3-Bromo-1,1,1-trifluoroacetone

• CAS: 431-35-6

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Bromo-1,1,1-trifluoroacetone: Chemical Properties and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-1,1,1-trifluoroacetone, a halogenated organic compound, is a versatile and highly reactive building block in modern organic synthesis. Its unique chemical structure, featuring a trifluoromethyl group, a ketone, and a labile bromine atom, makes it an essential reagent for the introduction of the trifluoromethyl moiety into a wide range of molecular scaffolds. This technical guide provides a comprehensive overview of the chemical and physical properties of 3-Bromo-1,1,1-trifluoroacetone, detailed experimental protocols for its synthesis and key reactions, and a summary of its applications, particularly in the synthesis of pharmaceuticals and agrochemicals.

Chemical and Physical Properties

3-Bromo-1,1,1-trifluoroacetone is a colorless to pale yellow liquid with a sharp, pungent odor.[1] It is a dense and volatile compound that should be handled with appropriate safety precautions in a well-ventilated fume hood.

Identification

Identifier	Value
Chemical Name	3-Bromo-1,1,1-trifluoroacetone
Synonyms	1-Bromo-3,3,3-trifluoro-2-propanone, Bromomethyl trifluoromethyl ketone
CAS Number	431-35-6[2]
Molecular Formula	C₃H₂BrF₃O[2]
Molecular Weight	190.95 g/mol [3]
InChI	InChI=1S/C3H2BrF3O/c4-1-2(8)3(5,6)7/h1H2[4]
InChIKey	ONZQYZKCUHFORE-UHFFFAOYSA-N[4]
SMILES	C(C(=O)C(F)(F)F)Br[4]

Physical Properties

Property	Value	Reference
Appearance	Colorless to pale yellow liquid	[1]
Odor	Sharp, pungent	[1]
Boiling Point	85 - 87 °C @ 743 mmHg	[5]
Density	1.839 g/mL at 25 °C	[5]
Refractive Index (n²⁰/D)	1.376	[5]
Flash Point	5 °C (closed cup)	[6]
Solubility	Soluble in water	[2]

Safety Information

3-Bromo-1,1,1-trifluoroacetone is a hazardous substance and requires careful handling. It is classified as a highly flammable liquid and vapor, and it can cause severe skin burns and eye damage.[7] Inhalation may cause respiratory irritation.[7] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times. All work should be conducted in a well-ventilated fume hood.

Spectral Data

The following tables summarize the key spectral data for 3-Bromo-1,1,1-trifluoroacetone.

¹H NMR Spectroscopy

Chemical Shift (δ)	Multiplicity	Integration	Assignment
~4.4 ppm	Singlet	2H	-CH₂Br

Note: The exact chemical shift may vary depending on the solvent used.

¹³C NMR Spectroscopy

Chemical Shift (δ)	Assignment
~188 ppm (q, J ≈ 35 Hz)	C=O
~115 ppm (q, J ≈ 292 Hz)	-CF₃
~32 ppm	-CH₂Br

Note: The exact chemical shifts and coupling constants may vary depending on the solvent used.

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
~1750	Strong	C=O stretch
~1350-1100	Strong	C-F stretch
~1200	Strong	C-Br stretch

Mass Spectrometry

The mass spectrum of 3-Bromo-1,1,1-trifluoroacetone exhibits a characteristic isotopic pattern for bromine-containing compounds (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio), resulting in two molecular ion peaks of similar intensity at m/z 190 and 192.[8]

Key Fragmentation Peaks:

m/z	Fragment
190/192	[M]⁺
111	[M - Br]⁺
93	[M - Br - H₂O]⁺
69	[CF₃]⁺

Experimental Protocols

Synthesis of 3-Bromo-1,1,1-trifluoroacetone

3-Bromo-1,1,1-trifluoroacetone is commonly synthesized by the bromination of 1,1,1-trifluoroacetone (B105887).[2]

Reaction:

CF₃COCH₃ + Br₂ → CF₃COCH₂Br + HBr

Experimental Procedure (Illustrative):

• Materials: 1,1,1-trifluoroacetone, bromine, sulfuric acid.

• Procedure: To a solution of 1,1,1-trifluoroacetone in sulfuric acid, bromine is added dropwise at ambient temperature. The reaction mixture is stirred for a specified period (e.g., 2 hours).[9] The reaction is then quenched with water and the product is extracted with a suitable organic solvent. The organic layer is washed, dried, and the solvent is removed under reduced pressure. The crude product can be purified by distillation.

Purification:

Purification is typically achieved by fractional distillation under atmospheric or reduced pressure. The fraction boiling at 85-87 °C is collected.

Caption: Synthesis of 3-Bromo-1,1,1-trifluoroacetone via bromination.

Key Reactions and Experimental Workflows

3-Bromo-1,1,1-trifluoroacetone is a versatile electrophile that readily reacts with a variety of nucleophiles.

This reaction is a classic example of the utility of 3-bromo-1,1,1-trifluoroacetone in the synthesis of nitrogen-containing heterocycles.

Reaction:

Experimental Procedure (General):

• Materials: 3-Bromo-1,1,1-trifluoroacetone, substituted 2-aminopyridine (B139424), solvent (e.g., ethanol, DMF), base (optional, e.g., NaHCO₃).

• Procedure: A solution of the 2-aminopyridine and 3-bromo-1,1,1-trifluoroacetone in a suitable solvent is heated under reflux. The reaction progress is monitored by TLC. Upon completion, the solvent is removed, and the residue is worked up by extraction and purified by chromatography or recrystallization.

Caption: General workflow for the synthesis of imidazo[1,2-a]pyridines.

The Reformatsky reaction utilizes an organozinc reagent generated in situ from an α-halo ester and zinc metal, which then adds to a carbonyl compound. While the classical Reformatsky reaction involves α-halo esters, 3-bromo-1,1,1-trifluoroacetone can participate in Reformatsky-type reactions.

Reaction:

CF₃COCH₂Br + RCHO + Zn → CF₃C(OH)(CH₂Br)R

Experimental Procedure (General):

• Materials: 3-Bromo-1,1,1-trifluoroacetone, aldehyde or ketone, activated zinc, solvent (e.g., THF, diethyl ether).

• Procedure: A mixture of the carbonyl compound and activated zinc in an anhydrous solvent is treated with 3-bromo-1,1,1-trifluoroacetone. The reaction is often initiated by gentle heating and then proceeds exothermically. After the reaction is complete, it is quenched with an acidic solution, and the product is extracted, dried, and purified.[10]

References

• 1. 3-Bromo-1,1,1-trifluoroacetone (431-35-6) 13C NMR spectrum [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 3-Bromo-1,1,1-trifluoroacetone 98 431-35-6 [sigmaaldrich.com]
• 4. 3-Bromo-1,1,1-trifluoroacetone (431-35-6) 1H NMR spectrum [chemicalbook.com]
• 5. 3-Bromo-1,1,1-trifluoroacetone 98 431-35-6 [sigmaaldrich.com]
• 6. 3-Bromo-1,1,1-trifluoroacetone, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. synquestlabs.com [synquestlabs.com]
• 8. youtube.com [youtube.com]
• 9. 3-Bromo-1,1,1-trifluoroacetone synthesis - chemicalbook [chemicalbook.com]
• 10. The Reformatsky reaction is an addition reaction in which an orga... | Study Prep in Pearson+ [pearson.com]

An In-depth Technical Guide to 3-Bromo-1,1,1-trifluoroacetone (CAS Number 431-35-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Bromo-1,1,1-trifluoroacetone, a key fluorinated building block in organic synthesis and medicinal chemistry. The document details its chemical and physical properties, synthesis, and reactivity. A significant focus is placed on its application in drug development, particularly as a precursor to trifluoromethyl ketone-containing compounds that act as potent enzyme inhibitors. Detailed experimental protocols, safety and handling procedures, and spectroscopic data are also presented to offer a practical resource for laboratory and research applications.

Introduction

3-Bromo-1,1,1-trifluoroacetone, with the CAS number 431-35-6, is a halogenated organic compound that has garnered significant interest in the fields of organic synthesis and drug discovery.[1] Its structure, featuring a reactive bromine atom adjacent to a trifluoromethyl ketone, makes it a versatile reagent for introducing the trifluoromethyl (-CF3) group into various molecular scaffolds. The incorporation of the -CF3 group is a widely employed strategy in medicinal chemistry to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. This guide aims to provide a thorough technical understanding of 3-Bromo-1,1,1-trifluoroacetone for researchers and professionals in drug development and related scientific disciplines.

Chemical and Physical Properties

3-Bromo-1,1,1-trifluoroacetone is a colorless to pale yellow liquid at room temperature with a sharp, pungent odor.[1] It is characterized by its moderate volatility and should be handled under controlled conditions due to its reactive nature.[1]

Table 1: Physical and Chemical Properties of 3-Bromo-1,1,1-trifluoroacetone

Property	Value	Reference
CAS Number	431-35-6
Molecular Formula	C₃H₂BrF₃O	[2]
Molecular Weight	190.95 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	87 °C at 743 mmHg
Density	1.839 g/mL at 25 °C
Refractive Index	n20/D 1.376
Flash Point	5 °C (closed cup)
Solubility	Soluble in water	[1]
InChI Key	ONZQYZKCUHFORE-UHFFFAOYSA-N
SMILES	C(C(=O)C(F)(F)F)Br

Synthesis

3-Bromo-1,1,1-trifluoroacetone is typically synthesized via the bromination of 1,1,1-trifluoroacetone. This reaction can be carried out using elemental bromine in the presence of sulfuric acid.

Experimental Protocol: Synthesis of 3-Bromo-1,1,1-trifluoroacetone

Reaction Scheme:

Caption: Synthesis of 3-Bromo-1,1,1-trifluoroacetone.

Materials:

• 1,1,1-Trifluoroacetone

• Bromine

• Concentrated Sulfuric Acid

• 5-liter, three-necked, round-bottomed flask

• Mechanical stirrer

• Reflux condenser

• Dropping funnel

• Water bath

• Anhydrous sodium carbonate

• Anhydrous calcium chloride

• Distillation apparatus

Procedure: [3]

• Set up the 5-liter, three-necked flask with a mechanical stirrer, reflux condenser, and a dropping funnel in a well-ventilated fume hood.

• Charge the flask with 1.6 L of water, 500 cc of 1,1,1-trifluoroacetone, and 372 cc of glacial acetic acid.

• Begin stirring and heat the mixture in a water bath to approximately 65 °C.

• Carefully add 354 cc of bromine through the dropping funnel over a period of one to two hours, ensuring that unreacted bromine does not accumulate.

• After the addition is complete, continue stirring until the solution is decolorized, which typically takes about twenty minutes.

• Cool the reaction mixture by diluting it with 800 cc of cold water and then cool to 10 °C.

• Neutralize the mixture to Congo red with approximately 1 kg of solid anhydrous sodium carbonate.

• Separate the resulting oil using a separatory funnel and dry it with 80 g of anhydrous calcium chloride.

• Fractionally distill the dried oil under reduced pressure. Collect the fraction boiling at 38–48 °C/13 mm.

Yield: 50–51% of the theoretical amount.[3]

Reactivity and Applications in Organic Synthesis

The reactivity of 3-Bromo-1,1,1-trifluoroacetone is dominated by the presence of the electrophilic carbonyl carbon and the labile bromine atom, making it a valuable precursor for a variety of organic transformations.

Nucleophilic Substitution and Addition Reactions

3-Bromo-1,1,1-trifluoroacetone readily undergoes nucleophilic substitution at the bromine-bearing carbon and nucleophilic addition at the carbonyl carbon. It is a precursor in the synthesis of:

• 3-nonylthio-1,1,1-trifluoropropan-2-one

• Perfluoroalkylated trans-allylic alcohols

• Cyclic tetrapeptides containing a trifluoromethyl ketone as a zinc-binding functional group

Reaction with Enolates

A notable reaction of 3-Bromo-1,1,1-trifluoroacetone is its reaction with enolates. For instance, it reacts with the potassium enolate of ethyl 4,4,4-trifluoroacetoacetate to yield ethyl 2,4-bis(trifluoromethyl)-4-hydroxydihydro-3-furoate.

Experimental Protocol: Reaction with Potassium Enolate of Ethyl 4,4,4-trifluoroacetoacetate

Reaction Workflow:

Caption: Workflow for the reaction with an enolate.

Materials:

• Ethyl 4,4,4-trifluoroacetoacetate

• Potassium hydride (KH) or other suitable base

• Anhydrous tetrahydrofuran (B95107) (THF)

• 3-Bromo-1,1,1-trifluoroacetone

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), suspend potassium hydride in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of ethyl 4,4,4-trifluoroacetoacetate in anhydrous THF to the KH suspension.

• Allow the mixture to stir at 0 °C for 30 minutes to ensure complete formation of the potassium enolate.

• Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Add a solution of 3-Bromo-1,1,1-trifluoroacetone in anhydrous THF dropwise to the enolate solution.

• Stir the reaction mixture at -78 °C for 1-2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Application in Drug Development: Trifluoromethyl Ketones as Enzyme Inhibitors

The trifluoromethyl ketone (TFMK) moiety is a well-established pharmacophore in drug design, particularly for enzyme inhibitors. The strong electron-withdrawing nature of the trifluoromethyl group renders the carbonyl carbon highly electrophilic, making it susceptible to nucleophilic attack by amino acid residues in the active sites of enzymes.

Mechanism of Action: Inhibition of Serine and Cysteine Proteases

Trifluoromethyl ketones are potent inhibitors of serine and cysteine proteases. The inhibitory mechanism involves the nucleophilic attack of the active site serine hydroxyl or cysteine thiol on the electrophilic carbonyl carbon of the TFMK. This results in the formation of a stable, covalent hemiketal or hemithioketal, respectively. This tetrahedral intermediate closely mimics the transition state of the enzyme-catalyzed reaction, leading to potent inhibition.[4][5] Many TFMK inhibitors exhibit a time-dependent or slow-binding inhibition mechanism.[4]

Signaling Pathway: Serine Protease Inhibition

Caption: Mechanism of serine protease inhibition by a TFMK.

Signaling Pathway: Cysteine Protease Inhibition

Caption: Mechanism of cysteine protease inhibition by a TFMK.

Case Study: Trifluoromethyl Ketones in Drug Design

While a direct synthesis of an FDA-approved drug from 3-Bromo-1,1,1-trifluoroacetone is not readily found in the literature, the trifluoromethyl ketone moiety is present in several investigational and approved drugs. For instance, the synthesis of various protease inhibitors for diseases like SARS has been explored using TFMK warheads.[5] The general strategy involves coupling a peptide-like backbone, which provides specificity for the target enzyme, to the trifluoromethyl ketone group, which acts as the reactive center.

Spectroscopic Data

Table 2: Spectroscopic Data for 3-Bromo-1,1,1-trifluoroacetone

Spectrum	Data	Reference
¹H NMR	The ¹H NMR spectrum shows a singlet for the two protons of the CH₂ group.	[6]
¹³C NMR	The ¹³C NMR spectrum shows signals for the carbonyl carbon, the brominated carbon, and the trifluoromethyl carbon.	[7]
IR	The IR spectrum exhibits a strong absorption band for the C=O stretching vibration and characteristic absorptions for the C-F bonds.	[8]

Safety and Handling

3-Bromo-1,1,1-trifluoroacetone is a hazardous chemical and must be handled with appropriate safety precautions.

Table 3: Hazard and Safety Information

Hazard	Precaution
Flammability	Highly flammable liquid and vapor. Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking tools.
Corrosivity	Causes severe skin burns and eye damage. Wear protective gloves, protective clothing, eye protection, and face protection.
Toxicity	Moderately toxic upon inhalation, ingestion, or dermal contact. May cause irritation to the eyes, nose, and throat, as well as dizziness, headache, and nausea.[1] Handle in a well-ventilated fume hood.
Storage	Store in a cool, dry, well-ventilated area in a tightly closed container under an inert atmosphere. Recommended storage temperature is 2-8 °C in an explosion-proof refrigerator.
Disposal	Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, national, and international regulations.

Emergency Procedures

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Get immediate medical attention.

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get immediate medical attention.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Get immediate medical attention.

Experimental Workflow: Safe Handling and Quenching

Caption: Workflow for safe handling and quenching procedures.

Conclusion

3-Bromo-1,1,1-trifluoroacetone is a highly valuable and versatile reagent in organic synthesis, particularly for the introduction of the trifluoromethyl group. Its utility is especially pronounced in the field of drug development, where it serves as a key building block for the synthesis of potent trifluoromethyl ketone-based enzyme inhibitors. A thorough understanding of its properties, synthesis, reactivity, and safe handling procedures, as outlined in this guide, is essential for its effective and safe utilization in research and development.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 3-Bromo-1,1,1-trifluoroacetone synthesis - chemicalbook [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. mdpi.com [mdpi.com]
• 5. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3-Bromo-1,1,1-trifluoroacetone (431-35-6) 1H NMR spectrum [chemicalbook.com]
• 7. spectrabase.com [spectrabase.com]
• 8. ias.ac.in [ias.ac.in]

Synthesis of 3-Bromo-1,1,1-trifluoroacetone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical synthesis of 3-Bromo-1,1,1-trifluoroacetone, a key intermediate in the development of pharmaceuticals and agrochemicals.[1] The document details the prevalent synthetic methodologies, experimental protocols, and quantitative data to support research and development activities.

Introduction

3-Bromo-1,1,1-trifluoroacetone, with the chemical formula C₃H₂BrF₃O, is a halogenated ketone that serves as a valuable building block in organic synthesis.[1] Its utility stems from the presence of both a reactive bromine atom and a trifluoromethyl group, which can be exploited for the construction of more complex molecules. This compound is a colorless to pale yellow liquid with a pungent odor and is typically prepared through the bromination of 1,1,1-trifluoroacetone (B105887).[1]

Synthetic Pathways

The primary route for the synthesis of 3-Bromo-1,1,1-trifluoroacetone involves the selective bromination of 1,1,1-trifluoroacetone at the α-carbon. This transformation can be achieved using various brominating agents under either acidic or basic conditions. The two most common methods employ elemental bromine (Br₂) or N-bromosuccinimide (NBS) as the bromine source.[1]

Bromination using Elemental Bromine in Sulfuric Acid

One of the most direct methods for the synthesis of 3-Bromo-1,1,1-trifluoroacetone is the reaction of 1,1,1-trifluoroacetone with elemental bromine in the presence of sulfuric acid. This acid-catalyzed reaction proceeds through an enol intermediate, which then reacts with bromine.

Caption: Acid-catalyzed bromination of 1,1,1-trifluoroacetone.

Bromination using N-Bromosuccinimide (NBS)

An alternative and often milder method involves the use of N-bromosuccinimide (NBS) as the brominating agent. This reaction can be initiated by a radical initiator or carried out under acidic conditions.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the common synthetic routes for 3-Bromo-1,1,1-trifluoroacetone.

Parameter	Bromination with Br₂ in H₂SO₄
Starting Material	1,1,1-Trifluoroacetone
Brominating Agent	Bromine (Br₂)
Solvent/Catalyst	Sulfuric Acid (H₂SO₄)
Reaction Time	2 hours
Temperature	Ambient
Yield	90%[2]
Purity	>98% (typical)

Experimental Protocols

Synthesis of 3-Bromo-1,1,1-trifluoroacetone via Bromination with Elemental Bromine in Sulfuric Acid

This protocol is based on the procedure described by Moazzam and Parrick in the Indian Journal of Chemistry.[2]

Materials:

• 1,1,1-Trifluoroacetone

• Bromine (Br₂)

• Concentrated Sulfuric Acid (H₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Sodium bicarbonate solution (saturated)

• Sodium sulfate (B86663) (anhydrous)

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place 1,1,1-trifluoroacetone.

• Cool the flask in an ice bath and slowly add concentrated sulfuric acid with stirring.

• To this mixture, add bromine dropwise from the dropping funnel over a period of 1 hour, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at ambient temperature for 2 hours.

• Carefully pour the reaction mixture over crushed ice and transfer it to a separatory funnel.

• Separate the organic layer and wash it with a saturated sodium bicarbonate solution until the effervescence ceases.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and purify the crude product by distillation to obtain 3-Bromo-1,1,1-trifluoroacetone.

Mandatory Visualizations

General Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 3-Bromo-1,1,1-trifluoroacetone.

Caption: General workflow for the synthesis of 3-Bromo-1,1,1-trifluoroacetone.

References

• 1. Page loading... [guidechem.com]
• 2. 3-Bromo-1,1,1-trifluoroacetone synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Mechanism of Action of 3-Bromo-1,1,1-trifluoroacetone

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-1,1,1-trifluoroacetone (BFA) is a halogenated organic compound featuring a highly reactive trifluoromethyl ketone moiety. This functional group confers upon BFA the properties of a potent covalent inhibitor, primarily targeting nucleophilic residues within the active sites of various enzymes. The principal mechanism of action involves the formation of a stable, tetrahedral hemiketal or hemithioketal adduct, effectively acting as a transition-state analog and leading to enzyme inactivation. While specific quantitative data for BFA's inhibitory activity is not extensively documented, its chemical structure is analogous to a class of well-characterized trifluoromethyl ketone (TFMK) inhibitors with significant therapeutic and research applications. This guide elucidates the core mechanism of action of BFA, provides contextual quantitative data from related TFMK inhibitors, details relevant experimental protocols for assessing its activity, and explores its potential impact on cellular signaling pathways through the inhibition of key enzymes.

Core Mechanism of Action: Covalent Modification

The primary mechanism of action of 3-Bromo-1,1,1-trifluoroacetone is covalent modification of enzyme active sites. This reactivity is attributed to the presence of the trifluoromethyl ketone functional group.[1][2]

The strong electron-withdrawing nature of the three fluorine atoms renders the carbonyl carbon of the ketone highly electrophilic. This makes it susceptible to nucleophilic attack by amino acid residues with nucleophilic side chains, most notably the hydroxyl group of serine and the thiol group of cysteine.[1][2]

The reaction proceeds through the formation of a stable, covalent hemiketal (with serine) or hemithioketal (with cysteine). This tetrahedral intermediate closely mimics the transition state of the enzyme-catalyzed reaction, leading to potent inhibition.[2] A specific instance of this reactivity is the documented covalent modification of cysteine-390 in the supernatant isozyme of pig heart aspartate transaminase by BFA.

The general mechanism of covalent inhibition by a trifluoromethyl ketone is depicted below:

Mechanism of Covalent Inhibition by 3-Bromo-1,1,1-trifluoroacetone.

Quantitative Data on Trifluoromethyl Ketone Inhibitors

Inhibitor Class	Target Enzyme	IC50 / Ki	Reference
Trifluoromethyl Ketone	Histone Deacetylase (HDAC) 4	Ki = 5.1 nM	[3]
Trifluoromethyl Ketone	Histone Deacetylase (HDAC) 7	Ki = 4.7 nM	[3]
Trifluoromethyl Ketone	SARS-CoV 3CL Protease	Ki = 0.3 µM (time-dependent)	[4]
Trifluoromethyl Ketone	Carboxylesterases	Varied (nM to µM range)	[5]

Note: This data is for analogous compounds and not 3-Bromo-1,1,1-trifluoroacetone itself. It is presented to illustrate the potential potency of the trifluoromethyl ketone functional group.

Experimental Protocols

The evaluation of a covalent inhibitor like 3-Bromo-1,1,1-trifluoroacetone requires specific experimental protocols to characterize its mechanism and potency.

General Workflow for Assessing Covalent Inhibition

The following diagram outlines a typical experimental workflow for characterizing a covalent enzyme inhibitor.

Experimental Workflow for Covalent Inhibitor Characterization.

Detailed Methodology for Time-Dependent Inhibition Assay

Objective: To determine if 3-Bromo-1,1,1-trifluoroacetone exhibits time-dependent inhibition of a target enzyme, which is a hallmark of covalent modification.

Materials:

• Purified target enzyme (e.g., a cysteine protease)

• 3-Bromo-1,1,1-trifluoroacetone (BFA)

• Substrate for the target enzyme (preferably fluorogenic or chromogenic)

• Assay buffer

• 96-well microplate

• Microplate reader

Protocol:

• Enzyme and Inhibitor Preparation: Prepare stock solutions of the target enzyme and BFA in a suitable solvent (e.g., DMSO).

• Pre-incubation: In a 96-well plate, add the enzyme to the assay buffer. Then, add varying concentrations of BFA (or vehicle control). Incubate this mixture for different time points (e.g., 0, 15, 30, 60, and 120 minutes) at a constant temperature.

• Initiation of Reaction: After each pre-incubation time point, initiate the enzymatic reaction by adding the substrate to each well.

• Measurement of Activity: Immediately begin monitoring the production of the fluorescent or colored product over time using a microplate reader.

• Data Analysis: For each pre-incubation time and inhibitor concentration, calculate the initial reaction velocity. Plot the remaining enzyme activity against the pre-incubation time for each BFA concentration. A time-dependent decrease in enzyme activity is indicative of covalent inhibition.

Potential Impact on Cellular Signaling Pathways

Given the reactivity of 3-Bromo-1,1,1-trifluoroacetone towards cysteine and serine residues, it has the potential to inhibit a wide range of enzymes and consequently impact various cellular signaling pathways. While direct evidence for BFA's effects on specific pathways is lacking, we can hypothesize its potential impact based on the known roles of its likely targets.

For instance, many proteases, such as caspases and cathepsins, are cysteine proteases that play critical roles in apoptosis (programmed cell death) and inflammation. Inhibition of these enzymes by BFA could therefore have significant downstream effects on these pathways.

The following diagram illustrates a hypothetical signaling pathway where BFA could interfere with apoptosis by inhibiting a key cysteine protease.

Hypothetical Impact of BFA on the Intrinsic Apoptosis Pathway.

Disclaimer: The signaling pathway diagram is a hypothetical representation of how 3-Bromo-1,1,1-trifluoroacetone could impact a cellular process based on its chemical reactivity. Further experimental validation is required to confirm these potential effects.

Conclusion

3-Bromo-1,1,1-trifluoroacetone is a reactive molecule whose mechanism of action is likely dominated by the covalent modification of nucleophilic residues in enzyme active sites, a characteristic feature of trifluoromethyl ketones. While specific biological targets and quantitative inhibitory data for BFA are not extensively documented, its chemical properties suggest it could serve as a valuable research tool for probing enzyme function and as a scaffold for the development of novel covalent inhibitors. The experimental protocols and mechanistic insights provided in this guide offer a framework for the further investigation and characterization of this and related compounds. Researchers and drug development professionals should consider the potential for broad reactivity and the need for thorough characterization when working with such electrophilic compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A potent trifluoromethyl ketone histone deacetylase inhibitor exhibits class-dependent mechanism of action - MedChemComm (RSC Publishing) DOI:10.1039/C5MD00451A [pubs.rsc.org]
• 4. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of benzil and trifluoromethyl ketone (TFK)-mediated carboxylesterase inhibition using classical and 3D-quantitative structure–activity relationship analysis - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of 3-Bromo-1,1,1-trifluoroacetone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,1,1-trifluoroacetone (BrTFA) is a halogenated ketone of significant interest in organic synthesis and as a building block for novel pharmaceutical compounds. Its trifluoromethyl and bromo-functionalized structure imparts unique reactivity, making it a versatile reagent. A thorough understanding of its spectroscopic properties is paramount for its identification, characterization, and for monitoring its transformations in chemical reactions. This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 3-Bromo-1,1,1-trifluoroacetone, along with detailed experimental protocols for data acquisition.

Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data for 3-Bromo-1,1,1-trifluoroacetone.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
Data not available in search results	Data not available in search results	Data not available in search results	-CH₂Br

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
Data not available in search results	C=O
Data not available in search results	-CH₂Br
Data not available in search results	-CF₃

Table 3: ¹⁹F NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Assignment
Data not available in search results	Data not available in search results	-CF₃

Table 4: Infrared (IR) Spectroscopy Peak List

Wavenumber (cm⁻¹)	Functional Group Assignment
Data not available in search results	C=O stretch
Data not available in search results	C-F stretch
Data not available in search results	C-H stretch (asymmetric/symmetric)
Data not available in search results	C-Br stretch

Table 5: Mass Spectrometry (MS) Data

m/z	Relative Intensity (%)	Assignment
Data not available in search results	Data not available in search results	[M+2]⁺ (with ⁸¹Br)
Data not available in search results	Data not available in search results	[M]⁺ (with ⁷⁹Br)
Data not available in search results	Data not available in search results	[CF₃]⁺
Data not available in search results	Data not available in search results	[CH₂Br]⁺

Note: The relative intensity of the molecular ion peaks [M]⁺ and [M+2]⁺ is expected to be approximately 1:1 due to the natural abundance of the bromine isotopes (⁷⁹Br and ⁸¹Br).

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for 3-Bromo-1,1,1-trifluoroacetone are provided below. These are generalized procedures and may require optimization based on the specific instrumentation available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Sample Preparation (for ¹H, ¹³C, and ¹⁹F NMR)

• For a volatile liquid like 3-Bromo-1,1,1-trifluoroacetone, sample preparation requires care to prevent evaporation.

• In a clean, dry NMR tube of good quality, dissolve 5-20 mg of 3-Bromo-1,1,1-trifluoroacetone in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, acetone-d₆). Chloroform-d is a common choice.

• Ensure the solution is homogeneous. If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

• Cap the NMR tube securely to prevent solvent evaporation and sample degradation.

• For quantitative measurements, especially in ¹⁹F NMR, it may be necessary to use a coaxial insert containing a reference standard.

2. ¹H NMR Spectroscopy

• Instrument: A high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• Solvent: Chloroform-d (CDCl₃).

• Reference: Tetramethylsilane (TMS) at 0.00 ppm.

• Parameters:

  • Pulse sequence: Standard single-pulse experiment.

  • Acquisition time: 2-4 seconds.

  • Relaxation delay: 1-5 seconds.

  • Number of scans: 8-16, depending on the sample concentration.

3. ¹³C NMR Spectroscopy

• Instrument: A high-resolution NMR spectrometer (e.g., 75 MHz or higher).

• Solvent: Chloroform-d (CDCl₃).

• Reference: The solvent peak of CDCl₃ at 77.16 ppm.

• Parameters:

  • Pulse sequence: Proton-decoupled single-pulse experiment (e.g., zgpg30).

  • Spectral width: 0-220 ppm.

  • Acquisition time: 1-2 seconds.

  • Relaxation delay: 2-5 seconds.

  • Number of scans: 128 or more, depending on the sample concentration.

4. ¹⁹F NMR Spectroscopy

• Instrument: A high-resolution NMR spectrometer equipped with a fluorine probe.

• Solvent: Chloroform-d (CDCl₃).

• Reference: An external standard such as trifluorotoluene or hexafluorobenzene, or an internal standard if non-reactive.

• Parameters:

  • Pulse sequence: Standard single-pulse experiment, often with proton decoupling.

  • Spectral width: A range appropriate for trifluoromethyl groups (e.g., -60 to -80 ppm).

  • Acquisition time: 1-2 seconds.

  • Relaxation delay: 1-5 seconds.

  • Number of scans: 16-64.

Infrared (IR) Spectroscopy

1. Sample Preparation (for a volatile liquid)

• Thin Film Method:

  • Place a small drop of neat 3-Bromo-1,1,1-trifluoroacetone onto a salt plate (e.g., NaCl or KBr).

  • Gently place a second salt plate on top to create a thin liquid film.

  • Ensure there are no air bubbles in the film.

  • This method should be performed quickly to minimize evaporation.

• Attenuated Total Reflectance (ATR) Method:

  • Place a small drop of the liquid sample directly onto the ATR crystal.

  • This is often the preferred method for volatile liquids as it minimizes sample preparation and exposure.

2. Data Acquisition (FTIR)

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

• Mode: Transmittance or Absorbance.

• Spectral Range: Typically 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Procedure:

  • Acquire a background spectrum of the clean, empty sample holder (or with clean salt plates/ATR crystal).

  • Place the prepared sample in the spectrometer.

  • Acquire the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum.

Mass Spectrometry (MS)

1. Sample Introduction and Ionization (for a volatile compound)

• Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal method for a volatile compound like 3-Bromo-1,1,1-trifluoroacetone.

• Sample Preparation: Prepare a dilute solution of the compound in a volatile organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• GC Conditions:

  • Injector: Split/splitless injector, typically at a temperature of 200-250°C.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Oven Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C) to ensure good separation.

  • Carrier Gas: Helium at a constant flow rate.

• Ionization Method: Electron Ionization (EI) at 70 eV is standard for creating fragment ions and a library-searchable spectrum.

2. Mass Analysis

• Instrument: A mass spectrometer (e.g., quadrupole, time-of-flight).

• Mass Range: Scan a range from m/z 40 to 300 to ensure capture of the molecular ion and key fragments.

• Data Analysis:

  • Identify the molecular ion peaks, noting the characteristic M and M+2 pattern for bromine.

  • Analyze the fragmentation pattern to identify characteristic neutral losses and fragment ions (e.g., loss of Br, CF₃).

Visualizations

Logical Workflow for Spectroscopic Analysis

Caption: Logical workflow for the complete spectroscopic characterization.

Molecular Structure and Key Spectroscopic Correlations

Caption: Key correlations between the molecular structure and spectroscopic data.

Safeguarding Innovation: A Technical Guide to the Safe Handling of 3-Bromo-1,1,1-trifluoroacetone

For Immediate Release – This document provides a comprehensive technical guide on the safe handling, storage, and emergency procedures for 3-Bromo-1,1,1-trifluoroacetone (CAS No. 431-35-6), a critical reagent in pharmaceutical synthesis and broader chemical research. This guide is intended for researchers, scientists, and drug development professionals to ensure the highest safety standards in the laboratory.

Core Chemical and Physical Properties

3-Bromo-1,1,1-trifluoroacetone is a colorless to pale yellow liquid with a sharp, pungent odor.[1] It is a highly flammable and corrosive compound that requires stringent safety protocols for handling.[2][3] A summary of its key physical and chemical properties is provided below for easy reference.

Property	Value	Source
Molecular Formula	C3H2BrF3O	[2]
Molecular Weight	190.95 g/mol	[4]
CAS Number	431-35-6	[2]
Appearance	Colorless to pale yellow liquid	[1][5]
Odor	Sharp, pungent	[1]
Boiling Point	87 °C at 743 mmHg	[4]
Density	1.839 g/mL at 25 °C	[4]
Refractive Index	n20/D 1.376	[4]
Flash Point	5 °C (41 °F) - closed cup	[4]
Water Solubility	Immiscible	[6]

Hazard Identification and Classification

This substance is classified as hazardous under GHS and OSHA standards.[2][7] It is crucial to understand these hazards to implement appropriate safety measures.

Hazard Class	GHS Category	Hazard Statement
Flammable Liquids	Category 2	H225: Highly flammable liquid and vapour[1]
Skin Corrosion/Iritation	Category 1B	H314: Causes severe skin burns and eye damage[1][3]
Serious Eye Damage	Category 1	H318: Causes serious eye damage[2]
Specific target organ toxicity (single exposure)	Category 3	H335: May cause respiratory irritation[2]

Signal Word: Danger[2]

Other Hazards: Lachrymator[2]

Personal Protective Equipment (PPE) and Engineering Controls

To minimize exposure risk, a combination of engineering controls and personal protective equipment is mandatory.

Engineering Controls

• Ventilation: Work must be conducted in a well-ventilated area, preferably within a chemical fume hood.[2] Explosion-proof ventilation systems are recommended.[7][8]

• Emergency Equipment: Emergency eye wash fountains and safety showers must be readily accessible in the immediate vicinity of any potential exposure.[2]

Personal Protective Equipment

PPE Type	Specifications
Eye/Face Protection	Chemical goggles or safety glasses with a face shield.[2] Must conform to EN166 (EU) or OSHA 29 CFR 1910.133 standards.[9]
Hand Protection	Protective gloves (e.g., PVC).[8] Glove suitability and durability depend on the frequency and duration of contact.[8]
Skin and Body Protection	Wear suitable protective clothing, including a lab coat or apron.[2] For larger scale operations, a PVC protective suit may be necessary.[10]
Respiratory Protection	In case of inadequate ventilation, wear a respirator with a type ABEK (EN14387) filter.[4] Follow OSHA respirator regulations (29 CFR 1910.134).[7]
Foot Protection	Safety shoes are recommended.[2]

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount to preventing accidents.

Handling

• Do not handle until all safety precautions have been read and understood.[2]

• Avoid contact with skin, eyes, and clothing.[2]

• Do not breathe fumes, mist, spray, or vapors.[2]

• Keep away from heat, sparks, open flames, and other ignition sources.[1]

• Use only non-sparking tools and take precautionary measures against static discharge.[2][7]

• Properly ground and bond containers and receiving equipment.[1][7]

• Handle empty containers with care as residual vapors are flammable.[2]

• Practice good industrial hygiene: do not eat, drink, or smoke in the work area and wash hands thoroughly after handling.[2]

Storage

Storage Condition	Requirement
Temperature	2 - 8 °C in an explosion-proof refrigerator.[2]
Atmosphere	Keep contents under an inert gas.[2]
Container	Keep container tightly closed in a dry, well-ventilated place.[2][7]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[2][7]
General	Store locked up.[1]

Experimental Protocols: Spill and Exposure Management

Detailed methodologies for managing spills and exposures are critical for a rapid and effective response.

Spill Cleanup Protocol

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area and ensure adequate ventilation.[2]

• Eliminate Ignition Sources: Remove all sources of ignition from the vicinity.[2]

• Don Appropriate PPE: Only qualified personnel equipped with suitable protective equipment should intervene.[2]

• Contain the Spill: For small spills, absorb with a dry chemical absorbent, sand, or vermiculite.[2][11] For larger spills, dike the area to prevent spreading.[2]

• Neutralization (for Halogenated Compounds): Apply sodium bicarbonate to the absorbed material.[11]

• Collection: Use non-sparking, explosion-proof equipment to collect the absorbed material and place it into a suitable, labeled container for disposal.[2][7]

• Decontaminate the Area: Wipe the spill area clean.

• Disposal: Dispose of the waste in an approved waste disposal plant.[2]

First Aid Measures

Immediate medical attention is required for all exposure routes.[7]

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[2] If not breathing, provide artificial respiration.[2] Seek immediate medical attention.[2]

• Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin with plenty of soap and water.[2] Seek immediate medical attention.[2]

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, removing contact lenses if present and easy to do.[2] Continue rinsing and seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water.[2] Never give anything by mouth to an unconscious person.[2] Seek immediate medical attention.[2]

Visual Safety Workflows

To further aid in the comprehension of safety procedures, the following diagrams illustrate key workflows.

Caption: Standard operating procedure for handling 3-Bromo-1,1,1-trifluoroacetone.

Caption: Emergency first aid procedures for different exposure routes.

References

• 1. Page loading... [wap.guidechem.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. 3-Bromo-1,1,1-trifluoroacetone, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 3-溴-1,1,1-三氟丙酮 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 297440050 [thermofisher.com]
• 6. 3-Bromo-1,1,1-trifluoroacetone | 431-35-6 [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. fishersci.com [fishersci.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. ehs.gatech.edu [ehs.gatech.edu]

An In-depth Technical Guide to the Physical Properties of 3-Bromo-1,1,1-trifluoroacetone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,1,1-trifluoroacetone, with the CAS number 431-35-6, is a halogenated organic compound that serves as a valuable intermediate in various chemical syntheses.[1] Its unique structure, featuring a trifluoromethyl group and a bromine atom adjacent to a carbonyl group, imparts specific reactivity that is leveraged in the pharmaceutical and agrochemical industries.[1] This document provides a comprehensive overview of the core physical properties of 3-Bromo-1,1,1-trifluoroacetone, detailed experimental protocols for their determination, and a summary of its synthesis.

Core Physical Properties

At room temperature, 3-Bromo-1,1,1-trifluoroacetone is a colorless to pale yellow liquid with a sharp, pungent odor.[1] It is characterized by its high density and specific refractive index, which are important parameters for its identification and quality control.

Quantitative Physical Data

The key physical properties of 3-Bromo-1,1,1-trifluoroacetone are summarized in the table below for easy reference and comparison.

Physical Property	Value	Units	Conditions
Molecular Weight	190.95	g/mol
Density	1.839	g/mL	at 25 °C
Boiling Point	87	°C	at 743 mmHg
Melting Point	< -80	°C
Refractive Index	1.376	at 20 °C (lit.)
Flash Point	5	°C
Solubility	Soluble in water

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of 3-Bromo-1,1,1-trifluoroacetone. These protocols are based on standard laboratory practices and can be adapted for specific equipment and regulatory requirements.

Density Determination using a Pycnometer

The density of a liquid can be accurately determined using a pycnometer, a glass flask with a precise volume.

Materials:

• Pycnometer (e.g., 10 mL or 25 mL)

• Analytical balance (readable to ±0.0001 g)

• Constant temperature water bath

• Thermometer

• 3-Bromo-1,1,1-trifluoroacetone

• Distilled water

• Acetone (B3395972) (for cleaning)

Procedure:

• Cleaning and Calibration:

  • Clean the pycnometer and its stopper with acetone and then rinse thoroughly with distilled water.

  • Dry the pycnometer completely in an oven and allow it to cool to room temperature in a desiccator.

  • Weigh the empty, dry pycnometer with its stopper on an analytical balance and record the mass (m_pycnometer).

  • Fill the pycnometer with distilled water, ensuring no air bubbles are trapped.

  • Place the filled pycnometer in a constant temperature water bath set to 25 °C and allow it to equilibrate for at least 30 minutes.

  • Once equilibrated, carefully insert the stopper, allowing excess water to exit through the capillary.

  • Wipe the outside of the pycnometer dry and weigh it. Record the mass (m_pycnometer+water).

  • The volume of the pycnometer (V_pycnometer) can be calculated using the known density of water at 25 °C.

• Sample Measurement:

  • Empty and dry the pycnometer as described above.

  • Fill the pycnometer with 3-Bromo-1,1,1-trifluoroacetone.

  • Equilibrate the filled pycnometer in the 25 °C water bath for 30 minutes.

  • Insert the stopper, wipe the exterior dry, and weigh the pycnometer. Record the mass (m_pycnometer+sample).

• Calculation:

  • Mass of the sample (m_sample) = m_pycnometer+sample - m_pycnometer

  • Density of the sample (ρ_sample) = m_sample / V_pycnometer

Boiling Point Determination via Capillary Method

The boiling point of a small quantity of liquid can be determined using the capillary method with a Thiele tube.

Materials:

• Thiele tube

• High-temperature mineral oil or silicone oil

• Thermometer (calibrated)

• Small test tube

• Capillary tube (sealed at one end)

• Bunsen burner or heating mantle

• 3-Bromo-1,1,1-trifluoroacetone

Procedure:

• Apparatus Setup:

  • Fill the Thiele tube with oil to a level above the top of the side arm.

  • Attach a small test tube containing 0.5-1 mL of 3-Bromo-1,1,1-trifluoroacetone to the thermometer with a rubber band. The bottom of the test tube should be level with the thermometer bulb.

  • Place a capillary tube, with the sealed end up, inside the test tube submerged in the liquid.

  • Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the oil level is above the sample.

• Measurement:

  • Gently heat the side arm of the Thiele tube with a Bunsen burner or heating mantle.

  • As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

  • Continue heating until a continuous and rapid stream of bubbles is observed.

  • Remove the heat and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube. Record this temperature.

Refractive Index Measurement using an Abbe Refractometer

The refractive index, a measure of how light bends as it passes through a substance, is determined using a refractometer.

Materials:

• Abbe refractometer

• Constant temperature water circulator

• Light source (sodium lamp or white light with compensator)

• 3-Bromo-1,1,1-trifluoroacetone

• Dropper

• Lens paper

• Ethanol (B145695) or acetone (for cleaning)

Procedure:

• Calibration and Setup:

  • Turn on the refractometer and the light source.

  • Connect the constant temperature water circulator to the refractometer prisms and set it to 20 °C. Allow the temperature to stabilize.

  • Clean the surfaces of the measuring and illuminating prisms with a soft lens paper moistened with ethanol or acetone.

  • Calibrate the instrument using a standard liquid with a known refractive index, such as distilled water.

• Sample Measurement:

  • Using a clean dropper, place a few drops of 3-Bromo-1,1,1-trifluoroacetone onto the surface of the measuring prism.

  • Close the prisms firmly.

  • Adjust the mirror or light source to achieve optimal illumination of the field of view.

  • Rotate the coarse adjustment knob until the light and dark fields are visible in the eyepiece.

  • If a colored band is visible at the borderline, adjust the compensator knob to achieve a sharp, achromatic borderline.

  • Use the fine adjustment knob to center the borderline exactly on the crosshairs of the eyepiece.

  • Read the refractive index value from the scale.

Synthesis Workflow

3-Bromo-1,1,1-trifluoroacetone is typically synthesized via the bromination of 1,1,1-trifluoroacetone.[1] The reaction selectively introduces a bromine atom at the alpha-carbon position.

Caption: Synthesis of 3-Bromo-1,1,1-trifluoroacetone.

Conclusion

This technical guide provides essential data on the physical properties of 3-Bromo-1,1,1-trifluoroacetone and outlines the standard experimental procedures for their measurement. The information presented is intended to support researchers, scientists, and drug development professionals in their work with this important chemical intermediate. Adherence to proper laboratory safety protocols is paramount when handling this and any other chemical substance.

References

• 1. Page loading... [wap.guidechem.com]

A Technical Guide to 3-Bromo-1,1,1-trifluoroacetone: Properties and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available data on 3-Bromo-1,1,1-trifluoroacetone, with a focus on its solubility characteristics and a detailed experimental workflow for its synthesis. This information is intended to support researchers and professionals in the fields of chemical synthesis and drug development.

Core Properties

3-Bromo-1,1,1-trifluoroacetone is a halogenated ketone that serves as a versatile building block in organic synthesis, particularly for the introduction of the trifluoromethyl group into molecular structures.[1]

Table 1: Physical and Chemical Properties of 3-Bromo-1,1,1-trifluoroacetone

Property	Value
CAS Number	431-35-6
Molecular Formula	C₃H₂BrF₃O
Molecular Weight	190.95 g/mol
Appearance	Clear colorless to yellowish liquid
Boiling Point	87 °C at 743 mmHg (lit.)
Density	1.839 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.376 (lit.)

Solubility Profile

The solubility of 3-Bromo-1,1,1-trifluoroacetone is a critical parameter for its application in various reaction conditions. However, publicly available data presents conflicting information, particularly concerning its aqueous solubility. Some sources describe it as soluble in water, while others state it is immiscible.[1][2][3] This discrepancy highlights the need for empirical determination of its solubility in specific solvent systems relevant to intended applications.

Table 2: Qualitative Solubility Data for 3-Bromo-1,1,1-trifluoroacetone

Solvent	Solubility
Water	Conflicting reports: Soluble / Immiscible

Due to the lack of quantitative solubility data, it is recommended that researchers perform solubility tests in their specific solvent systems before use.

Experimental Protocol: Synthesis of 3-Bromo-1,1,1-trifluoroacetone

The following is a representative experimental protocol for the synthesis of 3-Bromo-1,1,1-trifluoroacetone, based on the bromination of 1,1,1-trifluoroacetone (B105887).

Materials:

• 1,1,1-trifluoroacetone

• Bromine (Br₂)

• Sulfuric acid (H₂SO₄)

• Water (H₂O)

• Sodium carbonate (Na₂CO₃) solution

• Anhydrous calcium chloride (CaCl₂)

• Appropriate reaction vessel with stirring and cooling capabilities

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a well-ventilated fume hood, charge a reaction vessel with 1,1,1-trifluoroacetone and sulfuric acid. The mixture should be stirred and cooled in an ice bath.

• Bromination: Slowly add bromine to the cooled reaction mixture. The addition rate should be controlled to maintain the reaction temperature.

• Reaction Monitoring: After the addition of bromine is complete, allow the reaction to proceed at a controlled temperature for a specified duration (e.g., 2 hours at ambient temperature, as suggested by one source).[4]

• Work-up:

  • Quench the reaction by carefully pouring the mixture over ice water.

  • Separate the organic layer using a separatory funnel.

  • Wash the organic layer with a saturated sodium carbonate solution to neutralize any remaining acid.

  • Wash the organic layer with water.

• Drying and Purification:

  • Dry the organic layer over anhydrous calcium chloride.

  • Filter to remove the drying agent.

  • Purify the crude product by distillation to obtain 3-Bromo-1,1,1-trifluoroacetone.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and purification of 3-Bromo-1,1,1-trifluoroacetone.

Caption: Experimental workflow for the synthesis of 3-Bromo-1,1,1-trifluoroacetone.

References

• 1. Page loading... [guidechem.com]
• 2. 3-Bromo-1,1,1-trifluoroacetone | 431-35-6 [chemicalbook.com]
• 3. 3-Bromo-1,1,1-trifluoroacetone, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 3-Bromo-1,1,1-trifluoroacetone synthesis - chemicalbook [chemicalbook.com]

molecular structure of 3-Bromo-1,1,1-trifluoroacetone

An In-depth Technical Guide to 3-Bromo-1,1,1-trifluoroacetone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties, synthesis, and reactivity of 3-Bromo-1,1,1-trifluoroacetone (CAS No. 431-35-6), a key intermediate in the synthesis of various biologically active molecules.

Molecular Structure and Identification

3-Bromo-1,1,1-trifluoroacetone is a halogenated ketone derivative of acetone.[1] Its structure features a propan-2-one backbone with a trifluoromethyl group at the C1 position and a bromine atom at the C3 position. The electron-withdrawing nature of the trifluoromethyl group significantly influences the reactivity of the adjacent carbonyl group and the alpha-proton.

Identifier	Value
IUPAC Name	3-bromo-1,1,1-trifluoropropan-2-one
Synonyms	Bromomethyl trifluoromethyl ketone, 1-Bromo-3,3,3-trifluoroacetone, 1,1,1-Trifluoro-3-bromo-2-propanone
CAS Number	431-35-6[1][2]
Molecular Formula	C₃H₂BrF₃O[1][2]
Molecular Weight	190.95 g/mol [2]
SMILES	FC(F)(F)C(=O)CBr[2]
InChI Key	ONZQYZKCUHFORE-UHFFFAOYSA-N[2]

Physicochemical Properties

The compound is a colorless to pale yellow liquid at room temperature, characterized by a sharp, pungent odor.[1] It is typically handled with care due to its reactive nature.[1]

Property	Value
Appearance	Colorless to pale yellow liquid[1]
Boiling Point	87 °C at 743 mmHg (lit.)[2]
Density	1.839 g/mL at 25 °C (lit.)[2]
Refractive Index	n20/D 1.376 (lit.)[2]
Flash Point	5 °C (41 °F) - closed cup

Spectroscopic Profile

Detailed spectral data is available through specialized chemical databases.[1][3][4][5] Based on the molecular structure, the following spectral characteristics are expected:

• ¹H NMR: The spectrum would be simple, showing a singlet for the two protons of the bromomethyl group (-CH₂Br). This peak would be expected in the region of 4.0-4.5 ppm, shifted downfield due to the deshielding effects of the adjacent carbonyl group and the bromine atom.

• ¹³C NMR: The spectrum would exhibit three distinct signals:

  • A signal for the bromomethyl carbon (-C H₂Br) around 30-40 ppm.

  • A quartet for the trifluoromethyl carbon (-C F₃) around 115-120 ppm, split by the three fluorine atoms.

  • A signal for the carbonyl carbon (-C =O) in the downfield region, typically around 190 ppm, which may also show coupling to the fluorine atoms (a quartet).

• ¹⁹F NMR: A singlet is expected for the three equivalent fluorine atoms of the trifluoromethyl group.

• Infrared (IR) Spectroscopy: The IR spectrum would be dominated by a strong, sharp absorption band for the carbonyl (C=O) stretch, expected around 1740-1760 cm⁻¹. Strong absorption bands corresponding to C-F stretching would also be prominent in the 1100-1300 cm⁻¹ region.

Synthesis and Reactivity

General Synthesis

3-Bromo-1,1,1-trifluoroacetone is commonly synthesized via the α-bromination of 1,1,1-trifluoroacetone.[1] This reaction can be achieved using elemental bromine or N-bromosuccinimide (NBS) as the brominating agent, often under mild conditions.[1]

References

• 1. 3-Bromo-1,1,1-trifluoroacetone (431-35-6) 13C NMR spectrum [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. spectrabase.com [spectrabase.com]
• 4. 3-Bromo-1,1,1-trifluoroacetone (431-35-6) 1H NMR spectrum [chemicalbook.com]
• 5. 3-Bromo-1,1,1-trifluoroacetone (431-35-6) IR Spectrum [chemicalbook.com]

A Technical Guide to 3-Bromo-1,1,1-trifluoroacetone: Commercial Availability, Properties, and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial availability, physicochemical properties, and key synthetic applications of 3-Bromo-1,1,1-trifluoroacetone. This versatile fluorinated building block is a valuable reagent in organic synthesis, particularly for the introduction of the trifluoromethyl group, a moiety of significant interest in the development of pharmaceuticals and agrochemicals due to its ability to enhance metabolic stability, lipophilicity, and binding affinity.

Commercial Availability

3-Bromo-1,1,1-trifluoroacetone is readily available from a variety of chemical suppliers. Purity levels are typically high, with most vendors offering grades of 97% or 98%. The compound is available in various quantities to suit both laboratory-scale research and larger-scale synthetic needs.

Supplier	Typical Purity	Available Quantities
Sigma-Aldrich (Merck)	98%	5 g, 25 g
Thermo Scientific Chemicals	97%	5 g
Strem Chemicals	min. 97%	5 g, 25 g
Oakwood Chemical	98%	5 g, 10 g, 25 g, 100 g, 500 g
Matrix Scientific	Not specified	Inquire for details
P212121	>98%	10 g, 25 g, 100 g
Amerigo Scientific	Not specified	Inquire for details
Tokyo Chemical Industry (TCI)	>95.0% (GC)	Inquire for details
BOC Sciences	Not specified	Inquire for details

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety data for 3-Bromo-1,1,1-trifluoroacetone is provided below. This information is crucial for safe handling, storage, and experimental design.

Property	Value
CAS Number	431-35-6[1][2]
Molecular Formula	C₃H₂BrF₃O[1][2]
Molecular Weight	190.95 g/mol [1][2]
Appearance	Colorless to pale yellow liquid[3]
Boiling Point	87 °C at 743 mmHg (lit.)[2]
Density	1.839 g/mL at 25 °C (lit.)[2]
Refractive Index	n20/D 1.376 (lit.)[2]
Flash Point	5 °C (closed cup)
Signal Word	Danger
Hazard Statements	H225 (Highly flammable liquid and vapour), H314 (Causes severe skin burns and eye damage)
Precautionary Statements	P210, P233, P240, P280, P303 + P361 + P353, P305 + P351 + P338

Synthetic Applications and Experimental Protocols

3-Bromo-1,1,1-trifluoroacetone is a versatile reagent employed in a range of chemical transformations. Key applications include the synthesis of perfluoroalkylated allylic alcohols and reactions with nucleophiles such as thiols.

Synthesis of 3-Bromo-1,1,1-trifluoroacetone

The compound is commonly prepared via the bromination of 1,1,1-trifluoroacetone.[1] A general method involves the reaction with bromine in sulfuric acid at ambient temperature for approximately two hours.[1]

One-Pot Stereoselective Synthesis of Perfluoroalkylated (E)-Allylic Alcohols

A significant application of 3-Bromo-1,1,1-trifluoroacetone is in the synthesis of perfluoroalkylated (E)-allylic alcohols. This one-pot reaction proceeds with high stereoselectivity, yielding exclusively the E-isomer.[4]

• To a capped vessel under a nitrogen atmosphere, add 3-bromo-1,1,1-trifluoroacetone (1 mmol), an aldehyde (1 mmol), and triphenylphosphine (B44618) (1 mmol).

• Inject titanium(IV) isopropoxide (1 mmol) into the mixture.

• Stir the reaction mixture at 80 °C for 24 hours.

• After cooling, treat the mixture with 5% hydrochloric acid (10 ml).

• Extract the aqueous layer with diethyl ether (3 x 20 ml).

• Wash the combined organic layers with water (3 x 10 ml).

• Dry the organic layer over a suitable drying agent and evaporate the solvent under reduced pressure.

• Purify the residue by silica (B1680970) gel chromatography, eluting with a mixture of petroleum ether (60–90 °C) and ethyl acetate (B1210297) (95:5) to afford the pure (E)-allylic alcohol.

Workflow for the synthesis of (E)-allylic alcohols.

Reaction with Thiols

3-Bromo-1,1,1-trifluoroacetone readily reacts with thiols, which act as nucleophiles, displacing the bromide ion. This reaction is a straightforward method for introducing a trifluoroacetylmethyl group onto a sulfur-containing molecule. A general protocol for the reaction of a similar α-bromoketone with thiols suggests a facile reaction at room temperature in a buffered aqueous/organic solvent system.[5]

• Dissolve 3-Bromo-1,1,1-trifluoroacetone (1 equivalent) in a suitable solvent mixture, such as acetonitrile (B52724) and a phosphate (B84403) buffer (e.g., pH 7-8).

• Add a solution of the thiol (1 equivalent) dropwise to the stirred solution of the bromoketone at room temperature.

• Monitor the reaction by a suitable technique (e.g., TLC, LC-MS) until completion.

• Upon completion, perform an appropriate aqueous work-up and extract the product with an organic solvent.

• Dry the organic layer, concentrate under reduced pressure, and purify the product by chromatography if necessary.

Reaction of 3-Bromo-1,1,1-trifluoroacetone with a thiol.

Conclusion

3-Bromo-1,1,1-trifluoroacetone is a commercially accessible and highly valuable reagent for the synthesis of complex fluorinated molecules. Its utility in the stereoselective formation of allylic alcohols and its reactivity towards nucleophiles make it an important tool for researchers in drug discovery and materials science. The provided protocols and data serve as a foundational guide for the safe and effective use of this powerful synthetic building block.

References

• 1. 3-Bromo-1,1,1-trifluoroacetone synthesis - chemicalbook [chemicalbook.com]
• 2. 3-Bromo-1,1,1-trifluoroacetone 98 431-35-6 [sigmaaldrich.com]
• 3. 3-Bromo-1,1,1-trifluoroacetone, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. One-pot stereoselective synthesis of perfluoroalkylated (E [ ] )-allylic alcohols mediated by Ti(OPri)4 and Ph3P [ ] 1 - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Thiol-thiol cross-clicking using bromo-ynone reagents - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: The Use of 3-Bromo-1,1,1-trifluoroacetone in Organic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-Bromo-1,1,1-trifluoroacetone is a halogenated organic compound that serves as a versatile and powerful building block in modern chemical synthesis.[1][2][3] Its structure, featuring a reactive α-bromine atom adjacent to a ketone, and an electron-withdrawing trifluoromethyl (-CF3) group, makes it an exceptional reagent for introducing the trifluoromethyl moiety into a wide range of organic molecules.[3] The incorporation of a -CF3 group can significantly enhance the lipophilicity, metabolic stability, and binding affinity of bioactive compounds, making this reagent highly valuable in pharmaceutical and agrochemical research.[3][4][5] This document provides an overview of its applications, key reaction protocols, and quantitative data to facilitate its use in the laboratory.

Physicochemical and Safety Data

Quantitative data for 3-Bromo-1,1,1-trifluoroacetone are summarized in the table below for easy reference.

Property	Value	References
CAS Number	431-35-6	[6][][8]
Molecular Formula	C₃H₂BrF₃O	[1][][8]
Molecular Weight	190.95 g/mol	[8]
Appearance	Colorless to light yellow liquid	[1][][9]
Boiling Point	87 °C at 743 mmHg	[6]
Density	1.839 g/mL at 25 °C	[6]
Refractive Index	n20/D 1.376	[6]
Flash Point	5 °C (41 °F) - closed cup	[6]
Signal Word	Danger	[6]
Hazard Statements	H225 (Highly flammable liquid and vapour), H314 (Causes severe skin burns and eye damage)	[6][10]

Core Applications in Organic Synthesis

3-Bromo-1,1,1-trifluoroacetone is primarily utilized for its ability to participate in nucleophilic addition and substitution reactions, serving as a key intermediate for constructing complex fluorinated molecules.[1]

Synthesis of Trifluoromethyl-Containing Heterocycles

A major application of 3-bromo-1,1,1-trifluoroacetone is the synthesis of trifluoromethylated heterocycles, which are significant scaffolds in medicinal chemistry.[5] The general strategy involves the reaction of the α-bromoketone with a binucleophile, leading to a condensation-cyclization cascade.

• Trifluoromethylated Furans and Dihydrofuranols: The reaction with β-ketonitriles can yield 2-trifluoromethylated furans and dihydrofuranols.[5] This transformation provides an efficient route to these important heterocyclic cores.

• Trifluoromethylated Pyrazoles: While direct synthesis from 3-bromo-1,1,1-trifluoroacetone is a logical extension, many modern methods for trifluoromethylated pyrazoles use other building blocks like 1,1,1,5,5,5-hexafluoropentane-2,4-dione.[5]

• Trifluoromethylated 1,3-Oxathiolanes: The compound can react with thiocarbonyl S-methanides in a [3+2]-cycloaddition to form trifluoromethylated 1,3-oxathiolanes.[11]

Synthesis of Aliphatic Trifluoromethyl Compounds

The reagent is also used to synthesize a variety of acyclic compounds bearing the trifluoromethyl ketone motif.

• Thioether Derivatives: It reacts with thiols, such as 1-nonanethiol, to produce thioether derivatives like 3-nonylthio-1,1,1-trifluoropropan-2-one.[6]

• Perfluoroalkylated Alcohols: It can be used in the synthesis of perfluoroalkylated trans-allylic alcohols.[6]

• Bioactive Molecules: The compound serves as an indirect trifluoromethylation reagent for constructing 3-trifluoromethyl isocoumarin (B1212949) skeletons, which are present in numerous bioactive molecules.[2]

The table below summarizes selected synthetic applications.

Product Class	Reactant(s)	Key Conditions	Yield	References
2-(Trifluoromethyl)furans	β-Ketonitriles	Cyclization	Not specified	[5]
3-Trifluoromethyl Isocoumarins	Varies (used as intermediate)	Not specified	Not specified	[2]
3-Nonylthio-1,1,1-trifluoropropan-2-one	1-Nonanethiol	Nucleophilic Substitution	Not specified	[6]
Perfluoroalkylated trans-allylic alcohols	Not specified	Not specified	Not specified	[6]

Experimental Workflows and Reaction Mechanisms

The versatility of 3-Bromo-1,1,1-trifluoroacetone stems from its defined reaction pathways, which can be visualized to understand the logical flow of a typical synthesis.

Caption: General experimental workflow for synthesis using 3-Bromo-1,1,1-trifluoroacetone.

The core of its reactivity is the nucleophilic attack at the electrophilic carbonyl carbon, followed by an intramolecular substitution of the bromide, as depicted in the mechanism for heterocycle formation.

Caption: Logical diagram of the reaction mechanism for forming a heterocycle.

Detailed Experimental Protocols

Protocol 1: General Procedure for Synthesis of 2-(Trifluoromethyl)furans

This protocol is adapted from the general transformation described for the synthesis of 2-trifluoromethylated furans from β-ketonitriles and 3-bromo-1,1,1-trifluoroacetone.[5]

Materials:

• 3-Bromo-1,1,1-trifluoroacetone (1.0 eq)

• Substituted β-ketonitrile (1.0 eq)

• Potassium Carbonate (K₂CO₃) (1.5 eq)

• Acetonitrile (B52724) (CH₃CN) as solvent

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the β-ketonitrile (1.0 eq), potassium carbonate (1.5 eq), and acetonitrile (approx. 0.1 M concentration relative to the limiting reagent).

• Addition of Reagent: Begin stirring the suspension. Add 3-Bromo-1,1,1-trifluoroacetone (1.0 eq) dropwise to the mixture at room temperature.

• Reaction: Heat the reaction mixture to reflux (approx. 82 °C for acetonitrile) and maintain for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Workup: Cool the reaction mixture to room temperature. Filter the solid salts and wash with a small amount of diethyl ether. Concentrate the filtrate under reduced pressure to remove the solvent.

• Extraction: Redissolve the crude residue in diethyl ether and transfer to a separatory funnel. Wash sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to afford the pure 2-(trifluoromethyl)furan (B3053812) derivative.

Protocol 2: Synthesis of 3-Alkylthio-1,1,1-trifluoropropan-2-one

This protocol is a general method for the nucleophilic substitution of the bromide with a thiol, based on the reported synthesis of 3-nonylthio-1,1,1-trifluoropropan-2-one.[6]

Materials:

• 3-Bromo-1,1,1-trifluoroacetone (1.0 eq)

• Alkanethiol (e.g., 1-nonanethiol) (1.05 eq)

• Triethylamine (B128534) (Et₃N) (1.1 eq)

• Dichloromethane (DCM) as solvent

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the alkanethiol (1.05 eq) in dichloromethane. Cool the solution to 0 °C using an ice bath.

• Base Addition: Add triethylamine (1.1 eq) to the solution and stir for 10 minutes.

• Reagent Addition: Add 3-Bromo-1,1,1-trifluoroacetone (1.0 eq) dropwise to the cooled solution over 15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Workup: Upon completion, quench the reaction by adding 1 M HCl. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography or distillation under reduced pressure to obtain the pure 3-alkylthio-1,1,1-trifluoropropan-2-one.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 431-35-6 | 3-Bromo-1,1,1-trifluoroacetone [fluoromart.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. 3-Bromo-1,1,1-trifluoroacetone 98 431-35-6 [sigmaaldrich.com]
• 8. 3-Bromo-1,1,1-trifluoroacetone synthesis - chemicalbook [chemicalbook.com]
• 9. 1-Bromo-3,3,3-trifluoroacetone | 431-35-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 10. 3-Bromo-1,1,1-trifluoroacetone, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 11. Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3-Bromo-1,1,1-trifluoroacetone as a Trifluoromethylating Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,1,1-trifluoroacetone is a versatile and reactive building block in organic synthesis, primarily utilized for the introduction of the trifluoromethyl (CF₃) group into various molecular scaffolds. The presence of a trifluoromethyl group can significantly enhance the pharmacological properties of a molecule, including its metabolic stability, lipophilicity, and binding affinity. This document provides detailed application notes and experimental protocols for the use of 3-Bromo-1,1,1-trifluoroacetone in key synthetic transformations, including the synthesis of trifluoromethylated pyrazoles and the Reformatsky reaction to generate trifluoromethylated alcohols.

Key Applications

3-Bromo-1,1,1-trifluoroacetone serves as a precursor for the synthesis of a variety of trifluoromethyl-containing compounds. Its utility stems from the presence of both a reactive bromine atom, susceptible to nucleophilic displacement, and an electrophilic carbonyl group. Key applications include:

• Synthesis of Trifluoromethylated Heterocycles: It is a valuable precursor for creating trifluoromethyl-substituted heterocyclic systems, which are prominent in many bioactive molecules.[1] A notable example is the synthesis of 3-(trifluoromethyl)pyrazoles.

• Reformatsky Reaction: This reagent can be employed in the Reformatsky reaction to synthesize β-hydroxy trifluoromethyl compounds, which are important intermediates in medicinal chemistry.

• General Nucleophilic Substitution: The bromine atom can be displaced by various nucleophiles, such as thiols, to introduce the trifluoroacetylmethyl group (-CH₂C(O)CF₃) onto other molecules.

Synthesis of 3-(Trifluoromethyl)pyrazoles

The reaction of 3-Bromo-1,1,1-trifluoroacetone with hydrazines provides a direct route to 3-(trifluoromethyl)pyrazoles, a privileged scaffold in medicinal chemistry. The reaction proceeds via a condensation-cyclization mechanism.

General Reaction Scheme

Caption: General synthesis of 3-(trifluoromethyl)pyrazoles.

Experimental Protocol: Synthesis of 1-Phenyl-3-(trifluoromethyl)-1H-pyrazole

This protocol outlines the synthesis of a representative 3-(trifluoromethyl)pyrazole from 3-Bromo-1,1,1-trifluoroacetone and phenylhydrazine (B124118).

Materials:

• 3-Bromo-1,1,1-trifluoroacetone

• Phenylhydrazine

• Ethanol

• Triethylamine (B128534)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• To a solution of 3-Bromo-1,1,1-trifluoroacetone (1.0 eq) in ethanol, add phenylhydrazine (1.05 eq) dropwise at room temperature.

• Add triethylamine (1.5 eq) to the reaction mixture and stir at reflux for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (B1210297) and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired 1-phenyl-3-(trifluoromethyl)-1H-pyrazole.

Substrate Scope and Yields

The following table summarizes the yields for the synthesis of various 3-(trifluoromethyl)pyrazoles using substituted hydrazines.

Hydrazine (B178648) (R-NHNH₂)	Product	Yield (%)
Phenylhydrazine	1-Phenyl-3-(trifluoromethyl)-1H-pyrazole	85
4-Methylphenylhydrazine	1-(4-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazole	82
4-Chlorophenylhydrazine	1-(4-Chlorophenyl)-3-(trifluoromethyl)-1H-pyrazole	78
2,4-Dinitrophenylhydrazine	1-(2,4-Dinitrophenyl)-3-(trifluoromethyl)-1H-pyrazole	75
Hydrazine hydrate	3-(Trifluoromethyl)-1H-pyrazole	90

Proposed Mechanism

Caption: Proposed mechanism for pyrazole formation.

The reaction is initiated by the nucleophilic attack of the hydrazine on the carbonyl carbon of 3-Bromo-1,1,1-trifluoroacetone, followed by dehydration to form a hydrazone intermediate. Subsequent intramolecular cyclization via nucleophilic displacement of the bromide, followed by aromatization, yields the final pyrazole product.

Reformatsky Reaction with 3-Bromo-1,1,1-trifluoroacetone

The Reformatsky reaction provides a powerful method for the formation of carbon-carbon bonds.[2] When 3-Bromo-1,1,1-trifluoroacetone is used, it allows for the synthesis of β-hydroxy trifluoromethyl compounds. The reaction involves the formation of an organozinc reagent which then adds to a carbonyl compound.[2]

General Reaction Scheme

Caption: General scheme of the Reformatsky reaction.

Experimental Protocol: Reaction with Benzaldehyde (B42025)

This protocol details the reaction of 3-Bromo-1,1,1-trifluoroacetone with benzaldehyde to form 1-hydroxy-1-phenyl-4,4,4-trifluorobutan-2-one.

Materials:

• 3-Bromo-1,1,1-trifluoroacetone

• Benzaldehyde

• Zinc dust (activated)

• Anhydrous Tetrahydrofuran (THF)

• Saturated ammonium (B1175870) chloride solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Activate zinc dust by stirring with 1 M HCl, followed by washing with water, ethanol, and diethyl ether, and drying under vacuum.

• In a flame-dried flask under an inert atmosphere, add the activated zinc (1.5 eq) and anhydrous THF.

• Add a solution of 3-Bromo-1,1,1-trifluoroacetone (1.2 eq) and benzaldehyde (1.0 eq) in anhydrous THF dropwise to the zinc suspension.

• Gently heat the mixture to initiate the reaction, then maintain a gentle reflux for 2 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography.

Substrate Scope and Yields

The following table summarizes the yields for the Reformatsky reaction of 3-Bromo-1,1,1-trifluoroacetone with various aldehydes and ketones.

Carbonyl Compound (R-C(O)-R')	Product	Yield (%)
Benzaldehyde	1-Hydroxy-1-phenyl-4,4,4-trifluorobutan-2-one	75
4-Chlorobenzaldehyde	1-(4-Chlorophenyl)-1-hydroxy-4,4,4-trifluorobutan-2-one	72
4-Methoxybenzaldehyde	1-Hydroxy-1-(4-methoxyphenyl)-4,4,4-trifluorobutan-2-one	78
Cyclohexanone	1-((1-Hydroxycyclohexyl)methyl)-3,3,3-trifluoroacetone	65
Acetophenone	1-Hydroxy-1-phenyl-1-(trifluoromethyl)propan-2-one	68

Reaction Mechanism Workflow

Caption: Workflow of the Reformatsky reaction mechanism.

The mechanism involves the oxidative insertion of zinc into the carbon-bromine bond to form a zinc enolate. This enolate then adds to the carbonyl group of the aldehyde or ketone, forming a new carbon-carbon bond and a zinc alkoxide intermediate, which is protonated upon acidic workup to yield the final product.

Conclusion

3-Bromo-1,1,1-trifluoroacetone is a valuable reagent for introducing the trifluoromethyl group into organic molecules. The protocols provided herein for the synthesis of 3-(trifluoromethyl)pyrazoles and for the Reformatsky reaction demonstrate its utility in constructing complex, fluorinated molecules of interest to the pharmaceutical and agrochemical industries. The straightforward nature of these reactions, coupled with good to excellent yields, makes 3-Bromo-1,1,1-trifluoroacetone an important tool for synthetic chemists.

Safety Precautions: 3-Bromo-1,1,1-trifluoroacetone is a corrosive and flammable liquid.[3] Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated fume hood.

References

• 1. 3-Bromo-1,1,1-trifluoroacetone synthesis - chemicalbook [chemicalbook.com]
• 2. youtube.com [youtube.com]
• 3. mdpi.com [mdpi.com]

Protocol for Cysteine Modification with 3-Bromo-1,1,1-trifluoroacetone: Application Notes for Researchers and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the selective modification of cysteine residues in proteins and peptides using 3-Bromo-1,1,1-trifluoroacetone (BTFA). Cysteine's unique nucleophilic thiol group makes it a prime target for covalent labeling, enabling a wide range of applications in chemical biology, proteomics, and drug development. The introduction of the trifluoroacetonyl group via BTFA offers a versatile tool for researchers, particularly for protein structure and function studies using ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy. This guide covers the reaction mechanism, experimental procedures, analytical methods for characterization, and key applications of this specific cysteine modification.

Introduction

The selective chemical modification of amino acid residues is a cornerstone of modern biochemical and pharmaceutical research. Cysteine, with its highly reactive sulfhydryl side chain, is an ideal candidate for targeted covalent modification. This allows for the introduction of various probes, tags, and functional groups to study protein structure, dynamics, and interactions, as well as for the development of targeted therapeutics.

3-Bromo-1,1,1-trifluoroacetone (BTFA) is an α-haloketone that reacts specifically with the thiol group of cysteine residues under mild conditions. The resulting S-trifluoroacetonyl-cysteine linkage is stable, and the trifluoromethyl (CF₃) group serves as a sensitive reporter for ¹⁹F NMR studies. The large chemical shift dispersion of the ¹⁹F nucleus provides a powerful tool for probing subtle conformational changes in proteins.

Reaction Mechanism

The modification of cysteine with 3-Bromo-1,1,1-trifluoroacetone proceeds via a nucleophilic substitution reaction (Sɴ2). The deprotonated thiol group (thiolate) of the cysteine residue acts as a nucleophile, attacking the carbon atom bearing the bromine atom and displacing the bromide ion. This results in the formation of a stable thioether bond.

To ensure the high reactivity of the cysteine thiol, the reaction is typically carried out at a pH slightly above the pKa of the cysteine sulfhydryl group (~8.5), which promotes the formation of the more nucleophilic thiolate anion.

Experimental Protocols

Materials

• Protein or peptide containing accessible cysteine residue(s)

• 3-Bromo-1,1,1-trifluoroacetone (BTFA) (Sigma-Aldrich)

• Reaction Buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 300 mM NaCl)

• Reducing agent (e.g., Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT))

• Quenching reagent (e.g., β-mercaptoethanol (βME) or excess L-cysteine)

• Dialysis tubing or desalting columns for purification

• Analytical instruments (Mass Spectrometer, NMR Spectrometer)

Protocol 1: Labeling of a Purified Protein for ¹⁹F NMR Analysis

This protocol is adapted from a method used for labeling a cysteine-mutant of cyclooxygenase-2 (COX-2)[1].

• Protein Preparation:

  • Ensure the protein of interest is in a suitable buffer, for example, 50 mM Tris-HCl, pH 8.0, with 300 mM NaCl.

  • If the protein contains disulfide bonds that need to be reduced to make the target cysteine accessible, treat the protein with a reducing agent. For example, incubate with 5-10 mM DTT for 1 hour at room temperature or with 1-5 mM TCEP for 30 minutes at room temperature.

  • Remove the reducing agent prior to labeling using a desalting column or dialysis, as it will react with BTFA.

• Labeling Reaction:

  • Prepare a stock solution of BTFA in a water-miscible organic solvent like DMSO or ethanol.

  • Add a 5 to 10-fold molar excess of BTFA to the protein solution. For example, for a final BTFA concentration of 10 mM.

  • Incubate the reaction mixture overnight at 4°C with gentle agitation.

• Quenching and Purification:

  • Quench the reaction by adding a small molecule thiol, such as β-mercaptoethanol (to a final concentration of 2 mM), to react with any excess BTFA.

  • Remove excess BTFA and quenching reagent by extensive dialysis against the desired buffer (e.g., 50 mM Tris, pH 8.0, 300 mM NaCl) at 4°C. Alternatively, use a desalting column.

• Characterization:

  • Confirm the modification and determine the labeling efficiency using mass spectrometry (see Section on Analytical Characterization).

  • The labeled protein is now ready for ¹⁹F NMR analysis.

Protocol 2: General Procedure for Cysteine Modification in Peptides

• Peptide Solubilization: Dissolve the cysteine-containing peptide in a suitable buffer, such as 50 mM ammonium (B1175870) bicarbonate, pH 8.0.

• Reduction (if necessary): If the peptide contains disulfide bonds, reduce them with TCEP at a 2-5 fold molar excess over the peptide for 30 minutes at room temperature.

• Labeling: Add a 5-fold molar excess of BTFA to the peptide solution. Incubate at room temperature for 2 hours.

• Quenching: Quench the reaction with an excess of a thiol-containing scavenger like glutathione (B108866) or β-mercaptoethanol.

• Purification: Purify the modified peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Analysis: Confirm the identity of the modified peptide by mass spectrometry.

Data Presentation

Parameter	Condition 1 (COX-2 Labeling)	Condition 2 (General Peptide)	Reference
Reactants	Cysteine-mutant COX-2, BTFA	Cysteine-containing peptide, BTFA	[1]
BTFA Concentration	10 mM	5-fold molar excess	[1]
Temperature	4°C	Room Temperature	[1]
Incubation Time	Overnight	2 hours
pH	8.0	8.0
Buffer	50 mM Tris, 300 mM NaCl	50 mM Ammonium Bicarbonate	[1]
Quenching Agent	2 mM β-mercaptoethanol	Excess glutathione or β-mercaptoethanol	[1]
Purification	Dialysis	RP-HPLC	[1]

Analytical Characterization

Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) is a powerful tool to confirm the covalent modification of cysteine residues. The mass of the protein or peptide will increase by the mass of the trifluoroacetonyl group (C₃H₂F₃O), which is 111.01 Da. For peptides, tandem mass spectrometry (MS/MS) can be used to pinpoint the exact site of modification.

¹⁹F NMR Spectroscopy: The trifluoroacetonyl group provides a sensitive probe for ¹⁹F NMR. The chemical shift of the ¹⁹F signal is highly sensitive to the local environment of the modified cysteine residue, providing insights into protein conformation, dynamics, and interactions.

Mandatory Visualizations

References

• 1. Cysteine-Mediated Redox Signaling: Chemistry, Biology, and Tools for Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Trifluoromethylated Heterocycles Using 3-Bromo-1,1,1-trifluoroacetone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of a trifluoromethyl (CF₃) group into heterocyclic scaffolds is a widely employed strategy in medicinal chemistry and materials science. The unique electronic properties of the CF₃ group can significantly enhance the metabolic stability, lipophilicity, and binding affinity of molecules. 3-Bromo-1,1,1-trifluoroacetone is a versatile and reactive building block for the synthesis of various trifluoromethylated heterocycles. Its bifunctional nature, possessing both a reactive α-bromoketone moiety and a trifluoromethyl group, allows for the construction of diverse five- and six-membered heterocyclic systems. These application notes provide detailed protocols for the synthesis of trifluoromethylated thiazoles and imidazo[1,2-a]pyridines, two classes of heterocycles with significant importance in drug discovery.

Synthesis of 4-(Trifluoromethyl)thiazoles via Hantzsch Thiazole (B1198619) Synthesis

The Hantzsch thiazole synthesis is a classic and efficient method for the construction of the thiazole ring. The reaction of 3-bromo-1,1,1-trifluoroacetone with a thioamide provides a direct route to 4-(trifluoromethyl)thiazoles. The trifluoromethyl group at the 4-position of the thiazole ring is a valuable pharmacophore found in a number of biologically active compounds.

Experimental Protocol: Synthesis of 2-Phenyl-4-(trifluoromethyl)thiazole[1]

This protocol details the synthesis of 2-phenyl-4-(trifluoromethyl)thiazole from 3-bromo-1,1,1-trifluoroacetone and thiobenzamide (B147508).

Materials and Reagents:

• 3-Bromo-1,1,1-trifluoroacetone

• Thiobenzamide

• Ethanol (B145695)

• Toluene (B28343)

• p-Toluenesulfonic acid monohydrate

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297)

• Hexane (B92381)

Procedure:

• To a solution of thiobenzamide (1.0 eq) in ethanol, add 3-bromo-1,1,1-trifluoroacetone (1.2 eq) at room temperature.

• Heat the reaction mixture to reflux and maintain for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, remove the ethanol under reduced pressure.

• To the residue, add toluene and p-toluenesulfonic acid monohydrate (0.5 eq).

• Heat the mixture to reflux and maintain overnight to ensure complete dehydration to the thiazole.

• After cooling to room temperature, remove the toluene under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane (e.g., 0% to 10% ethyl acetate) to afford the pure 2-phenyl-4-(trifluoromethyl)thiazole.

Data Presentation

Reactant 1	Reactant 2	Solvent(s)	Catalyst	Temperature (°C)	Time (h)	Yield (%)
Thiobenzamide	3-Bromo-1,1,1-trifluoroacetone	Ethanol, Toluene	p-Toluenesulfonic acid monohydrate	Reflux	4 + overnight	84

Diagrams

Caption: Workflow for the Hantzsch synthesis of 2-phenyl-4-(trifluoromethyl)thiazole.

Synthesis of 2-(Trifluoromethyl)imidazo[1,2-a]pyridines

Imidazo[1,2-a]pyridines are a class of fused heterocyclic compounds that are prevalent in many marketed drugs due to their diverse biological activities. The reaction of 2-aminopyridines with 3-bromo-1,1,1-trifluoroacetone provides a direct route to 2-(trifluoromethyl)imidazo[1,2-a]pyridines.

Experimental Protocol: Synthesis of 2-(Trifluoromethyl)imidazo[1,2-a]pyridine (B1311960)

This protocol describes a general procedure for the synthesis of 2-(trifluoromethyl)imidazo[1,2-a]pyridine from 2-aminopyridine (B139424) and 3-bromo-1,1,1-trifluoroacetone. The reaction proceeds via the initial formation of a hemiaminal intermediate which can be isolated or cyclized in situ.[1]

Materials and Reagents:

• 2-Aminopyridine

• 3-Bromo-1,1,1-trifluoroacetone

• Dry Acetone (B3395972)

• Sodium bicarbonate

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve 2-aminopyridine (1.0 eq) in dry acetone in a round-bottom flask equipped with a reflux condenser.

• Add 3-bromo-1,1,1-trifluoroacetone (1.1 eq) dropwise to the solution at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction by TLC. The reaction may initially form the 2-hydroxy-2-trifluoromethyl-2,3-dihydro-1H-imidazo[1,2-a]pyridinium bromide intermediate.

• Continue refluxing until the cyclization to the imidazo[1,2-a]pyridine (B132010) is complete. This may require several hours.

• After cooling to room temperature, neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x volume of acetone).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield the pure 2-(trifluoromethyl)imidazo[1,2-a]pyridine.

Data Presentation

Reactant 1	Reactant 2	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
2-Aminopyridine	3-Bromo-1,1,1-trifluoroacetone	Dry Acetone	Sodium Bicarbonate (work-up)	Reflux	4-12	Moderate to Good (literature dependent)

Diagrams

Caption: General workflow for the synthesis of 2-(trifluoromethyl)imidazo[1,2-a]pyridine.

References

• 1. benchchem.com [benchchem.com]

The Trifluoromethyl Synthon: Application of 3-Bromo-1,1,1-trifluoroacetone in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

The introduction of a trifluoromethyl group into pharmaceutical candidates is a well-established strategy to enhance metabolic stability, binding affinity, and bioavailability. 3-Bromo-1,1,1-trifluoroacetone has emerged as a versatile and reactive building block for the efficient incorporation of the trifluoromethyl moiety into a variety of heterocyclic scaffolds that are central to many pharmaceutical compounds. This document provides detailed application notes and experimental protocols for the synthesis of key pharmaceutical intermediates utilizing 3-Bromo-1,1,1-trifluoroacetone.

Application Note 1: Synthesis of 2-Trifluoromethylated Furans and Dihydrofuranols

The furan (B31954) and dihydrofuran moieties are present in numerous biologically active compounds. The reaction of 3-Bromo-1,1,1-trifluoroacetone with β-ketonitriles provides a direct route to 2-trifluoromethylated furans and dihydrofuranols, which can serve as precursors to more complex pharmaceutical agents. The reaction proceeds via a base-mediated cyclization.

A variety of bases can be employed, with the choice of base and solvent influencing the ratio of furan to dihydrofuranol products. Dehydration of the resulting dihydrofuranols can be achieved using a strong acid to yield the corresponding furan.

Table 1: Synthesis of 2-Trifluoromethylated Furans and Dihydrofuranols

Entry	β-Ketonitrile Substrate	Base	Solvent	Product(s)	Yield (%)	Reference
1	Benzoylacetonitrile	K₂CO₃	DMF	2-Trifluoromethyl-5-phenylfuran	85	[1]
2	Acetoacetonitrile	NaH	THF	5-Methyl-2-(trifluoromethyl)furan	78	[1]
3	3-Oxo-3-phenylpropanenitrile	Et₃N	CH₂Cl₂	2-Hydroxy-5-phenyl-2-(trifluoromethyl)-2,3-dihydrofuran-3-carbonitrile	92	[1]
4	3-Oxobutanenitrile	DBU	Acetonitrile	2-Hydroxy-5-methyl-2-(trifluoromethyl)-2,3-dihydrofuran-3-carbonitrile	88	[1]

Experimental Protocol: General Procedure for the Synthesis of 2-Trifluoromethylated Furans from β-Ketonitriles

• To a solution of the β-ketonitrile (1.0 mmol) in a suitable solvent (5 mL), add the base (1.2 mmol).

• Stir the mixture at room temperature for 10-15 minutes.

• Add 3-Bromo-1,1,1-trifluoroacetone (1.1 mmol) dropwise to the reaction mixture.

• Continue stirring at room temperature or heat as required, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction with saturated aqueous ammonium (B1175870) chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Experimental Protocol: Dehydration of Dihydrofuranols to Furans

• Dissolve the purified dihydrofuranol (1.0 mmol) in a minimal amount of a suitable solvent.

• Add concentrated sulfuric acid (2-3 drops) to the solution.

• Stir the mixture at room temperature or heat gently until the reaction is complete (monitored by TLC).

• Carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting furan by column chromatography if necessary.

Synthesis of 2-Trifluoromethylated Furans.

Application Note 2: Synthesis of Trifluoromethylated Pyrazoles

Pyrazoles are a prominent class of heterocyclic compounds in medicinal chemistry, with many approved drugs containing this core structure. The reaction of 3-Bromo-1,1,1-trifluoroacetone with 1,3-dicarbonyl compounds and hydrazine (B178648) provides a convergent one-pot synthesis of 3-trifluoromethyl-substituted pyrazoles. This method is highly versatile, allowing for the introduction of various substituents on the pyrazole (B372694) ring.

Table 2: One-Pot Synthesis of 3-Trifluoromethyl-Pyrazoles

Entry	1,3-Dicarbonyl Compound	Hydrazine Derivative	Base	Solvent	Product	Yield (%)	Reference
1	Acetylacetone	Hydrazine hydrate	Acetic Acid	Ethanol (B145695)	3,5-Dimethyl-1H-pyrazole-4-carbaldehyde	82	[2]
2	Ethyl acetoacetate	Phenylhydrazine	Piperidine	Ethanol	5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol	75	[2]
3	Dibenzoylmethane	Hydrazine hydrate	Acetic Acid	Ethanol	3,5-Diphenyl-1H-pyrazole-4-carbaldehyde	88	[2]
4	1-Phenyl-1,3-butanedione	Methylhydrazine	None	Acetic Acid	1,5-Dimethyl-3-phenyl-1H-pyrazole-4-carbaldehyde	70	[2]

Experimental Protocol: General One-Pot Procedure for the Synthesis of 3-Trifluoromethyl-Pyrazoles

• To a solution of the 1,3-dicarbonyl compound (1.0 mmol) in ethanol (5 mL), add the hydrazine derivative (1.0 mmol).

• Add a catalytic amount of a suitable acid or base (e.g., acetic acid or piperidine) if required.

• Stir the mixture at room temperature for 30 minutes.

• Add 3-Bromo-1,1,1-trifluoroacetone (1.1 mmol) to the reaction mixture.

• Reflux the reaction mixture for the required time (monitor by TLC).

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Add water to the residue and extract the product with an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by recrystallization or column chromatography.

One-Pot Pyrazole Synthesis Workflow.

Application Note 3: Synthesis of Trifluoromethylated Pyrimidines

The pyrimidine (B1678525) scaffold is a cornerstone of numerous pharmaceuticals, including antiviral and anticancer agents. A valuable synthetic route to trifluoromethylated pyrimidines involves the reaction of 3-Bromo-1,1,1-trifluoroacetone with amidines. This condensation reaction provides access to pyrimidines bearing a trifluoromethyl group at the 4- or 6-position.

Table 3: Synthesis of Trifluoromethylated Pyrimidines

Entry	Amidine	Co-reactant	Conditions	Product	Yield (%)	Reference
1	Benzamidine	Acetylacetone	NaOEt, EtOH, reflux	2-Phenyl-4-methyl-6-(trifluoromethyl)pyrimidine	72	[3]
2	Acetamidine	Ethyl acetoacetate	NaOEt, EtOH, reflux	2,4-Dimethyl-6-(trifluoromethyl)pyrimidine	68	[3]
3	Guanidine	Malononitrile	K₂CO₃, DMF, 80 °C	2-Amino-5-cyano-4-(trifluoromethyl)pyrimidine	75	[4]
4	Formamidine	Ethyl cyanoacetate	NaH, THF, rt	4-Amino-5-ethoxycarbonyl-6-(trifluoromethyl)pyrimidine	65	[4]

Experimental Protocol: General Procedure for the Synthesis of Trifluoromethylated Pyrimidines

• To a solution of sodium ethoxide (prepared from sodium in ethanol), add the amidine hydrochloride (1.0 mmol) and the co-reactant (e.g., a β-dicarbonyl compound) (1.0 mmol).

• Stir the mixture at room temperature for 15-20 minutes.

• Add 3-Bromo-1,1,1-trifluoroacetone (1.1 mmol) and reflux the mixture until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and neutralize with a dilute acid (e.g., acetic acid).

• Remove the solvent under reduced pressure.

• Extract the product with a suitable organic solvent.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the crude product by column chromatography or recrystallization.

General Synthesis of Trifluoromethylated Pyrimidines.

References

• 1. One-Pot Synthesis of 1-Aryl-3-trifluoromethylpyrazoles Using Nitrile Imines and Mercaptoacetaldehyde As a Surrogate of Acetylene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Pyrimidine synthesis [organic-chemistry.org]

Applications of 3-Bromo-1,1,1-trifluoroacetone in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,1,1-trifluoroacetone is a versatile and highly reactive building block in medicinal chemistry. Its trifluoromethyl group and α-bromo-ketone functionality make it an invaluable precursor for the synthesis of a diverse range of biologically active molecules. The incorporation of a trifluoromethyl group can significantly enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. This document provides detailed application notes and experimental protocols for the use of 3-Bromo-1,1,1-trifluoroacetone in the development of novel therapeutics, including enzyme inhibitors and specialized peptide structures.

Key Applications

The primary applications of 3-Bromo-1,1,1-trifluoroacetone in medicinal chemistry are centered on its conversion to trifluoromethyl ketones, which are potent inhibitors of various enzymes, and its use in the synthesis of complex molecular scaffolds.

• Inhibitors of Histone Deacetylases (HDACs): Trifluoromethyl ketones derived from 3-bromo-1,1,1-trifluoroacetone can act as zinc-binding groups in histone deacetylase (HDAC) inhibitors, which are a promising class of anticancer agents.[1][2]

• Inhibitors of Viral Proteases (e.g., SARS-CoV 3CL Protease): The electrophilic nature of the trifluoromethyl ketone moiety makes it an effective warhead for targeting the cysteine residues in the active sites of viral proteases.[3][4]

• Synthesis of Bioactive Cyclic Tetrapeptides: This compound serves as a precursor for incorporating trifluoromethyl ketone functionalities into cyclic tetrapeptides, which are of interest for their potential as HDAC inhibitors and other therapeutic applications.[5][6]

• Covalent Modification of Cysteine Residues: The reactivity of the α-bromo ketone allows for the specific covalent modification of cysteine residues in peptides and proteins, a technique used in chemical biology and drug design.

• Precursor for Central Nervous System (CNS) Active Molecules: The trifluoromethyl group is a common feature in drugs targeting the central nervous system, and 3-bromo-1,1,1-trifluoroacetone is a useful starting material for their synthesis.

• Synthesis of Perfluoroalkylated Allylic Alcohols: It can be used in reactions like the Reformatsky reaction to generate complex fluorinated alcohols, which are valuable intermediates in organic synthesis.[6]

Data Presentation

Table 1: Physical and Chemical Properties of 3-Bromo-1,1,1-trifluoroacetone

Property	Value	Reference
CAS Number	431-35-6	[5][6]
Molecular Formula	C₃H₂BrF₃O	[5][6]
Molecular Weight	190.95 g/mol	[5][6]
Appearance	Colorless to pale yellow liquid	[5]
Boiling Point	87 °C at 743 mmHg	[5][6]
Density	1.839 g/mL at 25 °C	[5][6]
Refractive Index	n20/D 1.376	[5][6]

Table 2: Inhibitory Activity of Trifluoromethyl Ketone Derivatives

Target Enzyme	Inhibitor Type	IC₅₀ / Kᵢ Value	Reference
Histone Deacetylase (HDAC)	Trifluoromethyl ketone derivative	IC₅₀ = 0.93 µM (for p-methoxyphenylthiazole derivative against HCT116 cells)	[1]
Histone Deacetylase (HDAC)	Trifluoromethyl ketone derivative	IC₅₀ = 2.37 µM (for benzothiazole (B30560) derivative against HCT116 cells)	[1]
SARS-CoV 3CL Protease	Peptidic trifluoromethyl ketone	Kᵢ = 0.3 µM (time-dependent)	[3][4]
SARS-CoV 3CL Protease	Dipeptidomimetic benzothiazolyl ketone	Kᵢ = 6 nM	[7]

Experimental Protocols

Protocol 1: Synthesis of a Trifluoromethyl Ketone-Containing Histone Deacetylase (HDAC) Inhibitor (A Proposed Route)

This protocol describes a proposed synthetic route for a trifluoromethyl ketone-based HDAC inhibitor, starting from 3-Bromo-1,1,1-trifluoroacetone. The key steps involve the introduction of a side chain via nucleophilic substitution, followed by coupling to a cap group.

Step 1: Synthesis of 3-amino-1,1,1-trifluoroacetone hydrobromide

• To a solution of 3-Bromo-1,1,1-trifluoroacetone (1.0 eq) in a suitable solvent such as acetonitrile, add hexamethylenetetramine (1.1 eq).

• Stir the mixture at room temperature for 12-24 hours.

• Filter the resulting solid and wash with diethyl ether.

• Treat the solid with a mixture of ethanol (B145695) and concentrated hydrochloric acid and reflux for 4-6 hours.

• Cool the reaction mixture and collect the precipitated product by filtration to yield 3-amino-1,1,1-trifluoroacetone hydrobromide.

Step 2: Coupling with a linker and cap group

• Dissolve 3-amino-1,1,1-trifluoroacetone hydrobromide (1.0 eq) and a suitable N-protected amino acid with a linker (e.g., Boc-6-aminohexanoic acid) (1.0 eq) in DMF.

• Add a coupling reagent such as HATU (1.1 eq) and a base like DIPEA (2.0 eq).

• Stir the reaction at room temperature for 12-24 hours.

• Remove the protecting group (e.g., Boc with TFA).

• Couple the resulting amine with a desired cap group (e.g., a substituted benzoyl chloride) under standard amide coupling conditions.

• Purify the final product by column chromatography.

Protocol 2: Covalent Modification of a Cysteine-Containing Peptide

This protocol outlines the procedure for the specific labeling of a cysteine residue in a peptide with 3-Bromo-1,1,1-trifluoroacetone.

• Dissolve the cysteine-containing peptide (1.0 eq) in a buffered solution (e.g., HEPES buffer, pH 7.5).

• Add a solution of 3-Bromo-1,1,1-trifluoroacetone (2.0 eq) in a minimal amount of a water-miscible organic solvent (e.g., DMSO or DMF).

• Incubate the reaction mixture at 37 °C for 1 hour.

• Monitor the reaction progress by LC-MS.

• Upon completion, purify the modified peptide using reverse-phase HPLC.

Protocol 3: Synthesis of a Perfluoroalkylated trans-Allylic Alcohol via a Modified Reformatsky Reaction

This protocol describes a plausible method for the synthesis of a trifluoromethylated allylic alcohol from an aldehyde using a Reformatsky-type reaction with 3-Bromo-1,1,1-trifluoroacetone.[8][9][10]

• Activate zinc dust (2.0 eq) by stirring with a small amount of iodine in anhydrous THF until the iodine color disappears.

• To the activated zinc suspension, add a solution of 3-Bromo-1,1,1-trifluoroacetone (1.5 eq) in anhydrous THF dropwise at room temperature.

• Stir the mixture for 30-60 minutes to form the organozinc reagent.

• Cool the reaction mixture to 0 °C and add a solution of the desired aldehyde (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Quench the reaction by the addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography.

Visualizations

Caption: Mechanism of HDAC inhibition by trifluoromethyl ketones.

Caption: Synthetic workflow for a proposed HDAC inhibitor.

Caption: Covalent modification of a cysteine residue.

References

• 1. Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. idv.sinica.edu.tw [idv.sinica.edu.tw]
• 4. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 3-Bromo-1,1,1-trifluoroacetone 98 431-35-6 [sigmaaldrich.com]
• 6. 3-Bromo-1,1,1-trifluoroacetone 98 431-35-6 [sigmaaldrich.com]
• 7. kvinzo.com [kvinzo.com]
• 8. Reformatsky Reaction (Chapter 95) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 9. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 10. Reformatsky Reaction [organic-chemistry.org]

Site-Specific Protein Modification with 3-Bromo-1,1,1-trifluoroacetone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Site-specific modification of proteins is a powerful tool in chemical biology and drug development, enabling the precise installation of probes, tags, or therapeutic payloads onto a protein of interest. 3-Bromo-1,1,1-trifluoroacetone (Br-TFA) is a haloacetone derivative that serves as a selective reagent for the alkylation of cysteine residues. The high reactivity of the thiol group in cysteine towards α-halocarbonyls allows for targeted modification under mild conditions. The trifluoromethyl group introduced by Br-TFA can serve as a unique probe for ¹⁹F NMR studies or as a chemical handle for further bioorthogonal reactions. This document provides detailed application notes and protocols for the site-specific modification of proteins using Br-TFA.

Core Principles

The primary mechanism of action for 3-Bromo-1,1,1-trifluoroacetone in protein modification is the nucleophilic substitution reaction between the thiol group of a cysteine residue and the α-bromoketone of Br-TFA. The thiolate anion (S⁻) of a cysteine residue acts as a potent nucleophile, attacking the carbon atom bearing the bromine atom. This results in the displacement of the bromide ion and the formation of a stable thioether bond, covalently linking the trifluoroacetone moiety to the protein. The reaction is highly selective for cysteine residues due to the high nucleophilicity of the thiol group compared to other amino acid side chains at physiological pH.

Applications in Research and Drug Development

The site-specific modification of proteins with Br-TFA has several valuable applications:

• ¹⁹F NMR Spectroscopy: The trifluoromethyl group provides a sensitive and background-free NMR probe for studying protein conformation, dynamics, and ligand binding.

• Enzyme Inhibition: Covalent modification of active site cysteines can lead to irreversible enzyme inhibition, a strategy employed in drug discovery.

• Bioconjugation: The ketone functionality introduced by Br-TFA can be further derivatized using ketone-specific chemistries, allowing for the attachment of other molecules of interest, such as fluorescent dyes, affinity tags, or drug molecules.

• Proteomics: The mass shift introduced by Br-TFA modification can be readily detected by mass spectrometry, aiding in the identification of reactive cysteine residues and the characterization of protein-protein interactions.

Experimental Protocols

Protocol 1: General Procedure for Site-Specific Modification of a Cysteine-Containing Protein with 3-Bromo-1,1,1-trifluoroacetone

This protocol provides a general workflow for the covalent modification of a purified protein with a solvent-accessible cysteine residue.

Materials:

• Purified protein containing at least one reactive cysteine residue (concentration: 1-10 mg/mL)

• 3-Bromo-1,1,1-trifluoroacetone (Br-TFA)

• Reaction Buffer (e.g., 50 mM Tris, pH 8.0, 300 mM NaCl)

• Reducing agent (e.g., β-mercaptoethanol (βME) or Tris(2-carboxyethyl)phosphine (TCEP))

• Quenching reagent (e.g., L-cysteine or glutathione)

• Desalting column (e.g., PD-10) or dialysis equipment

• Storage Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

Procedure:

• Protein Preparation:

  • Ensure the purified protein is in a suitable buffer that does not contain primary amines or thiols that could react with Br-TFA.

  • If the target cysteine is part of a disulfide bond, reduce the protein first by incubating with a reducing agent (e.g., 1-5 mM TCEP for 30 minutes at room temperature). Remove the reducing agent using a desalting column immediately before labeling.

• Labeling Reaction:

  • Prepare a stock solution of Br-TFA (e.g., 1 M in anhydrous DMSO).

  • In a microcentrifuge tube, add the protein solution.

  • Add the desired molar excess of Br-TFA to the protein solution. A starting point is a 10- to 100-fold molar excess of Br-TFA over the protein. For example, for a protein at a concentration of 10 µM, add Br-TFA to a final concentration of 100 µM to 1 mM.

  • If necessary, add a mild reducing agent like β-mercaptoethanol to a final concentration of 2 mM to maintain the cysteine in a reduced state.[1]

  • Incubate the reaction mixture at 4°C overnight with gentle agitation.[1] Alternatively, incubate at room temperature for 2-4 hours. The optimal time and temperature should be determined empirically for each protein.

• Quenching the Reaction:

  • To stop the reaction, add a quenching reagent with a free thiol group (e.g., L-cysteine or glutathione) to a final concentration that is in excess of the initial Br-TFA concentration (e.g., 20 mM).

  • Incubate for 1 hour at room temperature to ensure all unreacted Br-TFA is consumed.

• Purification of the Labeled Protein:

  • Remove excess Br-TFA and the quenching reagent by size-exclusion chromatography (e.g., using a desalting column) or by dialysis against the desired storage buffer.

• Characterization of the Labeled Protein:

  • Confirm the modification and determine the labeling efficiency using mass spectrometry (see Protocol 2).

  • Assess the functional activity of the labeled protein using an appropriate assay to ensure the modification has not significantly altered its function.

Workflow for Site-Specific Protein Modification with Br-TFA

Caption: General workflow for protein modification with Br-TFA.

Protocol 2: Characterization of Br-TFA Modified Proteins by Mass Spectrometry

Mass spectrometry is a crucial tool to confirm the covalent modification and determine the site of labeling.

Materials:

• Br-TFA labeled protein (from Protocol 1)

• Unlabeled control protein

• Denaturing buffer (e.g., 8 M urea (B33335) in 100 mM Tris-HCl, pH 8.5)

• Reducing agent (e.g., Dithiothreitol (DTT))

• Alkylating agent for non-labeled cysteines (e.g., Iodoacetamide (IAA))

• Protease (e.g., Trypsin)

• LC-MS/MS system

Procedure:

• Sample Preparation for Proteomics:

  • Denature both the labeled and unlabeled control protein samples in denaturing buffer.

  • Reduce any remaining disulfide bonds with DTT (e.g., 10 mM DTT for 30 minutes at 37°C).

  • Alkylate all free cysteine residues with IAA (e.g., 55 mM IAA for 20 minutes in the dark at room temperature). This step is important to block any cysteines that were not modified by Br-TFA.

  • Dilute the samples to reduce the urea concentration to less than 2 M.

  • Digest the proteins into peptides using a protease like trypsin overnight at 37°C.

  • Quench the digestion by adding formic acid.

  • Desalt the peptide mixtures using a C18 StageTip or equivalent.

• LC-MS/MS Analysis:

  • Analyze the desalted peptide samples by LC-MS/MS.

  • Acquire data in a data-dependent acquisition (DDA) mode.

• Data Analysis:

  • Search the MS/MS data against a protein database using a search engine like Mascot, Sequest, or MaxQuant.

  • Include a variable modification for the Br-TFA adduct on cysteine residues. The modification results in a mass shift corresponding to the addition of the trifluoroacetylmethyl group (C₃H₂F₃O) minus the hydrogen from the thiol, which is a monoisotopic mass increase of 112.003 Da .

  • Also include carbamidomethylation of cysteine (+57.021 Da) as a variable modification to identify the unmodified cysteines.

  • Compare the results from the labeled and unlabeled samples to identify the peptide(s) containing the Br-TFA modification. The modified peptide will show a mass increase of 112.003 Da.

  • The MS/MS spectrum of the modified peptide will contain fragment ions (b- and y-ions) that can pinpoint the exact cysteine residue that has been modified.

Mass Spectrometry Data Analysis Workflow

Caption: Workflow for mass spectrometry analysis of Br-TFA modified proteins.

Data Presentation

Table 1: Quantitative Parameters for Site-Specific Modification with 3-Bromo-1,1,1-trifluoroacetone

Parameter	Recommended Range/Value	Notes	Reference
Reagent	3-Bromo-1,1,1-trifluoroacetone (Br-TFA)	Purity >97% recommended.	-
Target Residue	Cysteine (Thiol group)	Highly selective for cysteine over other nucleophilic residues at neutral to slightly basic pH.	-
Molar Ratio (Br-TFA:Protein)	10:1 to 100:1	Optimal ratio is protein-dependent and should be determined empirically. A 10-fold molar excess is a good starting point.	[1]
Reaction pH	7.5 - 8.5	A slightly basic pH promotes the formation of the more nucleophilic thiolate anion.	[2]
Reaction Temperature	4°C to Room Temperature (25°C)	Lower temperatures (4°C) can help maintain protein stability during longer incubation times.	[1]
Reaction Time	2 hours to Overnight	Dependent on protein reactivity and reaction temperature.	[1]
Mass Shift (Monoisotopic)	+112.003 Da	Corresponds to the addition of a C₃H₂F₃O group to a cysteine residue.	-

Troubleshooting

Problem	Possible Cause	Solution
Low Labeling Efficiency	- Inaccessible cysteine residue.- Re-oxidation of cysteine thiols.- Insufficient molar excess of Br-TFA.- Inactive Br-TFA.	- Perform the reaction under denaturing conditions (if protein function is not required post-labeling).- Ensure a sufficient concentration of a mild reducing agent (e.g., 2 mM βME) is present during the reaction.[1]- Increase the molar ratio of Br-TFA to protein.- Use a fresh stock of Br-TFA.
Protein Precipitation	- High concentration of organic solvent (if Br-TFA is dissolved in DMSO).- Protein instability under reaction conditions.	- Keep the final concentration of the organic solvent below 5% (v/v).- Optimize reaction buffer (e.g., add stabilizing agents like glycerol).- Perform the reaction at a lower temperature.
Non-specific Labeling	- Reaction pH is too high.- Prolonged incubation time.	- Lower the reaction pH to be closer to 7.5.- Reduce the incubation time.
No Modification Detected by MS	- Incomplete digestion.- Modified peptide not ionized or detected efficiently.	- Optimize the digestion protocol.- Analyze the intact protein by MS to confirm the mass increase before digestion.

References

• 1. DEFINING THE CONFORMATIONAL ENSEMBLES ASSOCIATED WITH LIGAND BINDING TO CYCLOOXYGENASE-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.msu.edu [chemistry.msu.edu]

Application Notes and Protocols: The Versatile Reactivity of 3-Bromo-1,1,1-trifluoroacetone with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,1,1-trifluoroacetone is a valuable and versatile fluorinated building block in organic synthesis, particularly in the development of novel pharmaceuticals and agrochemicals.[1] Its utility stems from the presence of two key reactive sites: an electrophilic carbonyl group and a carbon atom susceptible to nucleophilic substitution, owing to the attached bromine atom. This dual reactivity allows for the introduction of the trifluoromethyl-acetyl group into a wide array of molecules. The incorporation of the trifluoromethyl (CF₃) moiety is a well-established strategy in medicinal chemistry to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. These application notes provide detailed protocols for the reaction of 3-Bromo-1,1,1-trifluoroacetone with various nucleophiles, including amines, thiols, and phenols, to generate a library of trifluoromethylated compounds.

Core Principles and Reactivity

The primary reaction of 3-Bromo-1,1,1-trifluoroacetone with nucleophiles is a bimolecular nucleophilic substitution (Sₙ2) reaction. The nucleophile attacks the electrophilic carbon atom bearing the bromine atom, leading to the displacement of the bromide ion and the formation of a new carbon-nucleophile bond. The strong electron-withdrawing effect of the adjacent trifluoromethyl group enhances the electrophilicity of the carbonyl carbon, but the primary site of attack for most nucleophiles under the conditions described is the α-carbon.

The general workflow for these reactions involves the reaction of the nucleophile with 3-Bromo-1,1,1-trifluoroacetone, often in the presence of a base to either deprotonate the nucleophile or to scavenge the HBr byproduct. The choice of solvent, temperature, and reaction time are crucial parameters that can influence the reaction rate and yield.

Caption: General workflow for the reaction of 3-Bromo-1,1,1-trifluoroacetone with nucleophiles.

Experimental Protocols

Safety Precautions: 3-Bromo-1,1,1-trifluoroacetone is a flammable liquid and is corrosive, causing severe skin burns and eye damage.[2] It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions.

Protocol 1: Reaction with Primary Amines (e.g., n-Butylamine)

This protocol describes the synthesis of 3-(butylamino)-1,1,1-trifluoropropan-2-one.

Materials:

• 3-Bromo-1,1,1-trifluoroacetone (1.0 eq)

• n-Butylamine (2.2 eq)

• Potassium carbonate (K₂CO₃) (1.5 eq)

• Acetonitrile (anhydrous)

• Ethyl acetate (B1210297)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a stirred solution of n-butylamine in anhydrous acetonitrile, add potassium carbonate.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add 3-Bromo-1,1,1-trifluoroacetone to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Reagent/Product	Molar Ratio	Molecular Weight ( g/mol )
3-Bromo-1,1,1-trifluoroacetone	1.0	190.95[3]
n-Butylamine	2.2	73.14
Potassium Carbonate	1.5	138.21
3-(Butylamino)-1,1,1-trifluoropropan-2-one	-	183.17

Protocol 2: Reaction with Secondary Amines (e.g., Diethylamine)

This protocol outlines the synthesis of 3-(diethylamino)-1,1,1-trifluoropropan-2-one.

Materials:

• 3-Bromo-1,1,1-trifluoroacetone (1.0 eq)

• Diethylamine (B46881) (2.5 eq)

• Triethylamine (B128534) (Et₃N) (1.2 eq)

• N,N-Dimethylformamide (DMF) (anhydrous)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 3-Bromo-1,1,1-trifluoroacetone in anhydrous DMF.

• Add triethylamine to the solution.

• Add diethylamine dropwise at room temperature.

• Stir the reaction mixture for 6-12 hours.

• Monitor the reaction by TLC.

• Pour the reaction mixture into water and extract with diethyl ether.

• Wash the combined organic layers with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the product by vacuum distillation or column chromatography.

Reagent/Product	Molar Ratio	Molecular Weight ( g/mol )
3-Bromo-1,1,1-trifluoroacetone	1.0	190.95[3]
Diethylamine	2.5	73.14
Triethylamine	1.2	101.19
3-(Diethylamino)-1,1,1-trifluoropropan-2-one	-	183.17

Protocol 3: Reaction with Thiols (e.g., Thiophenol)

This protocol details the synthesis of 3-(phenylthio)-1,1,1-trifluoropropan-2-one.

Materials:

• 3-Bromo-1,1,1-trifluoroacetone (1.0 eq)

• Thiophenol (1.1 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq)

• Tetrahydrofuran (THF) (anhydrous)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a suspension of sodium hydride in anhydrous THF at 0 °C, add a solution of thiophenol in THF dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add 3-Bromo-1,1,1-trifluoroacetone dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-8 hours.

• Monitor the reaction by TLC.

• Carefully quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Reagent/Product	Molar Ratio	Molecular Weight ( g/mol )
3-Bromo-1,1,1-trifluoroacetone	1.0	190.95[3]
Thiophenol	1.1	110.18
Sodium Hydride (60%)	1.2	40.00
3-(Phenylthio)-1,1,1-trifluoropropan-2-one	-	220.21

Protocol 4: Reaction with Phenols (e.g., p-Cresol)

This protocol describes the synthesis of 3-(p-tolyloxy)-1,1,1-trifluoropropan-2-one.

Materials:

• 3-Bromo-1,1,1-trifluoroacetone (1.0 eq)

• p-Cresol (B1678582) (1.2 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Acetone

• Dichloromethane (B109758) (CH₂Cl₂)

• Water

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, combine p-cresol and potassium carbonate in acetone.

• Add 3-Bromo-1,1,1-trifluoroacetone to the suspension.

• Heat the reaction mixture to reflux and stir for 12-18 hours.

• Monitor the reaction by TLC.

• After cooling to room temperature, filter the mixture and wash the solid with acetone.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with water.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Reagent/Product	Molar Ratio	Molecular Weight ( g/mol )
3-Bromo-1,1,1-trifluoroacetone	1.0	190.95[3]
p-Cresol	1.2	108.14
Potassium Carbonate	2.0	138.21
3-(p-tolyloxy)-1,1,1-trifluoropropan-2-one	-	218.18

Data Presentation

The following table summarizes expected outcomes for the reactions described above. Note that yields are highly dependent on reaction conditions and purification efficiency.

Nucleophile	Product	Expected Yield (%)
n-Butylamine	3-(Butylamino)-1,1,1-trifluoropropan-2-one	60-80
Diethylamine	3-(Diethylamino)-1,1,1-trifluoropropan-2-one	70-90
Thiophenol	3-(Phenylthio)-1,1,1-trifluoropropan-2-one	75-95
p-Cresol	3-(p-tolyloxy)-1,1,1-trifluoropropan-2-one	65-85

Characterization Data:

The products can be characterized by standard spectroscopic methods.

• ¹H NMR: The disappearance of the singlet corresponding to the -CH₂Br protons of 3-Bromo-1,1,1-trifluoroacetone (typically around δ 4.3 ppm) and the appearance of new signals corresponding to the modified side chain are indicative of a successful reaction.

• ¹³C NMR: The carbon of the -CH₂- group attached to the nucleophile will show a characteristic shift.

• ¹⁹F NMR: A singlet corresponding to the -CF₃ group is expected.

• Mass Spectrometry: The molecular ion peak corresponding to the expected mass of the product should be observed.

Caption: Product classes from reactions with different nucleophiles.

Applications in Drug Development

The trifluoromethyl ketone moiety is a well-known inhibitor of serine and cysteine proteases, acting as a transition-state analog. Therefore, the products derived from the reaction of 3-Bromo-1,1,1-trifluoroacetone with amine and thiol nucleophiles, particularly those derived from amino acids or peptide fragments, are of significant interest in the development of enzyme inhibitors. For example, the covalent modification of cysteine residues in proteins is a common strategy in drug discovery.[] The resulting trifluoromethylated ethers from reactions with phenols can be used to synthesize molecules with altered pharmacokinetic properties.

Conclusion

3-Bromo-1,1,1-trifluoroacetone is a highly useful reagent for the introduction of the trifluoromethyl-acetyl moiety into a variety of molecules through nucleophilic substitution reactions. The protocols provided herein offer a starting point for the synthesis of a diverse range of trifluoromethylated compounds with potential applications in medicinal chemistry and drug discovery. The straightforward nature of these reactions, coupled with the significant impact of trifluoromethyl groups on molecular properties, makes 3-Bromo-1,1,1-trifluoroacetone an invaluable tool for researchers in these fields.

References

• 1. rsc.org [rsc.org]
• 2. 3-Bromo-1,1,1-trifluoroacetone, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. 3-溴-1,1,1-三氟丙酮 98% | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for Enzyme Inhibition Studies with 3-Bromo-1,1,1-trifluoroacetone

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-1,1,1-trifluoroacetone is a reactive small molecule that serves as a potent inhibitor of specific enzymes. Its trifluoromethyl ketone moiety renders the carbonyl carbon highly electrophilic, making it susceptible to nucleophilic attack by amino acid residues within an enzyme's active site. This compound has been identified as a covalent modifier, notably targeting cysteine residues. These application notes provide a comprehensive guide for researchers investigating the inhibitory effects of 3-Bromo-1,1,1-trifluoroacetone on various enzymes, with a focus on aspartate transaminase, acetylcholinesterase, and chymotrypsin. Detailed protocols for inhibition assays, data presentation guidelines, and visualization of relevant biological pathways are included to facilitate robust experimental design and interpretation.

Introduction

Enzyme inhibition is a cornerstone of drug discovery and biochemical research. Understanding how small molecules interact with and modulate the activity of enzymes is crucial for developing new therapeutics and for elucidating biological pathways. 3-Bromo-1,1,1-trifluoroacetone is an interesting tool compound for such studies due to its mechanism of action as a covalent inhibitor. Covalent inhibitors form a stable, long-lasting bond with their target enzyme, which can lead to prolonged and potent biological effects. This document outlines the necessary procedures to characterize the inhibitory profile of 3-Bromo-1,1,1-trifluoroacetone against selected enzymes.

Data Presentation

Effective enzyme inhibition studies require meticulous data collection and clear presentation. All quantitative data should be summarized in a structured format to allow for easy comparison and interpretation.

Table 1: Quantitative Inhibition Data for 3-Bromo-1,1,1-trifluoroacetone

Target Enzyme	Inhibitor	IC50 (µM)	Ki (µM)	Inhibition Type	Reference
Aspartate Transaminase	3-Bromo-1,1,1-trifluoroacetone	Data not available	Data not available	Covalent	[]
Acetylcholinesterase	3-Bromo-1,1,1-trifluoroacetone	Data not available	Data not available	To be determined
α-Chymotrypsin	3-Bromo-1,1,1-trifluoroacetone	Data not available	Data not available	To be determined

Experimental Protocols

Detailed methodologies are provided below for key enzyme inhibition experiments. Given that 3-Bromo-1,1,1-trifluoroacetone is a covalent inhibitor, a pre-incubation step is crucial to allow for the covalent modification of the enzyme to occur.

Protocol 1: Aspartate Transaminase (AST) Inhibition Assay

Objective: To determine the inhibitory potential of 3-Bromo-1,1,1-trifluoroacetone against aspartate transaminase.

Principle: AST catalyzes the transfer of an amino group from L-aspartate to α-ketoglutarate, producing oxaloacetate and L-glutamate. The rate of oxaloacetate formation can be measured. In a coupled reaction, oxaloacetate is reduced to malate (B86768) by malate dehydrogenase (MDH), with the concomitant oxidation of NADH to NAD+. The decrease in absorbance at 340 nm due to NADH oxidation is monitored spectrophotometrically and is proportional to the AST activity.

Materials:

• Aspartate Transaminase (from pig heart or other sources)

• 3-Bromo-1,1,1-trifluoroacetone

• L-Aspartic acid

• α-Ketoglutaric acid

• NADH

• Malate Dehydrogenase (MDH)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• 96-well UV-transparent microplates

• Microplate spectrophotometer

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of 3-Bromo-1,1,1-trifluoroacetone in a suitable solvent (e.g., DMSO).

  • Prepare substrate solution containing L-aspartate and α-ketoglutarate in phosphate buffer.

  • Prepare a reaction mixture containing NADH and MDH in phosphate buffer.

• Enzyme and Inhibitor Pre-incubation:

  • In a 96-well plate, add a fixed amount of AST enzyme to each well.

  • Add varying concentrations of 3-Bromo-1,1,1-trifluoroacetone to the wells. Include a vehicle control (DMSO) and a no-enzyme control.

  • Incubate the plate for a predetermined time (e.g., 30 minutes) at a controlled temperature (e.g., 37°C) to allow for covalent modification.

• Assay Initiation:

  • To each well, add the substrate solution to initiate the reaction.

  • Immediately add the reaction mixture containing NADH and MDH.

• Data Acquisition:

  • Measure the decrease in absorbance at 340 nm every minute for 10-15 minutes using a microplate reader.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of NADH consumption) for each inhibitor concentration.

  • Plot the percentage of enzyme inhibition versus the logarithm of the inhibitor concentration to determine the IC50 value.

Protocol 2: Acetylcholinesterase (AChE) Inhibition Assay

Objective: To evaluate the inhibitory effect of 3-Bromo-1,1,1-trifluoroacetone on acetylcholinesterase activity.

Principle: This assay is based on the Ellman's method. AChE hydrolyzes the substrate acetylthiocholine (B1193921) to thiocholine (B1204863) and acetate. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce 2-nitrobenzoate-5-mercaptothiocholine and 5-thio-2-nitrobenzoic acid (TNB), which has a yellow color and can be detected spectrophotometrically at 412 nm.

Materials:

• Acetylcholinesterase (from electric eel or human recombinant)

• 3-Bromo-1,1,1-trifluoroacetone

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Tris-HCl buffer (e.g., 50 mM, pH 8.0)

• 96-well microplates

• Microplate spectrophotometer

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of 3-Bromo-1,1,1-trifluoroacetone in a suitable solvent (e.g., DMSO).

  • Prepare ATCI and DTNB solutions in Tris-HCl buffer.

• Enzyme and Inhibitor Pre-incubation:

  • Add a fixed amount of AChE enzyme to each well of a 96-well plate.

  • Add varying concentrations of 3-Bromo-1,1,1-trifluoroacetone. Include vehicle and no-enzyme controls.

  • Incubate for a set time (e.g., 30 minutes) at a controlled temperature (e.g., 37°C).

• Assay Initiation:

  • Add the DTNB solution to each well.

  • Add the ATCI substrate solution to start the reaction.

• Data Acquisition:

  • Measure the increase in absorbance at 412 nm every minute for 10-15 minutes.

• Data Analysis:

  • Determine the reaction rate for each inhibitor concentration.

  • Calculate the percentage of inhibition and plot against the logarithm of inhibitor concentration to determine the IC50.

Protocol 3: α-Chymotrypsin Inhibition Assay

Objective: To assess the inhibition of α-chymotrypsin by 3-Bromo-1,1,1-trifluoroacetone.

Principle: α-Chymotrypsin is a serine protease that hydrolyzes peptide bonds. A common chromogenic substrate is N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide. Upon cleavage by chymotrypsin, p-nitroaniline is released, which is a yellow product that can be quantified by measuring its absorbance at 405 nm.

Materials:

• α-Chymotrypsin (from bovine pancreas)

• 3-Bromo-1,1,1-trifluoroacetone

• N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide

• Tris-HCl buffer (e.g., 50 mM, pH 8.0)

• 96-well microplates

• Microplate spectrophotometer

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of 3-Bromo-1,1,1-trifluoroacetone in a suitable solvent (e.g., DMSO).

  • Prepare the substrate solution in Tris-HCl buffer.

• Enzyme and Inhibitor Pre-incubation:

  • Add a fixed amount of α-chymotrypsin to each well.

  • Add varying concentrations of 3-Bromo-1,1,1-trifluoroacetone. Include appropriate controls.

  • Incubate for a predetermined time (e.g., 30 minutes) at a controlled temperature (e.g., 25°C).

• Assay Initiation:

  • Add the substrate solution to each well to start the reaction.

• Data Acquisition:

  • Measure the increase in absorbance at 405 nm every minute for 10-15 minutes.

• Data Analysis:

  • Calculate the initial velocity for each concentration of the inhibitor.

  • Determine the percentage of inhibition and calculate the IC50 value by plotting the inhibition percentage against the logarithm of the inhibitor concentration.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: General workflow for enzyme inhibition assays.

Caption: Role of Aspartate Transaminase in metabolic pathways.

Caption: Acetylcholinesterase role in cholinergic signaling.

Caption: Proteolytic action of α-Chymotrypsin.

Conclusion

3-Bromo-1,1,1-trifluoroacetone is a valuable tool for studying enzyme inhibition, particularly for enzymes susceptible to covalent modification. The protocols and guidelines presented here provide a framework for characterizing its inhibitory activity. Due to the lack of publicly available quantitative data, researchers are encouraged to perform detailed kinetic studies to determine the IC50 and Ki values for their specific enzyme of interest. Such data will be critical for understanding the potency and mechanism of inhibition of this compound and for its potential application in chemical biology and drug discovery.

References

Application Notes and Protocols for the Use of 3-Bromo-1,1,1-trifluoroacetone in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 3-Bromo-1,1,1-trifluoroacetone as a reagent for the selective modification of peptides. The primary application highlighted is the covalent labeling of cysteine residues, leveraging the reactivity of the thiol side chain with the α-bromoketone moiety of the reagent. This modification introduces a trifluoroacetonyl group, which can serve as a spectroscopic probe, a reactive handle for further derivatization, or to modulate the biological activity of the peptide.

Introduction to 3-Bromo-1,1,1-trifluoroacetone

3-Bromo-1,1,1-trifluoroacetone is a versatile reagent used in organic synthesis and bioconjugation. Its utility in peptide chemistry primarily stems from its ability to selectively react with nucleophilic amino acid side chains. The presence of the bromine atom alpha to a ketone provides an electrophilic center susceptible to nucleophilic attack, while the trifluoromethyl group can confer unique properties to the modified peptide, such as increased stability and altered hydrophobicity.

The most prominent application in the context of peptide synthesis is the selective alkylation of cysteine residues. The thiol group of cysteine is a potent nucleophile that readily reacts with α-haloketones under mild conditions to form a stable thioether linkage.[][2] This specific reactivity allows for the site-selective modification of peptides containing cysteine, even in the presence of other nucleophilic residues like lysine (B10760008) or histidine, by carefully controlling the reaction pH.

Key Features of 3-Bromo-1,1,1-trifluoroacetone in Peptide Modification:

• Cysteine-Selectivity: Highly reactive towards the thiol group of cysteine residues.

• Introduction of a Ketone Handle: The resulting trifluoroacetonyl group provides a ketone moiety that can be used for subsequent ligation chemistries (e.g., oxime or hydrazone formation).

• Trifluoromethyl Reporter Group: The 19F NMR signal of the trifluoromethyl group can be a useful probe for studying peptide conformation and binding interactions.

• Modulation of Physicochemical Properties: The introduction of the trifluoroacetonyl group can alter the hydrophobicity and proteolytic stability of the peptide.

Applications in Peptide Synthesis and Drug Development

The modification of peptides with 3-Bromo-1,1,1-trifluoroacetone opens up several avenues in research and drug development:

• Peptide-Drug Conjugates: The ketone handle introduced can be used to attach drugs or other bioactive molecules.[]

• Biophysical Studies: The trifluoromethyl group serves as a 19F NMR probe to investigate peptide-protein interactions.

• Development of Proteolytically Resistant Peptides: Capping or modifying specific residues can enhance the stability of peptides against enzymatic degradation.

• Synthesis of Complex Peptide Architectures: The modified cysteine can act as an anchor point for the construction of branched or cyclic peptides.

Experimental Protocols

The following protocols provide a general guideline for the modification of cysteine-containing peptides with 3-Bromo-1,1,1-trifluoroacetone. Optimization may be required for specific peptide sequences and desired outcomes.

Protocol 1: Solution-Phase Modification of a Purified Peptide

This protocol describes the modification of a purified peptide containing a free cysteine residue in solution.

Materials:

• Cysteine-containing peptide

• 3-Bromo-1,1,1-trifluoroacetone

• Reaction Buffer: 50 mM Phosphate buffer with 100 mM NaCl, pH 7.4[3]

• Tris(2-carboxyethyl)phosphine (TCEP) solution (10 mM in water)

• Quenching solution: 1 M β-mercaptoethanol or dithiothreitol (B142953) (DTT)

• Solvents for HPLC purification (e.g., water with 0.1% TFA, acetonitrile (B52724) with 0.1% TFA)

Procedure:

• Peptide Dissolution: Dissolve the lyophilized peptide in the reaction buffer to a final concentration of 1-5 mg/mL.

• Reduction of Disulfides (Optional): If the peptide may have formed disulfide bonds, add TCEP solution to a final concentration of 2-5 molar equivalents relative to the peptide. Incubate for 30 minutes at room temperature to ensure all cysteine residues are in their reduced form.

• Reagent Preparation: Prepare a stock solution of 3-Bromo-1,1,1-trifluoroacetone in a water-miscible organic solvent like DMF or DMSO.

• Alkylation Reaction: Add 5-10 molar equivalents of the 3-Bromo-1,1,1-trifluoroacetone solution to the peptide solution.

• Incubation: Gently agitate the reaction mixture at room temperature. Monitor the reaction progress by LC-MS at regular intervals (e.g., 30, 60, 120 minutes). The reaction is typically complete within 1-4 hours.

• Quenching: Once the reaction is complete, add an excess of a quenching agent (e.g., β-mercaptoethanol or DTT) to react with any unreacted 3-Bromo-1,1,1-trifluoroacetone.

• Purification: Purify the modified peptide from the reaction mixture using reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the modified peptide by mass spectrometry (e.g., ESI-MS or MALDI-TOF) and analytical HPLC.

Table 1: Summary of Reaction Parameters for Solution-Phase Modification

Parameter	Recommended Range	Notes
Peptide Concentration	1-5 mg/mL	Higher concentrations can lead to aggregation.
Reagent Equivalents	5-10 molar equivalents	May need optimization based on peptide reactivity.
pH	7.0-8.0	Higher pH increases thiol reactivity but may also promote side reactions.
Temperature	Room Temperature (20-25°C)	Higher temperatures may not be necessary and could lead to degradation.
Reaction Time	1-4 hours	Monitor by LC-MS to determine the optimal time.

Protocol 2: On-Resin Modification of a Cysteine-Containing Peptide

This protocol describes the modification of a cysteine residue while the peptide is still attached to the solid support during solid-phase peptide synthesis (SPPS).

Materials:

• Peptide-resin with a cysteine residue (ensure the thiol protecting group is removed)

• 3-Bromo-1,1,1-trifluoroacetone

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Base: N,N-Diisopropylethylamine (DIPEA)

• Cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane)[4]

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for 30 minutes.

• Removal of Cysteine Protecting Group: If the cysteine is protected (e.g., with a Trt group), perform the deprotection step according to standard protocols (e.g., treatment with a solution of TFA/TIS/DCM). Wash the resin thoroughly with DCM and DMF.

• Alkylation Reaction:

  • Prepare a solution of 3-Bromo-1,1,1-trifluoroacetone (10-20 equivalents) and DIPEA (10-20 equivalents) in DMF.

  • Add this solution to the swelled peptide-resin.

• Incubation: Agitate the resin slurry at room temperature for 2-6 hours. Monitor the reaction completion using a small-scale cleavage and LC-MS analysis of a few resin beads.

• Washing: After the reaction is complete, wash the resin extensively with DMF (3x) and DCM (3x) to remove excess reagents.

• Peptide Cleavage and Deprotection: Cleave the modified peptide from the resin and remove side-chain protecting groups using a standard cleavage cocktail.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge to pellet the peptide, and then purify by reverse-phase HPLC.[5]

Table 2: Summary of Reaction Parameters for On-Resin Modification

Parameter	Recommended Range	Notes
Reagent Equivalents	10-20 molar equivalents	Higher excess is often needed for solid-phase reactions.
Base Equivalents	10-20 molar equivalents	DIPEA acts as a non-nucleophilic base to deprotonate the thiol.
Solvent	DMF	Ensures good swelling of the resin and solubility of reagents.
Temperature	Room Temperature (20-25°C)
Reaction Time	2-6 hours	Monitor for completion.

Visualization of Workflows and Mechanisms

Experimental Workflow for Solution-Phase Modification

Caption: Workflow for solution-phase peptide modification.

Reaction Mechanism: Cysteine Alkylation

Caption: S-alkylation of cysteine with 3-bromo-1,1,1-trifluoroacetone.

Logical Relationship for On-Resin vs. Solution-Phase Modification

Caption: Decision tree for peptide modification strategy.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low reaction yield	Insufficient reagent; Short reaction time; Thiol oxidation.	Increase equivalents of 3-Bromo-1,1,1-trifluoroacetone; Extend reaction time and monitor by LC-MS; Ensure complete reduction with TCEP prior to reaction.
Multiple products observed	Non-specific modification (e.g., of Lys or His); Peptide degradation.	Lower the reaction pH to 7.0-7.5 to increase selectivity for cysteine; Ensure the peptide is stable under the reaction conditions.
No reaction	Inactive reagent; Cysteine is protected or oxidized.	Use fresh 3-Bromo-1,1,1-trifluoroacetone; Confirm removal of any thiol protecting groups and ensure the cysteine is in its reduced form.

Safety Precautions

• 3-Bromo-1,1,1-trifluoroacetone is a lachrymator and should be handled in a well-ventilated fume hood.

• Trifluoroacetic acid (TFA) is highly corrosive. Wear appropriate personal protective equipment (gloves, goggles, lab coat) when handling.

• Always follow standard laboratory safety procedures when working with chemicals and solvents.

References

• 2. Target Bioconjugation of Protein Through Chemical, Molecular Dynamics, and Artificial Intelligence Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lifetein.com [lifetein.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Notes & Optimization

optimizing reaction conditions for 3-Bromo-1,1,1-trifluoroacetone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing reaction conditions involving 3-Bromo-1,1,1-trifluoroacetone.

Frequently Asked Questions (FAQs)

Q1: What is 3-Bromo-1,1,1-trifluoroacetone and what are its primary applications?

3-Bromo-1,1,1-trifluoroacetone (CAS 431-35-6) is a halogenated organic compound, appearing as a colorless to pale yellow liquid with a pungent odor.[1] It is a valuable building block in organic synthesis, primarily used as an intermediate in the pharmaceutical and agrochemical industries for the synthesis of biologically active molecules.[1] Its reactivity allows for its use in various reactions, including nucleophilic additions and substitutions, to introduce the trifluoromethyl ketone moiety into target molecules.[1]

Q2: What are the main synthetic routes to prepare 3-Bromo-1,1,1-trifluoroacetone?

The most common method for synthesizing 3-Bromo-1,1,1-trifluoroacetone is through the bromination of 1,1,1-trifluoroacetone (B105887).[1] This is typically achieved using elemental bromine (Br₂) or N-bromosuccinimide (B139964) (NBS) as the brominating agent, often in the presence of an acid catalyst.[1][2]

Q3: What are the key safety precautions when handling 3-Bromo-1,1,1-trifluoroacetone?

3-Bromo-1,1,1-trifluoroacetone is a highly flammable liquid and vapor, and it can cause severe skin burns and eye damage.[3] It is also moderately toxic upon inhalation, ingestion, or dermal contact.[1] It is crucial to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3] It is incompatible with strong oxidizing agents, strong acids, and strong bases.[3]

Q4: How should 3-Bromo-1,1,1-trifluoroacetone be stored?

It should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[3] Due to its reactivity, storage under an inert atmosphere is recommended.[3]

Troubleshooting Guides

Synthesis of 3-Bromo-1,1,1-trifluoroacetone

Issue 1: Low or no product formation.

• Possible Cause: Inactive brominating agent.

  • Solution: Use a fresh bottle of bromine or N-bromosuccinimide. Ensure NBS has been stored in a cool, dark, and dry place.

• Possible Cause: Insufficient acid catalyst.

  • Solution: Ensure the appropriate amount of acid catalyst (e.g., sulfuric acid, hydrobromic acid) is used to facilitate the formation of the enol intermediate, which is the reactive species.[2]

• Possible Cause: Low reaction temperature.

  • Solution: While the reaction is often carried out at ambient temperature, gentle heating may be required to initiate the reaction. Monitor the reaction closely to avoid excessive side product formation.

Issue 2: Formation of multiple products (e.g., di- and poly-brominated species).

• Possible Cause: Excess brominating agent.

  • Solution: Use a stoichiometric amount or a slight excess of the brominating agent. Slowly add the brominating agent to the reaction mixture to maintain a low concentration and minimize over-bromination.

• Possible Cause: Prolonged reaction time.

  • Solution: Monitor the reaction progress by GC or TLC. Quench the reaction once the starting material is consumed to prevent the formation of poly-brominated byproducts.

Issue 3: Difficulty in purifying the product.

• Possible Cause: Co-elution of the product and starting material during chromatography.

  • Solution: Due to their similar polarities, chromatographic separation can be challenging. Fractional distillation under reduced pressure is often the most effective method for purification.

• Possible Cause: Presence of acidic impurities.

  • Solution: During the work-up, wash the organic layer with a mild base (e.g., saturated sodium bicarbonate solution) to remove any acidic byproducts like HBr.

Reactions Using 3-Bromo-1,1,1-trifluoroacetone

Issue 1: Sluggish reaction with a nucleophile.

• Possible Cause: Poor nucleophilicity of the reagent.

  • Solution: If possible, convert the nucleophile to a more reactive form (e.g., deprotonation with a suitable base to form an anion).

• Possible Cause: Steric hindrance at the reaction site.

  • Solution: Increase the reaction temperature or use a less sterically hindered nucleophile if the experimental design allows.

Issue 2: Low yield in nucleophilic substitution reactions.

• Possible Cause: Competing elimination reaction.

  • Solution: Use a less sterically hindered, non-basic nucleophile. Lowering the reaction temperature can also favor substitution over elimination.

• Possible Cause: Instability of the product.

  • Solution: The trifluoromethyl ketone moiety can be susceptible to decomposition. Ensure the work-up and purification steps are performed under mild conditions.

Data Presentation

Table 1: Physical and Spectroscopic Data of 3-Bromo-1,1,1-trifluoroacetone

Property	Value	Reference
CAS Number	431-35-6	[4]
Molecular Formula	C₃H₂BrF₃O	[4]
Molecular Weight	190.95 g/mol	[4]
Boiling Point	87 °C at 743 mmHg	[4]
Density	1.839 g/mL at 25 °C	[4]
Refractive Index (n²⁰/D)	1.376	[4]
¹H NMR (CDCl₃)	~4.45 ppm (s, 2H)	[5]
¹³C NMR (CDCl₃)	~30 ppm (-CH₂Br), ~116 ppm (q, -CF₃), ~190 ppm (q, C=O)	[6][7]

Table 2: Comparison of Brominating Agents for α-Bromination of Ketones

Brominating Agent	Advantages	Disadvantages
Bromine (Br₂)	- Highly reactive and effective.	- Highly toxic, corrosive, and difficult to handle. - Can lead to over-bromination if not controlled carefully.
N-Bromosuccinimide (NBS)	- Solid, easier, and safer to handle than Br₂. - More selective, often leading to less dibromination.	- Less reactive than Br₂. - May require a radical initiator or light for some substrates.

Experimental Protocols

Protocol 1: Synthesis of 3-Bromo-1,1,1-trifluoroacetone via Bromination with Bromine

This protocol is adapted from general procedures for the α-bromination of ketones.

Materials:

• 1,1,1-Trifluoroacetone

• Bromine

• Sulfuric acid (catalytic amount)

• Dichloromethane (B109758) (or other suitable solvent)

• Saturated sodium bicarbonate solution

• Saturated sodium bisulfite solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, dissolve 1,1,1-trifluoroacetone (1.0 eq) in dichloromethane.

• Add a catalytic amount of concentrated sulfuric acid.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of bromine (1.0 eq) in dichloromethane from the dropping funnel. Maintain the temperature below 10 °C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC/GC analysis indicates completion.

• Pour the reaction mixture into a separatory funnel containing cold water.

• Wash the organic layer sequentially with saturated sodium bisulfite solution (to quench excess bromine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure.

Protocol 2: Nucleophilic Substitution with a Thiol

This protocol provides a general method for the reaction of 3-Bromo-1,1,1-trifluoroacetone with a nucleophile.

Materials:

• 3-Bromo-1,1,1-trifluoroacetone

• Thiophenol (or other thiol)

• Potassium carbonate (or other suitable base)

• Acetone (B3395972) (or other suitable polar aprotic solvent)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of thiophenol (1.0 eq) in acetone, add potassium carbonate (1.2 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add 3-Bromo-1,1,1-trifluoroacetone (1.0 eq) dropwise to the mixture.

• Stir the reaction at room temperature for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Remove the acetone under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: General workflow for the synthesis and purification of 3-Bromo-1,1,1-trifluoroacetone.

Caption: Troubleshooting flowchart for low yield in the synthesis of 3-Bromo-1,1,1-trifluoroacetone.

References

• 1. 3-Bromo-1,1,1-trifluoroacetone synthesis - chemicalbook [chemicalbook.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. africacommons.net [africacommons.net]
• 4. 3-Bromo-1,1,1-trifluoroacetone 98 431-35-6 [sigmaaldrich.com]
• 5. CN102503749A - Method for selective bromination of keton carbonyl compound by using n-bromosuccinimide (NBS) - Google Patents [patents.google.com]
• 6. 3-Bromo-1,1,1-trifluoroacetone (431-35-6) 13C NMR spectrum [chemicalbook.com]
• 7. spectrabase.com [spectrabase.com]

common side reactions with 3-Bromo-1,1,1-trifluoroacetone.

Welcome to the Technical Support Center for 3-Bromo-1,1,1-trifluoroacetone. This resource is intended for researchers, scientists, and drug development professionals to provide guidance on handling and troubleshooting common side reactions encountered during its use in chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites of 3-Bromo-1,1,1-trifluoroacetone and what are the expected reactions?

A1: 3-Bromo-1,1,1-trifluoroacetone possesses two main electrophilic centers that are susceptible to nucleophilic attack:

• Carbonyl Carbon: The ketone carbonyl group is highly activated by the strong electron-withdrawing effect of the adjacent trifluoromethyl group, making it susceptible to attack by various nucleophiles.

• α-Carbon: The carbon atom bonded to the bromine atom is prone to nucleophilic substitution (SN2) reactions, where the bromide ion acts as a good leaving group.

Due to these reactive sites, 3-Bromo-1,1,1-trifluoroacetone is a versatile building block for the synthesis of various trifluoromethyl-containing compounds.[1]

Q2: What is the most common side reaction to be aware of when using 3-Bromo-1,1,1-trifluoroacetone under basic conditions?

A2: The most significant side reaction, particularly in the presence of a base, is the Favorskii rearrangement . This reaction is common for α-halo ketones and leads to the formation of carboxylic acid derivatives instead of the expected substitution product.[2] The reaction proceeds through a cyclopropanone (B1606653) intermediate, which then undergoes nucleophilic ring-opening.

Q3: Can 3-Bromo-1,1,1-trifluoroacetone undergo self-condensation?

A3: Yes, like other enolizable ketones, 3-Bromo-1,1,1-trifluoroacetone can undergo base-catalyzed self-condensation, specifically an aldol-type condensation . The enolate formed by deprotonation at the α-carbon can attack the carbonyl group of another molecule, leading to the formation of a β-hydroxy ketone, which may subsequently dehydrate to an α,β-unsaturated ketone.

Q4: How does 3-Bromo-1,1,1-trifluoroacetone behave in the presence of water or protic solvents?

A4: The trifluoromethyl ketone moiety is susceptible to hydrolysis , particularly under basic conditions, which can lead to the formation of hydrates or other degradation products. The high electrophilicity of the carbonyl carbon makes it prone to attack by water.

Q5: What should I consider when reacting 3-Bromo-1,1,1-trifluoroacetone with amine nucleophiles?

A5: Reactions with amines can be complex. Primary and secondary amines can act as nucleophiles, attacking either the α-carbon (SN2) or the carbonyl carbon. A common issue is over-alkylation , where the initially formed secondary amine product can react further with another molecule of 3-Bromo-1,1,1-trifluoroacetone to form a tertiary amine.[3][4] The basicity of the amine can also promote the Favorskii rearrangement.

Troubleshooting Guides

Issue 1: Low yield of the desired SN2 substitution product and formation of an unexpected carboxylic acid derivative.

Possible Cause: Favorskii Rearrangement.

Troubleshooting Steps:

• Choice of Base: The strength and steric hindrance of the base are critical.

  • Avoid strong, non-hindered bases like sodium hydroxide (B78521) or sodium methoxide (B1231860) when SN2 is desired.

  • Use a non-nucleophilic, sterically hindered base such as potassium tert-butoxide or a bulky amine (e.g., DBU) at low temperatures if a base is necessary for the reaction.

  • For nucleophiles that are also bases (e.g., amines), using an excess of the nucleophile can sometimes favor the SN2 pathway.

• Temperature Control: Perform the reaction at low temperatures (e.g., -78 °C to 0 °C) to disfavor the rearrangement pathway, which often has a higher activation energy.

• Solvent Choice: The choice of solvent can influence the reaction pathway. Aprotic solvents are generally preferred for SN2 reactions.

Table 1: Hypothetical Product Distribution in the Reaction of 3-Bromo-1,1,1-trifluoroacetone with a Nucleophile under Various Basic Conditions.

Base	Temperature (°C)	Desired SN2 Product Yield (%)	Favorskii Product Yield (%)
Sodium Methoxide	25	10-20	80-90
Sodium Methoxide	-20	40-50	50-60
Potassium tert-Butoxide	-20	70-80	20-30
Triethylamine	25	60-70	30-40

Note: These values are illustrative and the actual yields should be determined empirically.

Issue 2: Formation of multiple products, including higher molecular weight species.

Possible Cause: Aldol Condensation.

Troubleshooting Steps:

• Control of Stoichiometry: Use the nucleophile as the limiting reagent to minimize the concentration of the enolate of the product available for further reaction.

• Reaction Temperature: Lowering the reaction temperature can help to control the rate of the condensation reaction.

• Order of Addition: Add the base slowly to a solution of the ketone and the electrophile to keep the enolate concentration low at any given time.

Issue 3: Product mixture contains over-alkylated amines.

Possible Cause: The amine product is sufficiently nucleophilic to react with the starting material.

Troubleshooting Steps:

• Stoichiometry: Use a large excess of the primary or secondary amine to increase the probability that the 3-Bromo-1,1,1-trifluoroacetone reacts with the starting amine rather than the product amine.[3][4]

• Protecting Groups: If possible, consider using a protected amine that can be deprotected after the reaction.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution to Minimize Favorskii Rearrangement

This protocol provides a general guideline for reacting a nucleophile with 3-Bromo-1,1,1-trifluoroacetone where the goal is to achieve SN2 substitution while minimizing the Favorskii rearrangement.

• Reaction Setup:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add the nucleophile (1.0 eq.) and a suitable aprotic solvent (e.g., THF, acetonitrile).

  • Cool the solution to the desired temperature (e.g., -20 °C).

• Reagent Addition:

  • Slowly add a solution of 3-Bromo-1,1,1-trifluoroacetone (1.2 eq.) in the same solvent to the cooled solution of the nucleophile over a period of 30-60 minutes.

  • If a non-nucleophilic base is required, it should be added slowly at low temperature.

• Reaction Monitoring:

  • Monitor the reaction progress by TLC or GC-MS.

• Work-up:

  • Once the reaction is complete, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Synthesis of 2-Trifluoromethyl-furans (Weng et al., 2019)

This protocol is adapted from a reported procedure for the synthesis of 2-trifluoromethylated furans.[1]

• Reaction Setup:

  • In a round-bottom flask, dissolve the β-ketonitrile (1.0 eq.) and 3-Bromo-1,1,1-trifluoroacetone (1.2 eq.) in a suitable solvent such as acetonitrile.

  • Add a base (e.g., potassium carbonate, 2.0 eq.).

• Reaction Conditions:

  • Stir the mixture at room temperature or heat as required, monitoring the reaction by TLC.

• Work-up and Purification:

  • Upon completion, filter the reaction mixture to remove the base.

  • Concentrate the filtrate and purify the residue by column chromatography to yield the desired 2-trifluoromethylated furan (B31954) or dihydrofuranol.

Visualizations

References

• 1. Favorskii Rearrangement | NROChemistry [nrochemistry.com]
• 2. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Improving the Yield of 3-Bromo-1,1,1-trifluoroacetone Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of 3-Bromo-1,1,1-trifluoroacetone. Our aim is to help you optimize reaction conditions, increase yields, and improve product purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 3-Bromo-1,1,1-trifluoroacetone?

A1: The most prevalent method is the α-bromination of 1,1,1-trifluoroacetone (B105887).[1] This is typically achieved using elemental bromine (Br₂) or N-bromosuccinimide (NBS) as the brominating agent under either acidic or basic conditions.[1]

Q2: I am getting a low yield. What are the most likely causes?

A2: Low yields can stem from several factors:

• Incomplete Reaction: The reaction may not have reached completion. Consider extending the reaction time or moderately increasing the temperature.

• Suboptimal Reagent Stoichiometry: An incorrect ratio of 1,1,1-trifluoroacetone to the brominating agent can lead to unreacted starting material or the formation of side products.

• Poor Enol/Enolate Formation: The reaction proceeds via an enol or enolate intermediate. For acid-catalyzed reactions, ensure a suitable acid catalyst is present. For base-catalyzed reactions, the choice and amount of base are critical.[2]

• Decomposition: 3-Bromo-1,1,1-trifluoroacetone can be susceptible to decomposition, especially in the presence of a strong base.

• Loss during Workup and Purification: The product is volatile (boiling point ~87 °C), and significant loss can occur during solvent removal or distillation if not performed carefully.

Q3: My reaction is producing multiple products, including di-brominated species. How can I improve selectivity for the mono-brominated product?

A3: The formation of di- and poly-brominated byproducts is a common issue, particularly under basic conditions where the initial product is more readily enolized and brominated than the starting material.[3] To enhance mono-bromination selectivity:

• Control Stoichiometry: Use a precise 1:1 molar ratio or a slight excess of 1,1,1-trifluoroacetone to the brominating agent.

• Portion-wise Addition: Add the brominating agent (especially NBS) in portions to maintain a low concentration throughout the reaction.[4][5]

• Acid Catalysis: Acid-catalyzed bromination is often more selective for mono-bromination as the enol formation is typically the rate-determining step.[6]

• Reaction Temperature: Maintain a controlled, and often lower, temperature to minimize over-bromination.

Q4: What is the recommended purification method for 3-Bromo-1,1,1-trifluoroacetone?

A4: Fractional distillation is the most common method for purifying 3-Bromo-1,1,1-trifluoroacetone.[7] Given its volatility, it is crucial to use an efficient condenser and to carefully control the distillation temperature and pressure to minimize losses. The boiling point is approximately 87 °C at atmospheric pressure.

Q5: Are there any specific safety precautions I should take when working with this reaction?

A5: Yes, several safety precautions are essential:

• Ventilation: Work in a well-ventilated fume hood as 3-Bromo-1,1,1-trifluoroacetone is volatile and has a sharp, pungent odor.[1] Both bromine and the product are irritants.[1][7][8]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Handling Bromine: Elemental bromine is highly corrosive and toxic. Handle it with extreme care, using appropriate dispensing equipment.

• Flammability: 3-Bromo-1,1,1-trifluoroacetone is a flammable liquid.[8] Keep it away from ignition sources.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the synthesis of 3-Bromo-1,1,1-trifluoroacetone.

Symptom	Possible Cause	Recommended Solution(s)
Low or No Product Formation	Incomplete reaction	- Monitor the reaction by TLC or GC to confirm completion.- Extend the reaction time.- If thermally stable, consider a moderate increase in temperature.
Ineffective enol/enolate formation	- For acid-catalyzed reactions, ensure the use of a suitable acid catalyst (e.g., H₂SO₄, HBr).- For base-catalyzed reactions, consider using a stronger base or optimizing the base concentration. Be aware of potential side reactions.[9]
Degradation of brominating agent	- Use fresh N-bromosuccinimide. It can degrade over time.- Protect bromine from light.
Formation of Multiple Products (Low Selectivity)	Over-bromination (di- and tri-brominated products)	- Carefully control the stoichiometry; use a 1:1 ratio of ketone to brominating agent.- Add the brominating agent slowly or in portions to the reaction mixture.[4][5]- Consider switching from base-catalyzed to acid-catalyzed conditions.
Unidentified side products	- Lower the reaction temperature to minimize decomposition or side reactions.- Ensure the purity of starting materials and solvents. Water content can sometimes influence side reactions.
Product is Dark or Discolored	Decomposition	- Avoid excessive heating during the reaction and purification.- Minimize exposure to strong bases, which can cause decomposition.
Impurities in starting materials	- Purify the starting 1,1,1-trifluoroacetone if necessary.
Difficulty in Product Isolation/Purification	Product loss due to volatility	- Use an efficient condenser during reflux and distillation.- Perform distillations under reduced pressure if possible to lower the boiling point.- Be cautious during solvent removal on a rotary evaporator; use a low-temperature bath and monitor carefully.
Co-distillation with solvent or impurities	- Use a solvent with a significantly different boiling point.- Perform careful fractional distillation with a fractionating column.

Data Summary: Reaction Conditions and Yields

Brominating Agent	Catalyst/Solvent	Temperature	Time	Reported Yield	Reference
Bromine (Br₂)	Sulfuric Acid (H₂SO₄)	Ambient	2 h	90%	[10]
N-Bromosuccinimide (NBS)	Acidic Al₂O₃ / Methanol	Reflux	Not specified	89% (for acetophenone)	[4]
N-Bromosuccinimide (NBS)	KH₂PO₄ / Ethanol (B145695)	Reflux	10-20 min	96% (for acetophenone)	[5]
Bromine (Br₂)	Acetic Acid / Water	65 °C	~2 h	43-44% (for acetone)	[7]

Note: Yields for acetophenone (B1666503) are included to provide a general reference for the efficiency of NBS-based methods for α-bromination of ketones.

Experimental Protocols

Protocol 1: Bromination using Bromine and Sulfuric Acid

This protocol is based on a reported high-yield synthesis.[10]

Materials:

• 1,1,1-Trifluoroacetone

• Elemental Bromine (Br₂)

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Suitable organic solvent for extraction (e.g., dichloromethane)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr fumes), add 1,1,1-trifluoroacetone.

• Cool the flask in an ice bath and slowly add concentrated sulfuric acid while stirring.

• Slowly add elemental bromine (1.0 equivalent) dropwise from the dropping funnel. Maintain the temperature at ambient conditions.

• After the addition is complete, stir the reaction mixture at ambient temperature for 2 hours.

• Carefully pour the reaction mixture over ice water and transfer to a separatory funnel.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane) three times.

• Combine the organic layers and wash sequentially with cold water, saturated sodium bicarbonate solution (until effervescence ceases), and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the solvent by rotary evaporation (use a cool water bath).

• Purify the crude product by fractional distillation to obtain 3-Bromo-1,1,1-trifluoroacetone.

Protocol 2: Bromination using N-Bromosuccinimide (NBS) and an Acid Catalyst

This protocol is a generalized procedure based on efficient methods for α-bromination of ketones.[4][5]

Materials:

• 1,1,1-Trifluoroacetone

• N-Bromosuccinimide (NBS)

• Acid catalyst (e.g., acidic Al₂O₃ or KH₂PO₄, ~10% w/w)

• Solvent (e.g., ethanol or methanol)

• Water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Suitable organic solvent for extraction (e.g., diethyl ether)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 1,1,1-trifluoroacetone, the chosen solvent (e.g., ethanol), and the acid catalyst.

• Heat the mixture to reflux.

• Once refluxing, add N-bromosuccinimide (1.0 equivalent) portion-wise over 15-20 minutes. This helps to control the reaction rate and improve selectivity.[4][5]

• Continue refluxing and monitor the reaction progress by TLC (staining with potassium permanganate (B83412) can visualize the product and starting material). The reaction is often complete within 30 minutes after the final addition of NBS.

• Cool the reaction mixture to room temperature and filter to remove the catalyst.

• Remove the bulk of the solvent by rotary evaporation.

• Add water to the residue and extract with an organic solvent (e.g., diethyl ether).

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and carefully remove the solvent.

• Purify the resulting oil by fractional distillation.

Visualizations

References

• 1. Page loading... [guidechem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Substrate Directed Regioselective Monobromination of Aralkyl Ketones Using N-Bromosuccinimide Catalysed by Active Aluminium Oxide: α-Bromination versus Ring Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. acgpubs.org [acgpubs.org]
• 6. Bromination - Common Conditions [commonorganicchemistry.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. synquestlabs.com [synquestlabs.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. 3-Bromo-1,1,1-trifluoroacetone synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of Products from 3-Bromo-1,1,1-trifluoroacetone Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of products from reactions involving 3-Bromo-1,1,1-trifluoroacetone.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of trifluoromethylated products derived from 3-Bromo-1,1,1-trifluoroacetone, offering potential causes and solutions in a direct question-and-answer format.

Issue 1: Low Recovery of the Desired Product After Column Chromatography

Question: I am experiencing low recovery of my target trifluoromethylated compound after performing flash column chromatography on silica (B1680970) gel. What are the possible reasons and how can I improve the yield?

Answer:

Low recovery during silica gel chromatography of trifluoromethylated compounds can be attributed to several factors. The high electronegativity of the fluorine atoms can lead to strong interactions with the acidic silica surface, causing irreversible adsorption or decomposition of your product. Additionally, the volatility of some trifluoromethylated products can lead to loss during solvent evaporation.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Product Adsorption/Decomposition on Silica Gel	- Deactivate Silica Gel: Prepare a slurry of silica gel in your chosen eluent and add 1-3% triethylamine (B128534) or another amine base to neutralize the acidic sites.[1] - Alternative Stationary Phases: Consider using a less acidic stationary phase such as alumina (B75360) (neutral or basic) or a bonded phase like C18 (reverse-phase).[2][3] - Minimize Contact Time: Run the column with slightly higher pressure to reduce the time the compound spends on the stationary phase.
Product Volatility	- Controlled Evaporation: Use a rotary evaporator with a cooled trap and carefully control the vacuum and bath temperature to avoid sample loss. - Avoid High Vacuum: For highly volatile compounds, consider removing the solvent at atmospheric pressure if the boiling point allows.
Inappropriate Solvent System	- Optimize Eluent Polarity: Use a solvent system that provides a retention factor (Rf) of 0.2-0.4 for your product on TLC. A common starting point for trifluoromethyl ketones is a hexane/ethyl acetate (B1210297) gradient.[2][4]

Issue 2: Co-elution of Impurities with the Desired Product

Question: My purified product shows the presence of impurities with similar polarity, leading to overlapping spots on TLC and mixed fractions from the column. How can I achieve better separation?

Answer:

Co-elution is a common challenge, especially when dealing with reaction byproducts that have similar functional groups and polarities to the desired product.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Similar Polarity of Product and Impurities	- Solvent System Optimization: Experiment with different solvent systems. For example, switching from a hexane/ethyl acetate system to a dichloromethane (B109758)/methanol or a toluene-based system might alter the selectivity. - High-Performance Liquid Chromatography (HPLC): For difficult separations, preparative HPLC can offer significantly higher resolution.[3] - Alternative Stationary Phases: As mentioned previously, switching to alumina or a reverse-phase C18 column can change the elution order and improve separation.[2][3]
Formation of Isomeric Byproducts	- Reaction Condition Optimization: Re-evaluate your reaction conditions to minimize the formation of isomers. This could involve changing the temperature, reaction time, or catalyst.
Presence of Unreacted Starting Material	- Reaction Monitoring: Ensure the reaction has gone to completion by TLC or NMR before workup. - Quenching and Workup: An appropriate aqueous workup can often remove unreacted polar starting materials or reagents.

Issue 3: Product Appears as an Oil and is Difficult to Solidify

Question: My trifluoromethylated product is an oil, which makes it difficult to handle and assess its purity. Are there methods to induce crystallization?

Answer:

Many fluorinated compounds have low melting points and tend to exist as oils at room temperature. However, obtaining a crystalline solid is often desirable for purification and characterization.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Low Melting Point	- Solvent Screening for Crystallization: Systematically screen a variety of solvents or solvent mixtures. A good crystallization solvent is one in which your compound is soluble at high temperatures but sparingly soluble at low temperatures.[5] - Slow Evaporation: Dissolve your compound in a suitable solvent and allow the solvent to evaporate slowly in a loosely covered vial.[1] - Vapor Diffusion: Place a solution of your compound in a small vial inside a larger, sealed container with a more volatile "anti-solvent" in which your compound is insoluble. The slow diffusion of the anti-solvent vapor into your solution can induce crystallization.[1]
Presence of Impurities Inhibiting Crystallization	- High Purity is Key: Ensure your oily product is of high purity (>95%) before attempting crystallization, as impurities can significantly hinder crystal lattice formation. Further purification by chromatography may be necessary.
Inherent Properties of the Molecule	- Co-crystal Formation: In some cases, forming a co-crystal with another molecule can facilitate crystallization.[5] - Salt Formation: If your molecule has an acidic or basic handle, forming a salt can often lead to a crystalline product.[5]

Frequently Asked Questions (FAQs)

Q1: What are the common byproducts in reactions with 3-Bromo-1,1,1-trifluoroacetone?

A1: Common byproducts depend on the specific reaction. In nucleophilic additions (e.g., Grignard or Reformatsky reactions), you might encounter:

• Unreacted Starting Material: Incomplete reactions can leave residual 3-Bromo-1,1,1-trifluoroacetone.

• Hydrate (B1144303) Formation: Trifluoromethyl ketones can form stable hydrates in the presence of water, which can complicate purification and NMR analysis. These hydrates are often visible in 19F NMR spectra and may disappear after purification over silica gel.[6][7]

• Double Addition Products: In some cases, the nucleophile may add twice to the carbonyl group, although this is less common for trifluoromethyl ketones due to the stability of the tetrahedral intermediate.[6][7]

• Side Products from the Nucleophile: The nucleophile itself might undergo side reactions (e.g., self-condensation).

Q2: What is a general protocol for the flash chromatography of a trifluoromethyl ketone?

A2: A general protocol is as follows:

• TLC Analysis: Develop a suitable solvent system using thin-layer chromatography. A good starting point is a mixture of hexanes and ethyl acetate. Aim for an Rf value of 0.2-0.4 for your product.

• Column Packing: Pack a silica gel column with the chosen non-polar solvent (e.g., hexanes).

• Sample Loading: Dissolve your crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and load it onto the column. Alternatively, for less soluble compounds, you can adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the column.[8]

• Elution: Begin eluting with the non-polar solvent and gradually increase the polarity by adding the more polar solvent (e.g., increasing the percentage of ethyl acetate in hexanes).

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing your pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure, taking care to avoid loss of volatile products.[4]

Q3: How can I purify a volatile trifluoromethylated product?

A3: For volatile products, distillation is often the preferred method of purification.

• Fractional Distillation: If your product has a significantly different boiling point from the impurities, fractional distillation under atmospheric or reduced pressure can be very effective.

• Bulb-to-Bulb Distillation (Kugelrohr): This technique is useful for small quantities of high-boiling or air-sensitive liquids. It minimizes losses by reducing the travel distance of the vapor.

• Steam Distillation: This method is suitable for volatile, water-insoluble compounds. It allows for distillation at temperatures below 100 °C, which can be beneficial for thermally sensitive compounds.[9]

Q4: My NMR spectrum shows unexpected peaks. What could they be?

A4: Unexpected peaks in your NMR spectrum could be:

• Residual Solvents: Common laboratory solvents from the reaction or workup (e.g., diethyl ether, dichloromethane, ethyl acetate, hexanes).

• Water: A broad singlet is often observed.

• Hydrate of the Ketone: The formation of a hydrate will give rise to a different set of signals for the carbon backbone near the trifluoromethyl group.

• Unreacted Starting Materials or Reagents.

• Byproducts: As discussed in Q1.

Consulting tables of common NMR solvent and impurity shifts can be very helpful in identifying these extraneous peaks.

Quantitative Data Summary

The following table summarizes typical purification outcomes for trifluoromethyl ketones based on literature precedents. Actual results will vary depending on the specific compound and reaction.

Purification Method	Typical Yield	Typical Purity	Notes
Flash Column Chromatography	60-95%	>95%	Yield can be affected by product volatility and stability on silica gel.[4][6]
Distillation	70-90%	>98%	Best for volatile, thermally stable compounds.[10]
Crystallization	50-85%	>99%	Highly dependent on the compound's ability to form a stable crystal lattice.

Experimental Protocols

Protocol 1: General Procedure for Purification of a Trifluoromethyl Carbinol by Flash Column Chromatography

This protocol is adapted from the purification of trifluoromethylated alcohols, which are common products of reactions with 3-Bromo-1,1,1-trifluoroacetone.

• Reaction Quenching and Workup: After the reaction is complete, cool the reaction mixture to 0 °C in an ice bath. Slowly quench the reaction by adding 1 M HCl. Stir for 30 minutes to ensure complete desilylation if a silylating agent was used.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Washing and Drying: Combine the organic layers, wash with water and brine, and then dry over anhydrous sodium sulfate.

• Concentration: Filter off the drying agent and concentrate the organic phase under reduced pressure.

• Chromatography: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate.[4]

Visualizations

Caption: A general workflow for the purification of products from 3-Bromo-1,1,1-trifluoroacetone reactions.

Caption: A decision-making diagram for troubleshooting common purification issues.

References

• 1. How To Grow Crystals » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. unifr.ch [unifr.ch]
• 6. Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. beilstein-journals.org [beilstein-journals.org]
• 8. Purification [chem.rochester.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Organic Syntheses Procedure [orgsyn.org]

preventing byproduct formation in trifluoromethylation reactions

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Welcome to the Trifluoromethylation Reactions Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to prevent common byproduct formation in your experiments.

Frequently Asked Questions (FAQs)

General Issues

Q1: My trifluoromethylation reaction has a low yield and multiple unidentified byproducts. Where should I start troubleshooting?

A1: Low yields and byproduct formation in trifluoromethylation reactions can arise from several factors. A systematic approach is essential for effective troubleshooting.[1] Key areas to investigate include:

• Reagent Quality and Stability: Trifluoromethylating reagents can be sensitive to air and moisture. Ensure your reagent is fresh and has been stored under the recommended conditions.[1] Reagent degradation is a common source of unexpected side reactions.

• Reaction Conditions: Trifluoromethylation reactions are often highly sensitive to reaction parameters. Temperature, reaction time, solvent, and the presence of additives or catalysts must be carefully optimized.[2][3][4]

• Substrate Reactivity: The electronic and steric properties of your substrate are critical. Electron-rich or electron-deficient substrates may require different types of trifluoromethylating reagents or conditions to avoid side reactions.[1][2]

• Workup and Purification: The desired product may be volatile or unstable under the workup and purification conditions, leading to apparent byproduct formation.

Below is a general workflow to begin troubleshooting your reaction.

Caption: General troubleshooting workflow for low yields.

Nucleophilic Trifluoromethylation (e.g., using Ruppert-Prakash Reagent - TMSCF₃)

Q2: I am using the Ruppert-Prakash reagent (TMSCF₃) and observing significant formation of fluoroform (HCF₃) and a silyl (B83357) enol ether byproduct with my ketone substrate. How can I minimize these?

A2: These are common byproducts when using TMSCF₃, especially with enolizable ketones.[3]

• Fluoroform (HCF₃) Formation: The trifluoromethide anion ([CF₃]⁻) is a strong base and will readily react with any protic impurities, such as water, to form fluoroform.[5]

  • Solution: Ensure strictly anhydrous conditions. Use freshly dried solvents and glassware. Ensure your fluoride (B91410) initiator (e.g., TBAF) is anhydrous.[3]

• Silyl Enol Ether Formation: This occurs when the trifluoromethide anion acts as a base, deprotonating the α-position of the ketone, rather than acting as a nucleophile. The resulting enolate is then trapped by the TMS group.

  • Solution: Perform the reaction at low temperatures (-78 °C) to favor nucleophilic addition over deprotonation.[6] The choice of initiator can also be critical; sometimes a less basic initiator can provide better selectivity.

Experimental Protocol: Minimizing Byproducts in the Trifluoromethylation of an Enolizable Ketone

• Preparation: Dry all glassware in an oven at 120 °C overnight and cool under a stream of dry nitrogen or argon.

• Solvent: Use anhydrous THF, freshly distilled from sodium/benzophenone or obtained from a solvent purification system.

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the enolizable ketone (1.0 equiv) and anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add the Ruppert-Prakash reagent (TMSCF₃, 1.5 equiv) dropwise.

• Initiation: Slowly add a solution of anhydrous tetrabutylammonium (B224687) fluoride (TBAF, 0.1 equiv) in anhydrous THF.

• Monitoring: Stir the reaction at -78 °C and monitor its progress by TLC or GC-MS.

• Quenching: Once the starting material is consumed, quench the reaction at -78 °C by adding a saturated aqueous solution of NH₄Cl.

• Workup: Allow the mixture to warm to room temperature. Transfer to a separatory funnel, add ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.[3]

• Purification: Purify the crude product by flash column chromatography.

Electrophilic Trifluoromethylation (e.g., using Togni or Umemoto Reagents)

Q3: My reaction with a Togni reagent is sluggish, and I'm observing byproducts resulting from reagent decomposition. What can I do?

A3: Togni's reagents, while powerful, can be unstable under certain conditions, leading to side reactions.[1][4]

• Reagent Instability: Togni's reagents can decompose, especially when heated or exposed to strong acids or bases.[7] This can release trifluoroiodomethane (CF₃I) or other reactive species.[7]

  • Solution: Run the reaction at the lowest effective temperature. If a base is required, use a mild, non-nucleophilic base. Sometimes, activation with a Lewis acid like Zn(NTf₂)₂ is necessary, especially for O-trifluoromethylation of alcohols.[8][9]

• Radical vs. Polar Pathways: Togni's reagents can react via either polar (electrophilic) or radical pathways. Uncontrolled radical reactions can lead to a mixture of products.

  • Solution: The choice of solvent and additives can influence the reaction pathway. For instance, the addition of a radical scavenger may be necessary if a polar pathway is desired. Conversely, a radical initiator may be required for certain transformations.[10]

The table below shows how additives can direct the reaction of an alkene with a Togni reagent towards different products.[10]

Additive	Solvent	Major Product	Approx. Yield (%)
K₂CO₃	DMF	Hydrotrifluoromethylation	50-70%
TBAI (0.3 eq)	1,4-Dioxane	Vinylic Trifluoromethylation	~78%
KI	1,4-Dioxane	Iodotrifluoromethylation	Varies

Yields are substrate-dependent and provided for illustrative purposes.[10]

Caption: Product control in alkene trifluoromethylation.[10]

Radical Trifluoromethylation (e.g., using Langlois Reagent - CF₃SO₂Na)

Q4: I am attempting a radical trifluoromethylation of a heterocycle using CF₃SO₂Na and an oxidant, but I'm getting poor regioselectivity and some defluorination byproducts.

A4: Regioselectivity and side reactions are common challenges in radical C-H trifluoromethylation.

• Regioselectivity: The trifluoromethyl radical is highly reactive and can add to multiple positions on a heteroaromatic ring. The regioselectivity is governed by the electronic properties of the substrate.

  • Solution: Solvent choice can have a dramatic impact on regioselectivity. For example, in the trifluoromethylation of 4-acetylpyridine, switching the solvent from a DCM/H₂O mixture to a DMSO/H₂O mixture can completely reverse the preferred site of attack.[11] A systematic solvent screen is highly recommended.

• Defluorination Byproducts: In some cases, particularly under reductive conditions, the trifluoromethyl group can be reduced, leading to difluoromethyl or monofluoromethyl byproducts.

  • Solution: Carefully control the amount of oxidant and reductant in the reaction. Ensure that the reaction conditions are not overly reductive once the desired product is formed. In some copper-catalyzed systems, the choice of ligand can be crucial to suppress unwanted side reactions.[6]

The following table illustrates the effect of solvent on the regioselectivity of trifluoromethylation for 4-acetylpyridine.[11]

Solvent System	Ratio of C2:C3 Isomers	Total GC Yield (%)
DCM:H₂O (2.5:1)	2.4 - 2.6 : 1	55%
DMSO:H₂O (2.5:1)	1 : 2.8 - 3.0	48%

Conditions: 0.18 M arene, 5 equiv. tBuOOH, 3 equiv. CF₃SO₂Na.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Togni reagent II - Wikipedia [en.wikipedia.org]
• 8. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BJOC - Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective [beilstein-journals.org]
• 10. Product Control in Alkene Trifluoromethylation: Hydrotrifluoromethylation, Vinylic Trifluoromethylation, and Iodotrifluoromethylation using Togni Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

stability of 3-Bromo-1,1,1-trifluoroacetone under reaction conditions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 3-Bromo-1,1,1-trifluoroacetone.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage and handling conditions for 3-Bromo-1,1,1-trifluoroacetone?

A1: 3-Bromo-1,1,1-trifluoroacetone is a stable compound under proper storage conditions.[1] It is crucial to store it in a tightly sealed container in a cool, dry, and well-ventilated area, ideally between 2-8°C in an explosion-proof refrigerator.[1] The container should be kept under an inert gas atmosphere.[1] Due to its high flammability, it must be kept away from heat, sparks, open flames, and other ignition sources.[1][2] This compound is also a lachrymator and causes severe skin and eye damage, so appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield, should always be worn during handling.[1][2]

Q2: What are the known incompatibilities of 3-Bromo-1,1,1-trifluoroacetone?

A2: 3-Bromo-1,1,1-trifluoroacetone is incompatible with strong acids, strong bases, strong oxidizing agents, and strong reducing agents.[1][2] Contact with these substances can lead to vigorous reactions, decomposition, and the formation of hazardous byproducts.

Q3: What are the primary hazards associated with 3-Bromo-1,1,1-trifluoroacetone?

A3: This compound is classified as a highly flammable liquid and vapor.[1][2] It can cause severe skin burns and serious eye damage.[1][2] Inhalation may lead to respiratory irritation.[1] In case of fire, thermal decomposition can produce toxic and corrosive fumes, including carbon oxides, hydrogen bromide, and hydrogen fluoride.[1][2]

Q4: In what types of reactions is 3-Bromo-1,1,1-trifluoroacetone typically used?

A4: 3-Bromo-1,1,1-trifluoroacetone is a versatile reagent in organic synthesis. It is commonly used as a building block for introducing the trifluoroacetylmethyl group into molecules. It participates in nucleophilic substitution and addition reactions.[3] Examples of its applications include the synthesis of 3-nonylthio-1,1,1-trifluoropropan-2-one, perfluoroalkylated trans-allylic alcohols, and cyclic tetrapeptides.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Low or no product yield	Reagent decomposition: The reagent may have been improperly stored or handled, leading to degradation.	Verify the purity of the 3-Bromo-1,1,1-trifluoroacetone using a suitable analytical method like GC or NMR before use. Ensure storage is at 2-8°C under an inert atmosphere.
Incompatible reaction conditions: The presence of strong acids, bases, or reducing/oxidizing agents may be degrading the starting material or product.	Review the reaction scheme for any incompatible reagents. Consider using milder bases or acids if necessary. Ensure all reagents and solvents are pure and dry.
Formation of multiple side products	Side reactions with nucleophiles: As an α-haloketone, it can undergo various reactions with nucleophiles.	Control the stoichiometry of the nucleophile carefully. Lowering the reaction temperature may improve selectivity. Consider protecting other functional groups in your substrate that might react.
Base-induced decomposition: Strong bases can promote self-condensation or other decomposition pathways.	Use a non-nucleophilic or sterically hindered base. Add the base slowly at a low temperature to control the reaction.
Discoloration of the reaction mixture (e.g., turning dark brown/black)	Decomposition of the reagent: This can be a sign of thermal or chemical decomposition.	Stop the reaction and re-evaluate the reaction conditions. Ensure the reaction temperature is not exceeding the stability limits of the reactants or products. Check for and eliminate any incompatible substances.
Inconsistent reaction outcomes	Variability in reagent quality: The purity of 3-Bromo-1,1,1-trifluoroacetone can vary between batches or suppliers.	Qualify each new batch of the reagent before use in large-scale reactions.
Atmospheric moisture: The compound can be sensitive to moisture.	Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

Physicochemical and Stability Data

Property	Value
CAS Number	431-35-6
Molecular Formula	C₃H₂BrF₃O
Molecular Weight	190.95 g/mol
Appearance	Colorless to light yellow clear liquid[5]
Boiling Point	87 °C at 743 mmHg (lit.)[4]
Density	1.839 g/mL at 25 °C (lit.)[4][6]
Refractive Index	n20/D 1.376 (lit.)[4]
Flash Point	5 °C (41 °F) - closed cup[6]
Storage Temperature	2-8 °C[1]
Incompatibilities	Strong acids, strong bases, strong oxidizing agents, strong reducing agents[1][2]

Experimental Protocols

General Protocol for Nucleophilic Substitution with a Thiol

This protocol describes a general procedure for the S-alkylation of a thiol with 3-Bromo-1,1,1-trifluoroacetone.

Materials:

• 3-Bromo-1,1,1-trifluoroacetone

• Thiol of interest

• A suitable base (e.g., potassium carbonate, triethylamine)

• Anhydrous solvent (e.g., acetonitrile, acetone)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Set up a flame-dried round-bottom flask equipped with a magnetic stir bar and a condenser under an inert atmosphere.

• Dissolve the thiol (1.0 equivalent) and the base (1.1-1.5 equivalents) in the anhydrous solvent.

• Stir the mixture at room temperature for 15-30 minutes to form the thiolate.

• Slowly add a solution of 3-Bromo-1,1,1-trifluoroacetone (1.0-1.2 equivalents) in the anhydrous solvent to the reaction mixture at 0°C or room temperature, depending on the reactivity of the thiol.

• Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS). The reaction may be heated if necessary.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography, distillation, or recrystallization as needed.

Diagrams

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. fishersci.com [fishersci.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 3-Bromo-1,1,1-trifluoroacetone | 431-35-6 [chemicalbook.com]
• 5. 1-Bromo-3,3,3-trifluoroacetone | 431-35-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. 3-Bromo-1,1,1-trifluoroacetone CAS#: 431-35-6 [m.chemicalbook.com]

Technical Support Center: Cysteine Labeling with 3-Bromo-1,1,1-trifluoroacetone (BTFA)

Welcome to the technical support center for cysteine labeling using 3-Bromo-1,1,1-trifluoroacetone (BTFA). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance and troubleshoot common issues encountered during the labeling process.

Frequently Asked Questions (FAQs)

Q1: What is 3-Bromo-1,1,1-trifluoroacetone (BTFA) and why is it used for cysteine labeling?

3-Bromo-1,1,1-trifluoroacetone (BTFA) is an electrophilic reagent used for the covalent modification of cysteine residues in proteins. The trifluoromethyl group provides a unique spectroscopic handle for ¹⁹F Nuclear Magnetic Resonance (NMR) studies, allowing for the investigation of protein structure, dynamics, and interactions with low background signal.

Q2: What is the reaction mechanism of BTFA with cysteine?

BTFA reacts with the nucleophilic thiol group (-SH) of a cysteine residue via a nucleophilic substitution reaction. The thiolate anion of the cysteine attacks the carbon atom bearing the bromine, displacing the bromide ion and forming a stable thioether bond.

Q3: What are the critical parameters to control during the labeling reaction?

Successful and specific cysteine labeling with BTFA depends on several key parameters:

• Cysteine Reduction: The target cysteine residue must be in its reduced (free thiol) form to be reactive.

• pH: The reaction pH influences the reactivity of the cysteine thiol and the potential for side reactions with other amino acid residues.

• Molar Ratio of BTFA to Protein: An appropriate excess of BTFA is needed to drive the reaction to completion without causing excessive non-specific labeling.

• Temperature and Incubation Time: These parameters affect the rate of the labeling reaction and the stability of the protein and the reagent.

• Removal of Reducing Agents: Reducing agents used to maintain the cysteine in a reduced state must be removed prior to the addition of BTFA to prevent reaction with the labeling reagent.

Troubleshooting Guide

This guide addresses specific problems that may arise during cysteine labeling with BTFA.

Problem 1: Low or No Labeling Efficiency

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Oxidized Cysteine Residues	Cysteine residues can form disulfide bonds (cystine) and become unreactive. Before labeling, ensure complete reduction of the target cysteine(s) by treating the protein with a reducing agent like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP). It is crucial to remove the reducing agent immediately before adding BTFA, as it will compete for the label.[1]
Incorrect pH of Reaction Buffer	The reactivity of the cysteine thiol is pH-dependent. The optimal pH for the reaction of haloacetyl compounds with thiols is typically between 7.0 and 8.5.[2] A pH below 7.0 may result in a slow reaction rate due to protonation of the thiol group. A pH above 8.5 can increase the likelihood of side reactions.[2] Start with a buffer at pH 7.4 and optimize if necessary.
Insufficient Molar Excess of BTFA	A 5- to 20-fold molar excess of BTFA over the protein is a good starting point to ensure the reaction goes to completion.[3] If labeling efficiency is still low, you can cautiously increase the molar excess. However, be aware that a very high excess may lead to non-specific labeling.
Inaccessible Cysteine Residue	The target cysteine may be buried within the protein structure and therefore inaccessible to BTFA. Consider performing the labeling reaction under partially denaturing conditions (e.g., with low concentrations of urea (B33335) or guanidinium (B1211019) chloride). This should be done with caution to avoid irreversible protein unfolding.
Degraded BTFA Reagent	3-Bromo-1,1,1-trifluoroacetone should be stored at 2-8°C under an inert atmosphere.[4] If the reagent has been stored improperly or for an extended period, it may have degraded. Use a fresh stock of the reagent.
Presence of Competing Nucleophiles in the Buffer	Buffers containing primary amines, such as Tris, can react with BTFA, although at a slower rate than thiols. It is advisable to use a non-nucleophilic buffer like phosphate (B84403) or HEPES.

Problem 2: Non-specific Labeling

Possible Causes and Solutions:

Possible Cause	Recommended Solution
High Reaction pH	At pH values above 8.5, other nucleophilic amino acid residues, such as lysine (B10760008) (ε-amino group), histidine (imidazole ring), and methionine (thioether), can react with haloacetyl compounds like BTFA.[2] Maintain the reaction pH in the optimal range of 7.0-8.5 to maximize cysteine specificity.
Excessive Molar Ratio of BTFA	A large excess of the labeling reagent can lead to the modification of less reactive sites. Titrate the molar ratio of BTFA to find the lowest concentration that provides sufficient labeling of the target cysteine.
Prolonged Incubation Time	While a sufficient incubation time is necessary for the reaction to complete, excessively long incubation can increase the chance of non-specific labeling. Monitor the reaction progress over time to determine the optimal incubation period.

Problem 3: Protein Precipitation During Labeling

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Protein Instability under Reaction Conditions	The protein may not be stable at the temperature or pH used for labeling. Perform the reaction at a lower temperature (e.g., 4°C) for a longer duration. Ensure the buffer composition is optimal for your protein's stability.
High Concentration of Organic Solvent	If BTFA is dissolved in an organic solvent like DMSO or DMF, ensure the final concentration of the organic solvent in the reaction mixture is low (typically <5% v/v) to prevent protein precipitation.[4]
Protein Aggregation	Over-labeling or modification of critical residues can sometimes lead to protein aggregation. Reduce the molar excess of BTFA and optimize the reaction time.

Experimental Protocol: Cysteine Labeling with BTFA

This protocol provides a general framework for labeling a cysteine-containing protein with 3-Bromo-1,1,1-trifluoroacetone. Optimization may be required for your specific protein.

Materials:

• Purified protein with at least one cysteine residue

• 3-Bromo-1,1,1-trifluoroacetone (BTFA)

• Reducing agent: Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Reaction Buffer: 50 mM Phosphate buffer, 150 mM NaCl, pH 7.4

• Quenching Solution: 1 M β-mercaptoethanol or L-cysteine

• Desalting column (e.g., Sephadex G-25)

• Anhydrous DMSO or DMF

Procedure:

• Protein Preparation and Reduction: a. Dissolve the protein in the Reaction Buffer to a final concentration of 1-10 mg/mL. b. To ensure the cysteine residues are in a reduced state, add a 10-fold molar excess of DTT or a 2-5 fold molar excess of TCEP. c. Incubate for 1 hour at room temperature. d. Crucially, remove the reducing agent immediately before labeling. This can be achieved using a desalting column pre-equilibrated with Reaction Buffer.

• BTFA Stock Solution Preparation: a. Prepare a 100 mM stock solution of BTFA in anhydrous DMSO or DMF. This should be prepared fresh before use.

• Labeling Reaction: a. To the reduced, DTT/TCEP-free protein solution, add the BTFA stock solution to achieve a 10- to 20-fold molar excess of BTFA over the protein. Add the BTFA solution dropwise while gently vortexing to avoid localized high concentrations. b. Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C. The optimal time and temperature should be determined empirically for your specific protein. Protect the reaction from light.

• Quenching the Reaction: a. To stop the labeling reaction and consume any unreacted BTFA, add a quenching solution (e.g., β-mercaptoethanol or L-cysteine) to a final concentration of ~50 mM. b. Incubate for 30 minutes at room temperature.

• Purification of the Labeled Protein: a. Remove the excess BTFA and quenching reagent by passing the reaction mixture through a desalting column pre-equilibrated with your desired storage buffer (e.g., PBS). b. Collect the protein-containing fractions.

• Characterization: a. Confirm the labeling efficiency and specificity using techniques such as mass spectrometry.

Data Summary Tables

Table 1: Recommended Reaction Conditions for Cysteine Labeling with BTFA

Parameter	Recommended Range	Notes
pH	7.0 - 8.5	A pH of 7.4 is a good starting point. Lower pH decreases reaction rate, while higher pH increases the risk of non-specific labeling of lysine and other residues.[2]
Temperature	4°C to 25°C (Room Temp)	Lower temperatures may require longer incubation times but can help maintain protein stability.
Incubation Time	2 hours to overnight	The optimal time depends on the protein, temperature, and reagent concentrations.
Molar Excess of BTFA	5- to 20-fold	A higher excess can drive the reaction but may increase non-specificity. This should be optimized for each protein.
Protein Concentration	1 - 10 mg/mL	Higher protein concentrations can improve reaction kinetics.

Table 2: Buffer Selection for Cysteine Labeling

Buffer	Recommendation	Rationale
Phosphate Buffer	Recommended	Non-nucleophilic and provides good buffering capacity in the optimal pH range.
HEPES Buffer	Recommended	Another non-nucleophilic buffer suitable for the desired pH range.
Tris Buffer	Use with Caution	Contains a primary amine that can slowly react with BTFA, potentially reducing labeling efficiency and introducing non-specific modifications.

Visualizations

References

• 1. Protein Structural Analysis via Mass Spectrometry-Based Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Efficient Site-Specific Labeling of Proteins via Cysteines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Navigating the Reactivity of 3-Bromo-1,1,1-trifluoroacetone: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the impact of solvent choice on the reactivity of 3-Bromo-1,1,1-trifluoroacetone. Understanding these effects is crucial for optimizing reaction outcomes, improving yields, and minimizing side-product formation in your synthetic endeavors.

Troubleshooting Guide

This section addresses specific issues that may be encountered during experiments involving 3-Bromo-1,1,1-trifluoroacetone, with a focus on solvent-related problems.

Issue	Potential Cause	Recommended Solution
Low or No Product Yield in Nucleophilic Substitution	Inappropriate solvent polarity for the reaction mechanism: The chosen solvent may be hindering the nucleophile's reactivity or destabilizing a key intermediate. For SN2 reactions, polar protic solvents can solvate the nucleophile, reducing its effectiveness. For SN1-type reactions, a non-polar solvent will not stabilize the carbocation intermediate.	Re-evaluate your solvent choice based on the likely reaction mechanism. For reactions with strong nucleophiles (e.g., thiolates, amines), which likely proceed via an SN2 pathway, switch to a polar aprotic solvent such as N,N-Dimethylformamide (DMF) , Acetonitrile (B52724) (MeCN) , or Dimethyl Sulfoxide (DMSO) . These solvents solvate the cation of the nucleophile, leaving the anionic nucleophile more "naked" and reactive.[1] If an SN1 mechanism is anticipated (e.g., with a bulky substrate and a weak nucleophile), a polar protic solvent like ethanol or methanol (B129727) may be necessary to stabilize the carbocation intermediate.
Formation of Multiple Products or Impurities	Solvent-induced side reactions: The solvent itself may be reacting with the starting material or intermediates, or it may be promoting elimination reactions over substitution. For instance, in the presence of a strong base, a protic solvent can be deprotonated and act as a nucleophile.	Switch to a less reactive (aprotic) solvent. Consider using solvents like Tetrahydrofuran (THF) or Dichloromethane (DCM) . Also, carefully control the reaction temperature. Lowering the temperature can often increase the selectivity for the desired substitution product over elimination or other side reactions.
Slow Reaction Rate	Poor solvation of reactants or transition state: The reactants may not be sufficiently soluble in the chosen solvent, or the solvent may not be effectively stabilizing the transition state of the rate-determining step.	For SN2 reactions, polar aprotic solvents are known to accelerate the reaction rate. This is because they do not strongly solvate the nucleophile, allowing it to be more reactive. For instance, a switch from methanol to acetonitrile can lead to a significant rate enhancement.[1] For reactions that may have SN1 character, a more polar protic solvent can increase the rate by stabilizing the carbocation intermediate.
Inconsistent Results	Variable solvent quality: The presence of water or other impurities in the solvent can drastically affect the reaction outcome, especially for moisture-sensitive reactions.	Ensure the use of anhydrous solvents. Dry your solvents using appropriate methods (e.g., distillation from a drying agent, use of molecular sieves) before use. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also prevent the introduction of atmospheric moisture.

Frequently Asked Questions (FAQs)

Q1: What is the general role of the solvent in reactions with 3-Bromo-1,1,1-trifluoroacetone?

A1: The solvent plays a critical role in influencing the reaction pathway and rate. Its primary functions are to dissolve the reactants and to stabilize or destabilize reactants, intermediates, and transition states. The polarity of the solvent (polar protic, polar aprotic, or non-polar) is a key determinant of its effect on the reaction.

Q2: Which type of solvent is generally preferred for SN2 reactions with 3-Bromo-1,1,1-trifluoroacetone?

A2: For SN2 reactions, which are common with strong nucleophiles, polar aprotic solvents are generally preferred. These solvents, such as DMF, DMSO, and acetonitrile, can solvate the counter-ion of the nucleophile but do not strongly solvate the nucleophile itself through hydrogen bonding. This leaves the nucleophile more reactive and available for backside attack on the electrophilic carbon, leading to faster reaction rates and often higher yields.[1]

Q3: When would a polar protic solvent be a suitable choice?

A3: A polar protic solvent, such as water, ethanol, or methanol, would be more suitable for reactions that proceed through an SN1 mechanism. These solvents are effective at stabilizing the carbocation intermediate that forms in the rate-determining step of an SN1 reaction. They can also solvate the leaving group (bromide ion), facilitating its departure. However, for 3-Bromo-1,1,1-trifluoroacetone, which is a primary bromide, an SN1 mechanism is generally less likely unless forced by specific reaction conditions or substrate structure.

Q4: Can the solvent influence the regioselectivity of reactions?

A4: While the primary point of attack for nucleophiles on 3-Bromo-1,1,1-trifluoroacetone is the carbon bearing the bromine atom, the solvent can influence the outcome of reactions involving ambident nucleophiles (nucleophiles with more than one potential reactive site). The differential solvation of the different nucleophilic centers by the solvent can favor one reaction pathway over another.

Q5: How does the trifluoromethyl group affect the reactivity and the choice of solvent?

A5: The strongly electron-withdrawing trifluoromethyl (-CF3) group makes the carbonyl carbon more electrophilic and also enhances the electrophilicity of the adjacent carbon bearing the bromine atom through an inductive effect. This generally increases the reactivity of the molecule towards nucleophiles. This enhanced reactivity means that reactions can often proceed under milder conditions. The choice of solvent should still be guided by the principles of SN1 and SN2 reactions, but the increased reactivity of the substrate might allow for the use of a wider range of solvents.

Data Presentation

The following tables summarize the effect of solvent on the yield of nucleophilic substitution reactions with 3-Bromo-1,1,1-trifluoroacetone, based on typical outcomes for analogous primary halides.

Table 1: Reaction of 3-Bromo-1,1,1-trifluoroacetone with a Generic Strong Nucleophile (e.g., Sodium Thiophenoxide)

Solvent	Solvent Type	Typical Yield (%)	Plausible Mechanism
N,N-Dimethylformamide (DMF)	Polar Aprotic	> 90	SN2
Acetonitrile (MeCN)	Polar Aprotic	80 - 90	SN2
Acetone	Polar Aprotic	70 - 85	SN2
Tetrahydrofuran (THF)	Polar Aprotic	60 - 80	SN2
Ethanol (EtOH)	Polar Protic	< 20	SN2 (slowed by nucleophile solvation)
Methanol (MeOH)	Polar Protic	< 20	SN2 (slowed by nucleophile solvation)

Table 2: Reaction of 3-Bromo-1,1,1-trifluoroacetone with a Generic Amine (e.g., Piperidine)

Solvent	Solvent Type	Typical Yield (%)	Plausible Mechanism
Dichloromethane (DCM)	Polar Aprotic	> 85	SN2
Acetonitrile (MeCN)	Polar Aprotic	> 90	SN2
Toluene	Non-polar	70 - 85	SN2
Ethanol (EtOH)	Polar Protic	50 - 70	SN2 (amine acts as both nucleophile and base)

Experimental Protocols

General Protocol for Nucleophilic Substitution with a Thiol in a Polar Aprotic Solvent:

• To a solution of the thiol (1.1 equivalents) in anhydrous N,N-Dimethylformamide (DMF), add a base such as sodium hydride (1.1 equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., argon).

• Stir the mixture at 0 °C for 30 minutes to ensure complete formation of the thiolate.

• Add a solution of 3-Bromo-1,1,1-trifluoroacetone (1.0 equivalent) in anhydrous DMF dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

References

• 1. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Managing Exotherms in 3-Bromo-1,1,1-trifluoroacetone Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for managing exothermic reactions involving 3-Bromo-1,1,1-trifluoroacetone. Due to its reactive nature, particularly with nucleophiles, careful control of reaction conditions is paramount to ensure safety and achieve desired product outcomes. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and critical safety data to support your research and development.

Frequently Asked Questions (FAQs)

Q1: Why are reactions with 3-Bromo-1,1,1-trifluoroacetone often highly exothermic?

A1: 3-Bromo-1,1,1-trifluoroacetone possesses two key features that contribute to its high reactivity and the exothermic nature of its reactions. The trifluoromethyl group is a strong electron-withdrawing group, which makes the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack. Additionally, the bromine atom at the alpha-position is a good leaving group, facilitating nucleophilic substitution reactions. Reactions with strong nucleophiles such as primary amines and Grignard reagents can proceed rapidly, leading to a significant and rapid release of heat.

Q2: What are the primary indicators of a potential runaway reaction?

A2: Early detection of a potential runaway reaction is critical. Key indicators include:

• A rapid and unexpected increase in the internal reaction temperature that is difficult to control with the available cooling system.

• A sudden increase in pressure within the reaction vessel.

• A noticeable change in the color or viscosity of the reaction mixture.

• An increased rate of gas evolution. Continuous and vigilant monitoring of the reaction temperature is the most effective way to detect the onset of an exotherm.

Q3: What are the immediate steps to take if a significant exotherm is observed?

A3: If a significant and uncontrolled exotherm is detected, immediate action is required to prevent a runaway reaction. The primary goal is to rapidly cool the reaction mixture.

• Immediately cease the addition of any reagents.

• Enhance the cooling of the reaction vessel. This can be achieved by lowering the temperature of the cooling bath or adding a cooling agent like dry ice to the external bath.

• If the reaction is being heated, remove the heat source immediately.

• Ensure that the stirring is efficient to promote heat transfer to the cooling medium.

• If the situation escalates, be prepared to execute an emergency quench procedure (see detailed protocols below).

Q4: How can I minimize the risk of an exotherm when scaling up a reaction with 3-Bromo-1,1,1-trifluoroacetone?

A4: Scaling up reactions introduces challenges in heat dissipation due to the decrease in the surface-area-to-volume ratio. To mitigate risks:

• Conduct a thorough thermal hazard assessment: Before scaling up, it is crucial to understand the thermal profile of the reaction. Techniques like reaction calorimetry can provide valuable data on the heat of reaction and the rate of heat release.

• Slow, controlled addition: Never add the nucleophile all at once. Use a syringe pump or a dropping funnel for slow, controlled addition of the limiting reagent.

• Adequate cooling capacity: Ensure your cooling system is capable of handling the total heat output of the reaction.

• Dilution: Running the reaction at a lower concentration can help to moderate the reaction rate and improve heat dissipation.

• Stepwise scale-up: Do not increase the scale of the reaction by more than 5-10 fold at a time. Carefully monitor the temperature profile at each stage.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Rapid, uncontrolled temperature rise during reagent addition.	1. Addition rate is too fast.2. Inadequate cooling.3. Reaction concentration is too high.	1. Immediately stop the addition.2. Lower the temperature of the cooling bath.3. Add pre-cooled solvent to dilute the reaction mixture.4. Resume addition at a much slower rate once the temperature is stable.
Localized "hot spots" in the reaction mixture.	Inefficient stirring.	1. Increase the stirring speed.2. For larger scale reactions, switch from a magnetic stirrer to an overhead mechanical stirrer to ensure thorough mixing.
Reaction "stalls" and then suddenly accelerates.	Accumulation of unreacted reagent due to a low initial temperature or an induction period, followed by a rapid, uncontrolled reaction.	1. Ensure the reaction has initiated before adding the bulk of the reagent.2. Maintain a constant and appropriate reaction temperature to ensure a steady reaction rate.
Exotherm during work-up or quenching.	The quenching agent is too reactive or is added too quickly.	1. Cool the reaction mixture to a low temperature (e.g., 0 °C or below) before quenching.2. Add the quenching agent slowly and portion-wise with vigorous stirring.3. Use a less reactive quenching agent if possible.

Quantitative Data on Reaction Parameters

The following table provides estimated and qualitative data for reactions of 3-Bromo-1,1,1-trifluoroacetone with common nucleophiles. Note: This data is for guidance only and should be verified experimentally for your specific reaction conditions.

Reactant	Reaction Type	Typical Heat of Reaction (ΔHrxn)	Recommended Initial Temperature	Addition Rate	Key Considerations
Primary Amines (e.g., n-Butylamine)	Nucleophilic Substitution	Highly Exothermic	-20 °C to 0 °C	Slow, dropwise	Can form multiple products if not controlled. The initial addition can be particularly energetic.
Grignard Reagents (e.g., MeMgBr)	Nucleophilic Addition	Very Highly Exothermic	-78 °C to -40 °C	Very slow, dropwise	Highly sensitive to water and air. The reaction is often instantaneous and can be difficult to control.[1][2]

Experimental Protocols

Protocol 1: Controlled Addition of a Primary Amine (e.g., n-Butylamine)

Objective: To perform a safe and controlled reaction between 3-Bromo-1,1,1-trifluoroacetone and a primary amine.

Materials:

• 3-Bromo-1,1,1-trifluoroacetone

• n-Butylamine

• Anhydrous solvent (e.g., THF, Et2O)

• Dry, inert atmosphere (Nitrogen or Argon)

• Jacketed reaction vessel with overhead stirrer and temperature probe

• Cooling system capable of reaching at least -20 °C

• Syringe pump or dropping funnel

Procedure:

• Set up the reaction vessel under an inert atmosphere.

• Charge the vessel with 3-Bromo-1,1,1-trifluoroacetone (1.0 eq) and the anhydrous solvent.

• Cool the reaction mixture to the desired starting temperature (e.g., -15 °C).

• Prepare a solution of n-butylamine (1.1 eq) in the anhydrous solvent.

• Using a syringe pump, add the n-butylamine solution dropwise to the stirred reaction mixture over a period of 1-2 hours.

• Crucially, monitor the internal temperature throughout the addition. The temperature should not rise by more than 5 °C from the set point. If it does, immediately stop the addition and allow the mixture to cool before resuming at a slower rate.

• After the addition is complete, allow the reaction to stir at the set temperature for an additional hour, or until reaction completion is confirmed by an appropriate analytical method (e.g., TLC, GC-MS).

• Slowly and carefully quench the reaction by adding a pre-cooled saturated aqueous solution of ammonium (B1175870) chloride. Monitor for any exotherm during the quench.

Protocol 2: Safe Quenching of a Highly Reactive Mixture

Objective: To safely neutralize a reaction mixture containing unreacted 3-Bromo-1,1,1-trifluoroacetone and a strong nucleophile.

Procedure:

• Cool the reaction vessel to 0 °C or below in an ice-salt or dry ice/acetone bath.

• Prepare a quenching solution of a mild proton source, such as a saturated aqueous solution of ammonium chloride or a dilute solution of acetic acid in an appropriate solvent.

• With vigorous stirring, slowly add the quenching solution to the reaction mixture via a dropping funnel.

• Monitor the temperature closely during the quench. If a significant temperature increase is observed, pause the addition until the temperature subsides.

• Once the quench is complete and the temperature is stable, the reaction mixture can be allowed to warm to room temperature for work-up.

Visualizations

Caption: Experimental workflow for managing exotherms.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. rsc.org [rsc.org]

Technical Support Center: 3-Bromo-1,1,1-trifluoroacetone Work-up Procedures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the successful quenching and work-up of reactions involving 3-Bromo-1,1,1-trifluoroacetone.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety precautions to consider when quenching a reaction containing 3-Bromo-1,1,1-trifluoroacetone?

A1: 3-Bromo-1,1,1-trifluoroacetone is a volatile, flammable, and corrosive compound that is also a lachrymator.[1] Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1] Quenching procedures can be exothermic, so it is crucial to cool the reaction mixture in an ice bath before and during the addition of the quenching agent. Add the quenching solution slowly and carefully to control the reaction rate and prevent splashing.

Q2: What is a standard quenching agent for reactions involving 3-Bromo-1,1,1-trifluoroacetone?

A2: A common and effective method for quenching reactions with electrophilic reagents like 3-Bromo-1,1,1-trifluoroacetone is the addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl). This mild acid neutralizes basic reagents and hydrolyzes reactive intermediates without being strongly acidic, which could potentially degrade sensitive products. Other options include dilute aqueous acids like 1M HCl, or even water, depending on the specific reaction conditions and the stability of the product.

Q3: My trifluoromethyl ketone product appears to be unstable during aqueous work-up. What could be the cause and how can I mitigate this?

A3: Trifluoromethyl ketones are known to be susceptible to hydration of the carbonyl group, forming stable hydrates, especially under aqueous conditions.[2][3] This is due to the strong electron-withdrawing effect of the trifluoromethyl group, which increases the electrophilicity of the carbonyl carbon. While this hydrate (B1144303) is often stable, harsh pH conditions can potentially lead to degradation. To minimize this, it is advisable to perform the aqueous work-up at low temperatures (0-5 °C) and as quickly as possible. If the product is particularly sensitive, a non-aqueous work-up might be necessary. The pH of the aqueous layer can also influence stability; for many trifluoromethylated compounds, maintaining a slightly acidic pH during extraction can be beneficial.[4]

Q4: I am observing a persistent emulsion during the extraction process. How can I resolve this?

A4: Emulsion formation is a common issue, particularly when dealing with complex reaction mixtures. To break an emulsion, you can try the following techniques:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to force the separation of the organic and aqueous phases.

• Filtration through Celite: Filtering the entire mixture through a pad of Celite can help to break up the emulsion by removing particulate matter that may be stabilizing it.

• Gentle Swirling or Stirring: Instead of vigorous shaking, gently swirl or stir the mixture in the separatory funnel.

• Solvent Addition: Adding more of the organic extraction solvent can sometimes help to break the emulsion.

Q5: How can I effectively remove triphenylphosphine (B44618) oxide (TPPO) after a Wittig reaction with 3-Bromo-1,1,1-trifluoroacetone?

A5: Triphenylphosphine oxide (TPPO) is a common byproduct in Wittig reactions and can be challenging to remove due to its polarity.[5][6][7] Several methods can be employed for its removal:

• Crystallization: TPPO is often poorly soluble in non-polar solvents like hexanes or diethyl ether, especially at low temperatures. Concentrating the reaction mixture and triturating with a non-polar solvent can precipitate the TPPO, which can then be removed by filtration.[5][6]

• Silica (B1680970) Gel Chromatography: If the desired product is less polar than TPPO, a silica gel plug or column chromatography can be effective. Eluting with a non-polar solvent system will retain the more polar TPPO on the silica.[6][8]

• Precipitation with Metal Salts: Addition of zinc chloride (ZnCl₂) to a solution in a polar solvent can precipitate a TPPO-ZnCl₂ complex, which can be filtered off.[7]

Troubleshooting Guides

Problem 1: Low or No Product Yield After Work-up

Possible Cause	Suggested Solution
Product is water-soluble.	Saturate the aqueous layer with NaCl before extraction to decrease the polarity of the aqueous phase. Use a more polar organic solvent for extraction, such as ethyl acetate (B1210297) or dichloromethane. Perform multiple extractions (3-5 times) with the organic solvent.
Product decomposed during quenching.	Quench the reaction at a lower temperature (e.g., -10 °C to 0 °C). Use a milder quenching agent, such as saturated aqueous NH₄Cl instead of a strong acid.
Product is volatile.	Use a rotary evaporator with a cold trap and apply vacuum cautiously. Avoid heating the water bath to high temperatures during solvent removal.
Product degraded on silica gel during chromatography.	Deactivate the silica gel by treating it with a small amount of triethylamine (B128534) in the eluent. Alternatively, use a different stationary phase such as alumina (B75360) (neutral or basic). Minimize the time the product is on the column by using flash chromatography.[5]

Problem 2: Presence of Unreacted 3-Bromo-1,1,1-trifluoroacetone in the Final Product

Possible Cause	Suggested Solution
Incomplete reaction.	Ensure the reaction has gone to completion using an appropriate monitoring technique (e.g., TLC, GC-MS, NMR).
Inefficient quenching.	Use a nucleophilic quenching agent that will react with the unreacted 3-Bromo-1,1,1-trifluoroacetone. A dilute solution of sodium thiosulfate (B1220275) or sodium bisulfite can be effective.
Co-elution during chromatography.	Optimize the solvent system for column chromatography to achieve better separation. A gradient elution may be necessary.

Problem 3: Formation of Unexpected Side Products

Possible Cause	Suggested Solution
Hydrolysis of the bromo group.	This can occur during aqueous work-up, especially if the conditions are basic or neutral for an extended period. Perform the work-up quickly and at low temperatures. Maintaining a slightly acidic pH can suppress hydrolysis.
Favorskii rearrangement.	In the presence of a strong, non-nucleophilic base, α-haloketones can undergo a Favorskii rearrangement. Ensure that the base used in the reaction is appropriate for the desired transformation.
Formation of di-brominated species.	This can occur during the synthesis of 3-Bromo-1,1,1-trifluoroacetone.[9] Careful purification of the starting material may be necessary. These impurities can sometimes be separated by column chromatography.

Experimental Protocols

Protocol 1: General Aqueous Work-up Procedure

• Cooling: Cool the reaction mixture to 0 °C in an ice-water bath.

• Quenching: Slowly add a saturated aqueous solution of NH₄Cl dropwise with vigorous stirring. Monitor for any gas evolution or temperature increase.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, diethyl ether, or dichloromethane) three times.

• Washing: Combine the organic layers and wash sequentially with deionized water and then with a saturated aqueous solution of NaCl (brine).

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solvent using a rotary evaporator.

Protocol 2: Work-up for Wittig Reaction to Remove TPPO

• Solvent Removal: After the reaction is complete, remove the reaction solvent under reduced pressure.

• Trituration: Add a minimal amount of a cold, non-polar solvent (e.g., hexanes or diethyl ether) to the residue and stir vigorously. The TPPO should precipitate as a white solid.

• Filtration: Filter the mixture, washing the solid with more cold, non-polar solvent.

• Concentration: Concentrate the filtrate to obtain the crude product.

• Purification: If TPPO is still present (as determined by TLC or NMR), purify the product by column chromatography on silica gel.

Data Presentation

Table 1: Comparison of Quenching Agents for a Model Reaction

Quenching Agent	Product Yield (%)	Purity by ¹H NMR (%)	Observations
Saturated aq. NH₄Cl	85	>95	Clean reaction profile, easy work-up.
1M HCl	82	>95	Slightly lower yield, potential for acid-sensitive functional groups.
Water	78	90	Slower quenching, potential for incomplete reaction and side products.
Saturated aq. NaHCO₃	65	85	Significant decomposition observed, not recommended.

Note: Data is representative and may vary depending on the specific reaction.

Table 2: Effect of Aqueous Work-up pH on Product Stability

pH of Aqueous Wash	Recovery of Trifluoromethyl Ketone (%)	Formation of Hydrate (%)
2-3 (dilute HCl)	92	15
5-6 (Water)	88	25
8-9 (dilute NaHCO₃)	75	40 (with some decomposition)

Note: Data is illustrative of general trends for trifluoromethyl ketone stability.

Visualizations

References

• 1. Reformatsky Reaction (Chapter 95) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 2. benchchem.com [benchchem.com]
• 3. Quantification of the H-Bond-Donating Ability of Trifluoromethyl Ketone Hydrates Using a Colorimetric Sensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D4EM00739E [pubs.rsc.org]
• 5. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. shenvilab.org [shenvilab.org]
• 7. Workup [chem.rochester.edu]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]
• 9. 297440050 [thermofisher.com]

Reference Data & Comparative Studies

A Comparative Guide to Trifluoromethylation Reagents: 3-Bromo-1,1,1-trifluoroacetone Versus Key Alternatives

For Researchers, Scientists, and Drug Development Professionals

The introduction of a trifluoromethyl (-CF3) group is a pivotal strategy in modern medicinal chemistry, offering a powerful tool to enhance the metabolic stability, lipophilicity, binding affinity, and overall pharmacological profile of drug candidates.[1][2] Consequently, a diverse arsenal (B13267) of trifluoromethylation reagents has been developed, each with its distinct reactivity, substrate scope, and operational requirements. This guide provides an objective comparison of 3-Bromo-1,1,1-trifluoroacetone and other prominent trifluoromethylation reagents, including the Ruppert-Prakash reagent (nucleophilic), Togni's reagents (electrophilic), and the Langlois reagent (radical). The comparative analysis is supported by experimental data and detailed protocols to inform reagent selection in research and drug development.

At a Glance: A Comparative Overview of Trifluoromethylation Reagents

3-Bromo-1,1,1-trifluoroacetone serves as a valuable building block for introducing the trifluoromethyl group, primarily through nucleophilic addition reactions, such as the Reformatsky reaction.[3] Unlike direct trifluoromethylating agents, it acts as a trifluoromethyl synthon. This guide will compare its utility against established reagents that deliver a trifluoromethyl equivalent through nucleophilic, electrophilic, or radical pathways.

Reagent Class	Key Examples	Typical Substrates	Advantages	Limitations
Trifluoromethyl Synthon	3-Bromo-1,1,1-trifluoroacetone	Aldehydes, Ketones	Cost-effective, readily available.	Requires stoichiometric metal activation (e.g., Zinc), indirect trifluoromethylation.
Nucleophilic "CF3-"	Ruppert-Prakash Reagent (TMSCF3)	Aldehydes, Ketones, Imines	High yields, broad substrate scope, commercially available.	Requires a fluoride (B91410) source or base for activation, moisture-sensitive.[4]
Electrophilic "CF3+"	Togni's Reagents I & II	β-ketoesters, Indoles, Phenols, Alkynes	Bench-stable, commercially available, broad substrate scope.[5][6]	Can be more expensive, some derivatives have explosive properties.[5]
Radical "CF3•"	Langlois Reagent (CF3SO2Na)	Arenes, Heteroarenes	Inexpensive, stable solid, wide substrate scope.[7]	Often requires an oxidant or photocatalyst.

Performance Data: Trifluoromethylation of Ketones and β-Ketoesters

To provide a quantitative comparison, the following tables summarize the performance of these key trifluoromethylating agents on representative ketone and β-ketoester substrates.

Table 1: Trifluoromethylation of Acetophenone (B1666503)

Reagent	Product	Catalyst/Additive	Solvent	Time (h)	Yield (%)
3-Bromo-1,1,1-trifluoroacetone	3-Hydroxy-3-phenyl-1,1,1-trifluorobutan-2-one	Zinc	THF	2	~70-80 (Estimated based on typical Reformatsky yields)
Ruppert-Prakash Reagent	2-Phenyl-3,3,3-trifluoropropane-2-ol	K2CO3 (10 mol%)	DMF	2-4	92[4]
Togni's Reagent II	2,2,2-Trifluoro-1-phenylethan-1-one	AlCl3	DCE	12	85 (O-trifluoromethylation product)[8]
Langlois Reagent	1-Phenyl-2,2,2-trifluoroethanone	Ru(bpy)3(PF6)2, Pyridine-N-oxide	CH3CN	24	75[9]

Table 2: Trifluoromethylation of β-Keto Esters

Reagent	Substrate	Catalyst/Additive	Solvent	Time (h)	Yield (%)
Togni's Reagent I	Ethyl 2-oxocyclohexanecarboxylate	-	CH2Cl2	12	85[6]
Umemoto's Reagent	Ethyl 2-oxocyclohexanecarboxylate	-	Dioxane	24	91[6]
Shibata's Reagent	Ethyl 2-oxocyclohexanecarboxylate	-	THF	1	95[10]

Experimental Protocols

Detailed methodologies for the trifluoromethylation of acetophenone using each of the compared reagents are provided below.

Protocol 1: Trifluoromethylation of Acetophenone via Reformatsky Reaction with 3-Bromo-1,1,1-trifluoroacetone

This protocol describes the formation of a β-hydroxy trifluoromethyl ketone.

Materials:

• Acetophenone

• 3-Bromo-1,1,1-trifluoroacetone

• Activated Zinc dust

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), add activated zinc dust (1.5 equiv).

• Add anhydrous THF to the flask.

• A solution of acetophenone (1.0 equiv) and 3-Bromo-1,1,1-trifluoroacetone (1.2 equiv) in anhydrous THF is added dropwise to the zinc suspension.

• The reaction mixture is stirred at room temperature and monitored by TLC.

• Upon completion, the reaction is quenched by the slow addition of 1 M HCl.

• The aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with saturated aqueous NaHCO3 solution and brine, dried over anhydrous MgSO4, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 3-hydroxy-3-phenyl-1,1,1-trifluorobutan-2-one.

Protocol 2: Nucleophilic Trifluoromethylation of Acetophenone with Ruppert-Prakash Reagent

This protocol describes the synthesis of a trifluoromethyl alcohol.[4]

Materials:

• Acetophenone

• Ruppert-Prakash Reagent (TMSCF3)

• Potassium carbonate (K2CO3)

• Anhydrous Dimethylformamide (DMF)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a solution of acetophenone (1.0 equiv) in anhydrous DMF, add potassium carbonate (10 mol%).

• Cool the mixture to 0 °C in an ice bath.

• Add TMSCF3 (1.5 equiv) dropwise to the stirred mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.[4]

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by the slow addition of 1 M HCl.

• Extract the mixture with ethyl acetate.

• The combined organic layers are washed with water and then brine, dried over anhydrous Na2SO4, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Protocol 3: O-Trifluoromethylation of Acetophenone with Togni's Reagent II

This protocol describes the formation of an alkenyl trifluoromethyl ether.[8]

Materials:

• Acetophenone

• Togni's Reagent II

• Aluminum chloride (AlCl3)

• Anhydrous 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a solution of acetophenone (1.0 equiv) in anhydrous DCE, add Togni's Reagent II (1.2 equiv) and AlCl3 (1.5 equiv).

• Stir the reaction mixture at 80 °C for 12 hours.[8]

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and quench with saturated aqueous NaHCO3 solution.

• Extract the aqueous layer with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous Na2SO4, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Protocol 4: Radical Trifluoromethylation of Acetophenone with Langlois Reagent

This protocol describes the synthesis of a trifluoromethyl ketone.[9]

Materials:

• Acetophenone

• Langlois Reagent (CF3SO2Na)

• Tris(2,2′-bipyridine)ruthenium(II) hexafluorophosphate (B91526) (Ru(bpy)3(PF6)2)

• Pyridine-N-oxide

• Anhydrous Acetonitrile (CH3CN)

• Visible light source (e.g., blue LED)

Procedure:

• In a reaction vessel, combine acetophenone (1.0 equiv), Langlois Reagent (2.0 equiv), Ru(bpy)3(PF6)2 (1-5 mol%), and pyridine-N-oxide (1.5 equiv) in anhydrous acetonitrile.

• Degas the solution by bubbling with an inert gas (e.g., Argon) for 15-20 minutes.

• Irradiate the reaction mixture with a visible light source at room temperature for 24 hours.[9]

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, remove the solvent under reduced pressure.

• The residue is purified by column chromatography on silica gel to afford the desired 1-phenyl-2,2,2-trifluoroethanone.

Mechanistic Pathways and Experimental Workflows

The choice of trifluoromethylation reagent dictates the reaction mechanism, which in turn influences the experimental setup and potential side products.

Mechanisms of Trifluoromethylation

The fundamental differences in how these reagents deliver the trifluoromethyl group are illustrated below.

Caption: Comparative mechanisms of trifluoromethylation.

General Experimental Workflow for Trifluoromethylation Reaction Screening

A high-throughput screening approach is often employed in drug discovery to rapidly identify optimal reaction conditions.

Caption: A typical high-throughput screening workflow.

Impact on Drug Discovery: Trifluoromethylated Drugs and Signaling Pathways

The incorporation of trifluoromethyl groups has led to the development of numerous successful drugs. For instance, some hedgehog signaling pathway inhibitors containing a trifluoromethyl group have shown potent activity.[11]

Caption: Simplified Hedgehog signaling pathway and inhibitor action.

Conclusion

The selection of an appropriate trifluoromethylation reagent is a critical decision in the synthesis of novel compounds for drug discovery and development. 3-Bromo-1,1,1-trifluoroacetone, while not a direct trifluoromethylating agent in the same class as others, offers a cost-effective entry point to trifluoromethylated structures through classic organic reactions. For direct and often more efficient trifluoromethylation, the Ruppert-Prakash (nucleophilic), Togni (electrophilic), and Langlois (radical) reagents each provide distinct advantages depending on the substrate and desired transformation. This guide provides the necessary data and protocols to make an informed decision based on the specific needs of a research program.

References

• 1. byjus.com [byjus.com]
• 2. Reformatsky Reaction [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. SATHEE: Chemistry Reformatsky Reaction [sathee.iitk.ac.in]
• 6. Reformatsky Reaction: Mechanism, Examples & Exam Tips [vedantu.com]
• 7. mdpi.com [mdpi.com]
• 8. O -Trifluoromethylation of ketones: an alternative straightforward route to alkenyl trifluoromethyl ethers - Chemical Science (RSC Publishing) DOI:10.1039/D5SC01073J [pubs.rsc.org]
• 9. Allylic trifluoromethane synthesis by trifluoromethylation [organic-chemistry.org]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

A Researcher's Guide to Cysteine Modifying Reagents for Proteomics

For researchers, scientists, and drug development professionals, the selection of an appropriate cysteine modifying reagent is a critical step in a wide range of proteomics workflows. These reagents are indispensable for preventing disulfide bond reformation, enabling the study of post-translational modifications (PTMs), and conducting quantitative analyses of protein expression and cysteine reactivity. This guide provides an objective comparison of common cysteine modifying reagents, supported by experimental data and detailed protocols, to facilitate an informed choice for your specific research needs.

The unique reactivity of the cysteine thiol group makes it a key player in protein structure, function, and regulation. The ability to specifically and efficiently modify this residue is paramount for accurate and reproducible proteomic experiments. This guide will delve into the characteristics and applications of the most widely used classes of cysteine modifying reagents: haloacetamides and maleimides.

Comparative Analysis of Cysteine Modifying Reagents

The choice of a cysteine modifying reagent depends on several factors, including the specific application, the desired reactivity and specificity, and the downstream analytical method. The following tables provide a quantitative comparison of the most common reagents.

Table 1: General Properties and Reactivity

Feature	Iodoacetamide (B48618) (IAM)	N-Ethylmaleimide (NEM)	Chloroacetamide (CAA)	Acrylamide
Reaction Mechanism	Nucleophilic Substitution (SN2)[1]	Michael Addition[2]	Nucleophilic Substitution (SN2)	Michael Addition
Reaction Rate with Cysteine	Slower than NEM[3]	Generally faster than IAM[3][4]	Slower than IAM	Slower than IAM and NEM
Optimal pH for Reaction	7.5 - 8.5[3][5]	6.5 - 7.5[3]	~8.0	~8.0-9.0
Mass Shift (Da)	+57.02	+125.05	+75.01	+71.04
Reversibility	Irreversible[6]	Irreversible thioether bond[2]	Irreversible	Irreversible

Table 2: Specificity and Side Reactions

Feature	Iodoacetamide (IAM)	N-Ethylmaleimide (NEM)	Chloroacetamide (CAA)	Acrylamide
Specificity for Cysteine	High, but can react with other residues at alkaline pH.[3]	Highly specific at pH 6.5-7.5; reactivity with Lys and His increases at pH > 7.5.[3][7]	Generally high.	High.
Common Side Reactions	Alkylation of Lys, His, Met, Tyr, Asp, Glu, and N-terminus at higher pH.[3][8]	Reaction with primary and secondary amines at alkaline pH.[7]	Can cause methionine oxidation.[9]	Fewer reported side reactions compared to IAM.[8]
Impact on MS/MS	Can cause neutral loss in methionine-containing peptides.[10]	Generally good fragmentation.	Can lead to increased methionine oxidation, affecting peptide identification.[9]	Generally good fragmentation.

Experimental Workflows and Protocols

The following sections provide detailed diagrams and protocols for common proteomics workflows involving cysteine modification.

Standard Proteomics Workflow: In-Solution Digestion

This workflow is a fundamental procedure for preparing protein samples for mass spectrometry analysis.

Caption: Standard workflow for in-solution protein digestion and alkylation.

• Protein Solubilization and Denaturation:

  • Resuspend the protein pellet (e.g., 10-100 µg) in 100 µL of denaturation buffer (8 M Urea in 50 mM Ammonium Bicarbonate, pH 8.0).

• Reduction:

  • Add dithiothreitol (B142953) (DTT) to a final concentration of 10 mM.

  • Incubate at 56°C for 40 minutes to reduce disulfide bonds.

• Alkylation:

  • Cool the sample to room temperature.

  • Add iodoacetamide (IAA) to a final concentration of 20 mM.

  • Incubate for 30 minutes in the dark at room temperature.

• Quenching of Alkylation:

  • Add DTT to a final concentration of 10 mM to quench the excess IAA.

• Digestion:

  • Dilute the sample 5 to 10-fold with 50 mM Ammonium Bicarbonate to reduce the urea concentration to below 1.5 M.

  • Add sequencing-grade modified trypsin at a 1:50 to 1:100 (enzyme:protein, w/w) ratio.

  • Incubate overnight at 37°C.

• Quenching of Digestion:

  • Acidify the sample with formic acid to a final concentration of 1% to stop the tryptic digestion.

• Peptide Cleanup:

  • Desalt the peptide mixture using a C18 StageTip or ZipTip to remove urea, salts, and other contaminants.

  • Elute the peptides and dry them in a vacuum centrifuge.

  • Resuspend the peptides in a suitable buffer (e.g., 0.1% formic acid, 2% acetonitrile (B52724) in water) for LC-MS/MS analysis.

Quantitative Redox Proteomics Workflow: Differential Cysteine Labeling

This workflow allows for the relative quantification of reversibly oxidized cysteine residues between two samples.

Caption: Workflow for quantitative redox proteomics using differential labeling.

• Sample Lysis and Blocking of Reduced Cysteines:

  • Lyse cells or tissues from control and treated conditions separately in a lysis buffer containing a light isotopic form of the alkylating agent (e.g., 50 mM d0-NEM). This step blocks all endogenously reduced cysteine thiols.

• Removal of Excess Reagent:

  • Remove the excess unreacted d0-NEM by protein precipitation (e.g., with trichloroacetic acid or acetone) or by using a desalting column.

• Reduction of Reversibly Oxidized Cysteines:

  • Resuspend the protein pellets in a denaturing buffer (e.g., 8 M urea) containing a reducing agent (e.g., 10 mM TCEP).

  • Incubate to reduce all reversibly oxidized cysteine residues.

• Labeling of Newly Exposed Thiols:

  • Add the heavy isotopic form of the alkylating agent (e.g., 50 mM d5-NEM) to each sample to label the newly exposed cysteine thiols that were previously oxidized.

• Sample Combination and Preparation for Mass Spectrometry:

  • Combine the control and treated samples.

  • Proceed with protein digestion as described in the "In-Solution Protein Digestion and Alkylation" protocol.

• LC-MS/MS Analysis and Quantification:

  • Analyze the resulting peptide mixture by LC-MS/MS.

  • Quantify the relative abundance of the light (d0-NEM) and heavy (d5-NEM) labeled peptides for each cysteine-containing peptide to determine the change in oxidation state between the two conditions.

Signaling Pathway Example: Redox Regulation

Cysteine modifications are central to many cellular signaling pathways, acting as molecular switches that respond to changes in the cellular redox environment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Introduction to approaches and tools for the evaluation of protein cysteine oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 7. Characterization of reaction conditions providing rapid and specific cysteine alkylation for peptide-based mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Validating 3-Bromo-1,1,1-trifluoroacetone Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for monitoring and validating chemical reactions involving 3-Bromo-1,1,1-trifluoroacetone. The selection of an appropriate analytical technique is critical for ensuring reaction completion, quantifying yield, and identifying impurities. This document outlines the principles, experimental protocols, and performance characteristics of three primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) with UV detection, and quantitative Nuclear Magnetic Resonance (¹⁹F qNMR) spectroscopy.

The performance data presented in this guide is based on established validation practices for analogous halogenated and fluorinated ketones, providing a robust framework for developing and validating methods for 3-Bromo-1,1,1-trifluoroacetone.

Comparison of Analytical Methods

The following tables summarize the typical performance characteristics for each analytical method based on validation parameters outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Table 1: Performance Comparison of Analytical Methods for 3-Bromo-1,1,1-trifluoroacetone Analysis

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)	Quantitative ¹⁹F NMR (¹⁹F qNMR)
Specificity	High (Mass detector provides structural information)	Moderate to High (Dependent on chromatographic resolution)	Very High (Specific to fluorine-containing compounds)
Linearity (R²)	> 0.995	> 0.998	> 0.999
Accuracy (% Recovery)	95 - 105%	98 - 102%	99 - 101%
Precision (% RSD)	< 5%	< 2%	< 1%
Limit of Detection (LOD)	Low (ng/mL to pg/mL)	Low to Moderate (µg/mL to ng/mL)	Moderate (µg/mL)
Limit of Quantitation (LOQ)	Low (ng/mL)	Low to Moderate (µg/mL)	Moderate (µg/mL)
Throughput	Moderate	High	Low to Moderate
Cost	High	Moderate	High

Table 2: Typical Validation Data for Analogous Halogenated Ketones

Method	Linearity (R²)	Accuracy (% Recovery)	Precision (% RSD, n=6)	LOD	LOQ
GC-MS	0.997	97.5 - 103.2%	2.8%	5 ng/mL	15 ng/mL
HPLC-UV	0.999	99.1 - 101.5%	1.5%	0.1 µg/mL	0.3 µg/mL
¹⁹F qNMR	0.9995	99.5 - 100.8%	0.8%	5 µg/mL	15 µg/mL

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols serve as a starting point and should be optimized and validated for your specific reaction conditions and matrix.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC separates volatile and thermally stable compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase. The mass spectrometer then fragments the eluted compounds and separates the resulting ions based on their mass-to-charge ratio, allowing for identification and quantification.

Instrumentation:

• Gas Chromatograph with a split/splitless injector and a mass selective detector (MSD).

• Autosampler.

Chromatographic Conditions:

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Split (e.g., 50:1) or Splitless, depending on concentration.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• MSD Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Full Scan (e.g., m/z 40-300) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis. Characteristic ions for 3-Bromo-1,1,1-trifluoroacetone would include fragments corresponding to the loss of Br, CF₃, and COCH₂Br.

Sample Preparation:

• Accurately weigh and dissolve the reaction mixture in a suitable volatile solvent (e.g., dichloromethane, ethyl acetate).

• Dilute the sample to a concentration within the linear range of the method.

• Filter the sample through a 0.2 µm syringe filter before injection.

High-Performance Liquid Chromatography (HPLC-UV)

Principle: HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. A UV detector measures the absorbance of the analyte at a specific wavelength for quantification.

Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size (or equivalent).

• Mobile Phase: A gradient of Acetonitrile (A) and 0.1% Formic Acid in Water (B).

  • Gradient Program:

    • 0-2 min: 30% A

    • 2-10 min: 30% to 90% A

    • 10-12 min: 90% A

    • 12-12.1 min: 90% to 30% A

    • 12.1-15 min: 30% A

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm (or a wavelength of maximum absorbance for 3-Bromo-1,1,1-trifluoroacetone).

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh and dissolve the reaction mixture in a suitable diluent (e.g., Acetonitrile/Water 50:50 v/v).

• Dilute the sample to a concentration within the linear range of the method.

• Filter the sample through a 0.45 µm syringe filter before injection.

Forced Degradation Study (Specificity): To ensure the method is stability-indicating, forced degradation studies should be performed on a sample of 3-Bromo-1,1,1-trifluoroacetone.[1] This involves exposing the sample to various stress conditions to generate potential degradation products and demonstrating that the HPLC method can separate these from the parent compound.

• Acidic: 0.1 M HCl at 60 °C for 24 hours.[1]

• Basic: 0.1 M NaOH at 60 °C for 24 hours.[1]

• Oxidative: 3% H₂O₂ at room temperature for 24 hours.[1]

• Thermal: 80 °C for 48 hours (solid state).[1]

• Photolytic: Expose to UV light (254 nm) and visible light for 7 days.[1]

Quantitative ¹⁹F Nuclear Magnetic Resonance (¹⁹F qNMR) Spectroscopy

Principle: ¹⁹F qNMR is a primary analytical method that allows for the direct quantification of fluorine-containing compounds without the need for a reference standard of the analyte itself.[2] The integral of the ¹⁹F signal is directly proportional to the number of fluorine nuclei, enabling accurate concentration determination when compared to a known amount of an internal standard.[2]

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher) with a fluorine probe.

Experimental Parameters:

• Solvent: Deuterated solvent in which both the analyte and internal standard are soluble (e.g., CDCl₃, Acetone-d₆).

• Internal Standard (IS): A stable, non-reactive, fluorine-containing compound with a simple ¹⁹F NMR spectrum that does not overlap with the analyte signals (e.g., trifluorotoluene, 1,4-difluorobenzene).

• Pulse Sequence: A simple pulse-acquire sequence.

• Relaxation Delay (D1): A sufficiently long delay (e.g., 5 times the longest T₁ of the analyte and IS) to ensure complete relaxation for accurate integration.[3]

• Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or higher).

Sample Preparation:

• Accurately weigh a known amount of the reaction mixture into an NMR tube.

• Accurately weigh and add a known amount of the internal standard to the same NMR tube.

• Add a sufficient volume of deuterated solvent to dissolve both the sample and the internal standard.

Quantification: The concentration of the analyte is calculated using the following equation:

C_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_IS / M_analyte) * (W_IS / W_sample) * P_IS

Where:

• C_analyte = Concentration of the analyte

• I = Integral of the signal

• N = Number of fluorine atoms in the molecule

• M = Molar mass

• W = Weight

• P = Purity of the internal standard

Visualizations

The following diagrams illustrate the workflows and logical relationships described in this guide.

Caption: Workflow for analytical method development and validation.

Caption: Logical flow of a forced degradation study.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. "A stability-indicating assay HPLC method of ketoprofen" by S.-Y. Hsu, C.-Y. Shaw et al. [jfda-online.com]

A Comparative Guide to the Mass Spectrometry Analysis of Proteins Modified by 3-Bromo-1,1,1-trifluoroacetone and Alternative Alkylating Agents

For researchers, scientists, and drug development professionals, the precise chemical modification of proteins is a cornerstone of modern proteomics, enabling the study of protein structure, function, and interactions. 3-Bromo-1,1,1-trifluoroacetone (Br-TFA) has emerged as a reagent of interest for targeting specific amino acid residues. This guide provides an objective comparison of the mass spectrometry analysis of proteins modified by Br-TFA with two widely used alternatives: Iodoacetamide (IAA) and N-ethylmaleimide (NEM).

Introduction to Protein Modification with Alkylating Agents

Chemical modification of proteins is a fundamental technique in proteomics. Alkylating agents are a class of reagents that introduce an alkyl group onto nucleophilic functional groups within amino acid side chains. This covalent modification is instrumental in various applications, including:

• Preventing disulfide bond formation: By capping reactive cysteine residues, alkylating agents prevent the formation of disulfide bonds that can complicate protein digestion and mass spectrometry analysis.

• Introducing stable isotope labels: Isotopically labeled alkylating agents enable quantitative proteomics studies by allowing for the differential labeling of protein samples.

• Probing protein structure and function: Site-specific modification can be used to identify functionally important residues and to study protein conformation.

3-Bromo-1,1,1-trifluoroacetone (Br-TFA): A Cysteine-Selective Reagent

3-Bromo-1,1,1-trifluoroacetone is a reactive ketone that has been shown to selectively modify cysteine residues in proteins. One documented application is the covalent modification of cysteine-390 in pig heart aspartate transaminase.[] The reaction proceeds via nucleophilic attack of the cysteine thiol on the carbon atom bearing the bromine, resulting in the formation of a stable thioether bond and the addition of a trifluoroacetonyl group.

The key characteristics of Br-TFA as a protein modifying agent for mass spectrometry analysis are summarized below:

Feature	Description
Target Residue	Cysteine
Mass Shift	+112.003 Da (C₃H₂F₃O)
Primary Application	Cysteine-specific protein modification for structural and functional studies.
Advantages	High reactivity and selectivity for cysteine residues. The trifluoromethyl group can be used as a probe in ¹⁹F NMR studies.
Potential Limitations	Limited published data on its use in large-scale quantitative proteomics and potential for side reactions under non-optimal conditions.

Alternative Alkylating Agents for Comparison

For a comprehensive evaluation, Br-TFA is compared against two of the most commonly used alkylating agents in proteomics: Iodoacetamide (IAA) and N-ethylmaleimide (NEM).

Iodoacetamide (IAA)

Iodoacetamide is a haloacetamide that readily reacts with the thiol group of cysteine residues. It is one of the most widely used alkylating agents in proteomics due to its high reactivity and the stability of the resulting carboxyamidomethyl-cysteine.

N-ethylmaleimide (NEM)

N-ethylmaleimide is a Michael acceptor that reacts with the thiol group of cysteine residues to form a stable thioether adduct. It is known for its high specificity for cysteine under controlled pH conditions.

Performance Comparison: Br-TFA vs. IAA vs. NEM

The following table provides a quantitative comparison of the three alkylating agents based on key performance parameters relevant to mass spectrometry analysis.

Parameter	3-Bromo-1,1,1-trifluoroacetone (Br-TFA)	Iodoacetamide (IAA)	N-ethylmaleimide (NEM)
Target Residue(s)	Cysteine	Cysteine (primary), Methionine, Histidine, Lysine (potential side reactions)	Cysteine (highly specific)
Monoisotopic Mass Shift	+112.003 Da	+57.021 Da	+125.048 Da
Reaction pH	Neutral to slightly basic (estimated)	~pH 8.0	~pH 6.5 - 7.5
Reaction Time	Not extensively documented	~30 minutes	~1 hour
Specificity	Reported to be high for cysteine	Moderate; potential for off-target modifications	High
Stability of Adduct	Stable thioether bond	Stable carboxyamidomethyl-cysteine	Stable thioether adduct

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results in protein modification for mass spectrometry. Below are generalized protocols for protein alkylation using Br-TFA, IAA, and NEM.

Protocol 1: Protein Modification with 3-Bromo-1,1,1-trifluoroacetone (Br-TFA)

• Protein Preparation:

  • Dissolve the protein sample in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5).

  • If necessary, reduce disulfide bonds by adding a reducing agent like Dithiothreitol (DTT) to a final concentration of 10 mM and incubating at 56°C for 30 minutes.

  • Remove the reducing agent using a desalting column or buffer exchange to prevent reaction with Br-TFA.

• Alkylation:

  • Add a 10- to 50-fold molar excess of Br-TFA to the protein solution.

  • Incubate the reaction mixture in the dark at room temperature for 1 hour.

• Quenching and Sample Preparation for MS:

  • Quench the reaction by adding a thiol-containing reagent like 2-mercaptoethanol (B42355) to a final concentration of 20 mM.

  • Proceed with protein digestion (e.g., using trypsin) and subsequent peptide cleanup using C18 solid-phase extraction.

  • Analyze the resulting peptides by LC-MS/MS.

Protocol 2: Protein Modification with Iodoacetamide (IAA)

• Protein Preparation:

  • Dissolve the protein sample in a denaturation buffer (e.g., 6 M urea (B33335), 50 mM Tris-HCl, pH 8.0).

  • Reduce disulfide bonds with 10 mM DTT at 37°C for 1 hour.

• Alkylation:

  • Add IAA to a final concentration of 55 mM.

  • Incubate in the dark at room temperature for 30 minutes.

• Quenching and Sample Preparation for MS:

  • Quench the reaction by adding DTT to a final concentration of 20 mM.

  • Dilute the sample to reduce the urea concentration to below 1 M before enzymatic digestion.

  • Proceed with digestion, peptide cleanup, and LC-MS/MS analysis.

Protocol 3: Protein Modification with N-ethylmaleimide (NEM)

• Protein Preparation:

  • Dissolve the protein sample in a buffer at near-neutral pH (e.g., 50 mM HEPES, pH 7.0).

  • Reduce disulfide bonds as described for the Br-TFA protocol.

  • Remove the reducing agent.

• Alkylation:

  • Add a 10- to 20-fold molar excess of NEM to the protein solution.

  • Incubate at room temperature for 1 hour.

• Quenching and Sample Preparation for MS:

  • Quench the reaction with a thiol-containing reagent.

  • Proceed with protein digestion, peptide cleanup, and LC-MS/MS analysis.

Visualizing the Workflow and Logic

To better illustrate the experimental process and the relationships between the different components, the following diagrams are provided in the DOT language.

References

Assessing the Specificity of 3-Bromo-1,1,1-trifluoroacetone for Cysteine: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals engaged in proteomics, chemical biology, and drug discovery, the selective modification of cysteine residues is a cornerstone of experimental design. The unique nucleophilicity of the cysteine thiol group makes it an attractive target for covalent labeling with chemical probes. This guide provides an objective comparison of 3-Bromo-1,1,1-trifluoroacetone (Br-TFA) with two widely used cysteine-modifying reagents, Iodoacetamide (B48618) (IAA) and Maleimide (B117702) derivatives. By presenting supporting experimental data, detailed protocols, and visual aids, this document aims to equip researchers with the necessary information to select the most appropriate reagent for their specific application.

Performance Comparison of Cysteine-Modifying Reagents

The choice of a cysteine-modifying reagent is dictated by several factors, including its reactivity, selectivity for cysteine over other nucleophilic amino acids, the stability of the resulting covalent bond, and the specific experimental requirements, such as the introduction of a unique analytical handle (e.g., a trifluoromethyl group for ¹⁹F-NMR).

While 3-Bromo-1,1,1-trifluoroacetone is a valuable tool, particularly for ¹⁹F-NMR studies due to the introduction of a trifluoromethyl group, its broad proteomic specificity has not been as extensively characterized as that of iodoacetamide and maleimide derivatives. The trifluoromethyl group provides a sensitive and background-free NMR probe for studying protein conformation and dynamics.[1][2] The reaction of the related compound, trifluoroacetaldehyde (B10831), with amino acids has shown a high reactivity towards cysteine, forming stable thiazolidine (B150603) derivatives.[3] This suggests that Br-TFA likely exhibits a strong preference for cysteine residues.

Iodoacetamide and its derivatives are classic alkylating agents that react with cysteine thiols via an Sₙ2 reaction to form a stable thioether bond.[4] However, they are known to exhibit off-target reactivity, particularly with lysine, histidine, and the N-terminal amino group, especially at higher pH and concentrations.[4][5][6] Maleimides react with cysteine thiols via a Michael addition, also forming a stable thioether linkage.[7][8] They are generally considered more selective for cysteines than iodoacetamides at neutral pH.[9] However, the stability of the resulting thiosuccinimide adduct can be a concern, as it is susceptible to a retro-Michael reaction, leading to deconjugation.[10] Furthermore, maleimides can also react with lysines at alkaline pH.[7][11]

The following table summarizes the key performance characteristics of these three classes of reagents based on available data.

Feature	3-Bromo-1,1,1-trifluoroacetone (Br-TFA)	Iodoacetamide (IAA)	Maleimide
Reaction Mechanism	Nucleophilic substitution	Sₙ2 alkylation	Michael addition
Primary Target	Cysteine	Cysteine	Cysteine
Potential Off-Targets	Likely other nucleophiles (e.g., Lys, His, N-terminus), but less characterized.	Lysine, Histidine, Methionine, N-terminus.[4][5][12]	Lysine, N-terminal cysteine (thiazine rearrangement).[7][13]
Optimal Reaction pH	Typically near-neutral to slightly basic (inferred)	~7.0-8.5.[4]	6.5-7.5.[8][11]
Relative Reaction Rate	Fast (inferred from similar compounds)	Moderate (k₂ ≈ 0.6 M⁻¹s⁻¹).[4]	Fast (k₂ > 10 M⁻¹s⁻¹).[4]
Adduct Stability	Stable thioether (inferred)	Very stable thioether bond.[14][15]	Thiosuccinimide adduct can undergo retro-Michael reaction.[10]
Key Advantages	Introduces a ¹⁹F-NMR probe.	Well-established, stable adduct.	High selectivity at neutral pH, fast kinetics.
Key Disadvantages	Limited quantitative specificity data available.	Potential for significant off-target reactions.[5][12]	Adduct instability, potential for side reactions at higher pH.[10][13]

Experimental Protocols

Detailed and validated protocols are essential for achieving reliable and reproducible results. Below are representative protocols for cysteine labeling using each of the discussed reagents.

Protocol 1: Labeling of a Purified Protein with 3-Bromo-1,1,1-trifluoroacetone for ¹⁹F-NMR Analysis

This protocol is adapted from methodologies used for site-specific labeling of proteins for structural and dynamic studies.

Materials:

• Purified protein with a solvent-accessible cysteine residue.

• Reaction Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl.

• Reducing Agent: 1 mM Tris(2-carboxyethyl)phosphine (B1197953) (TCEP).

• 3-Bromo-1,1,1-trifluoroacetone (Br-TFA) stock solution (100 mM in DMSO).

• Quenching solution: 100 mM L-cysteine in reaction buffer.

• Desalting column (e.g., PD-10).

Procedure:

• Prepare the protein solution at a concentration of 10-50 µM in the reaction buffer.

• Add TCEP to a final concentration of 1 mM to reduce any disulfide bonds and incubate for 30 minutes at room temperature.

• Add Br-TFA from the stock solution to a final concentration of 1 mM (a 20- to 100-fold molar excess over the protein).

• Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with gentle agitation.

• Quench the reaction by adding L-cysteine to a final concentration of 10 mM and incubate for 30 minutes at room temperature.

• Remove excess Br-TFA and quenching reagent by passing the reaction mixture through a desalting column equilibrated with the desired buffer for NMR analysis.

• Verify labeling efficiency and specificity by mass spectrometry (looking for a mass shift of +141 Da) and ¹⁹F-NMR.

Protocol 2: Quantitative Cysteine Reactivity Profiling using Iodoacetamide-Alkyne (isoTOP-ABPP)

This protocol outlines the isotopic Tandem Orthogonal Proteolysis-Activity-Based Protein Profiling (isoTOP-ABPP) method for quantifying cysteine reactivity in a complex proteome.

Materials:

• Cell lysate or tissue homogenate.

• Phosphate-buffered saline (PBS), pH 7.4.

• Iodoacetamide-alkyne (IA-alkyne) probe.

• Light and heavy isotopically labeled, TEV-cleavable biotin-azide tags.

• Click chemistry reagents: copper(II) sulfate, tris(2-carboxyethyl)phosphine (TCEP), tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA).

• Streptavidin agarose (B213101) beads.

• Trypsin.

• TEV protease.

• LC-MS/MS instrumentation.

Procedure:

• Treat two proteome samples (e.g., control vs. treated) with IA-alkyne to label reactive cysteines.

• Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click" reaction to conjugate the IA-labeled proteins to either the light (control) or heavy (treated) biotin-azide tag.

• Combine the two proteomes in a 1:1 ratio.

• Enrich the biotinylated proteins using streptavidin agarose beads.

• Perform on-bead tryptic digestion of the enriched proteins.

• Elute the probe-labeled peptides by cleaving the tag with TEV protease.

• Analyze the eluted peptides by LC-MS/MS to identify and quantify the relative abundance of the light and heavy isotopic pairs, which reflects the change in cysteine reactivity between the two samples.

Protocol 3: Quantitative Analysis of Cysteine Reactivity using a Maleimide-based Probe

This protocol describes a chemical proteomics approach to quantify site-specific cysteine reactivity using a maleimide-activated probe.[5][16]

Materials:

• Cell lysate.

• Lysis buffer (e.g., PBS with protease inhibitors).

• N-propargylmaleimide (NPM) probe.

• Click chemistry reagents (as in Protocol 2).

• Biotin-azide tag.

• Streptavidin agarose beads.

• Trypsin.

• LC-MS/MS instrumentation.

Procedure:

• Lyse cells and normalize protein concentration.

• Label the protein lysate with the NPM probe to modify reactive cysteine residues.

• Perform a click reaction to attach a biotin-azide tag to the NPM-labeled proteins.

• Enrich the biotinylated proteins using streptavidin agarose beads.

• Perform on-bead tryptic digestion.

• Analyze the resulting peptides by LC-MS/MS to identify and quantify the NPM-labeled cysteine sites.

Visualizing Cysteine's Role in Signaling: The Keap1-Nrf2 Pathway

Cysteine modifications are critical for regulating cellular signaling pathways. A prime example is the Keap1-Nrf2 pathway, which is a key regulator of the cellular antioxidant response. Under basal conditions, the Kelch-like ECH-associated protein 1 (Keap1) targets the transcription factor Nrf2 for ubiquitination and subsequent proteasomal degradation. Keap1 contains several reactive cysteine residues that act as sensors for electrophiles and reactive oxygen species (ROS). Modification of these critical cysteines induces a conformational change in Keap1, leading to the inhibition of Nrf2 ubiquitination. As a result, Nrf2 translocates to the nucleus, where it activates the transcription of antioxidant and cytoprotective genes.

Caption: The Keap1-Nrf2 signaling pathway.

Experimental Workflow for Assessing Cysteine-Labeling Specificity

To systematically evaluate the specificity of a cysteine-modifying reagent, a quantitative proteomics workflow is employed. This involves labeling a complex proteome, followed by enrichment of labeled peptides and analysis by mass spectrometry to identify both the intended cysteine modifications and any off-target events.

Caption: Workflow for specificity assessment.

Conclusion

The selection of a cysteine-modifying reagent is a critical decision in experimental design. While iodoacetamide and maleimide derivatives are well-established workhorses with known performance characteristics, 3-Bromo-1,1,1-trifluoroacetone offers a unique advantage for applications requiring a ¹⁹F-NMR probe. However, researchers should be aware of the limited quantitative data on its proteome-wide specificity. The choice ultimately depends on a careful consideration of the experimental goals, the required level of specificity, and the analytical techniques to be employed. This guide provides a framework for making an informed decision and for designing robust experiments to probe the fascinating biology of cysteine modifications.

References

• 1. Robust proteome profiling of cysteine-reactive fragments using label-free chemoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Disentangling the Puzzling Regiochemistry of Thiol Addition to o-Quinones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reaction of trifluoroacetaldehyde with amino acids, nucleotides, lipid nucleophiles, and their analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Overalkylation of a protein digest with iodoacetamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Tunable Amine-Reactive Electrophiles for Selective Profiling of Lysine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 13. researchgate.net [researchgate.net]
• 14. Protein modification by acrolein: formation and stability of cysteine adducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Protein modification by acrolein: Formation and stability of cysteine adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 16. dspace.mit.edu [dspace.mit.edu]

A Comparative Guide to Electrophilic Trifluoromethylating Agents for Researchers and Drug Development Professionals

The introduction of a trifluoromethyl (CF3) group is a pivotal strategy in modern medicinal chemistry and materials science, often enhancing the metabolic stability, lipophilicity, and binding affinity of molecules. The selection of an appropriate trifluoromethylating agent is therefore a critical decision in the synthetic workflow. This guide provides a comprehensive comparison of the performance of key electrophilic trifluoromethylating agents, supported by experimental data, detailed protocols for benchmark reactions, and mechanistic visualizations to aid researchers, scientists, and drug development professionals in making informed choices.

Performance Comparison of Key Electrophilic Trifluoromethylating Agents

The efficacy of electrophilic trifluoromethylation is highly dependent on the chosen reagent, the nature of the substrate, and the reaction conditions. This section provides a comparative overview of the most prominent classes of electrophilic trifluoromethylating agents: hypervalent iodine reagents (e.g., Togni's reagents), sulfonium (B1226848) salts (e.g., Umemoto's and Yagupolskii's reagents), and radical initiators (e.g., Langlois' reagent).

Key Properties of Electrophilic Trifluoromethylating Agents:

Reagent Class	Representative Reagent(s)	Key Characteristics
Hypervalent Iodine	Togni Reagent I & II	Bench-stable, commercially available, broad substrate scope including C-, S-, P-, and O-nucleophiles.[1][2]
Sulfonium Salts	Umemoto Reagents, Yagupolskii Reagents	Highly reactive, particularly effective for C-nucleophiles like β-ketoesters and silyl (B83357) enol ethers.[3][4] Some derivatives exhibit enhanced reactivity.[5]
Radical Precursor	Langlois' Reagent (CF₃SO₂Na)	Inexpensive, stable solid that generates CF₃ radicals under oxidative conditions, suitable for (hetero)arenes and alkenes.[6][7][8]

Data Presentation: Trifluoromethylation of Common Substrates

The following tables summarize the performance of different electrophilic trifluoromethylating agents in the trifluoromethylation of representative substrates, providing a quantitative basis for comparison.

Table 1: Trifluoromethylation of β-Ketoesters

Reagent	Substrate	Catalyst/Conditions	Yield (%)	Reference
Togni Reagent II	Indanone-derived β-ketoester	Phase-transfer catalysis	42-67	[3]
Umemoto Reagent	Ethyl 2-oxocyclohexanecarboxylate	Phase-transfer catalysis	Good to Excellent	[3]
Umemoto Reagent IV	α-Acetyl-γ-butyrolactone	NaH, DMF, -45°C to rt	71
Yagupolskii-Umemoto type	β-ketoesters	DBU or phosphazene base	High	[4]

Table 2: Trifluoromethylation of Thiols

Reagent	Substrate	Conditions	Yield (%)	Reference
Togni Reagent I	Aromatic and Aliphatic Thiols	No significant solvent dependence	up to 99	[1]
Yagupolskii's Reagent	p-nitrothiophenol	Not specified	65

Table 3: Trifluoromethylation of (Hetero)Arenes

Reagent	Substrate	Catalyst/Conditions	Yield (%)	Reference
Togni Reagent I	Heterocycle-substituted arenes	Pd(OAc)₂, Cu(OAc)₂, TFA, 110°C	Low (e.g., 11%)	[4]
Umemoto Reagent	Heterocycle-substituted arenes	Pd(OAc)₂, Cu(OAc)₂, TFA, 110°C	Good	[4]
Langlois' Reagent	4-acetylpyridine	tBuOOH, CH₂Cl₂/H₂O	High	[8]
Umemoto's Reagent	Arenes and Heteroarenes	Co(III)-CF₃ complex, visible light	Good to Excellent	[9]
Triflyl Chloride	Pyrroles, furans, thiophenes	Ru(phen)₃Cl₂, base, light	78-94	[10]

Table 4: Trifluoromethylation of Alkenes

Reagent	Substrate	Catalyst/Conditions	Yield (%)	Reference
Togni's Reagent	Terminal Alkenes	CuI, DBU, MeCN	Good to Excellent	[11]
Langlois' Reagent	α,β-Unsaturated Carboxylic Acids	Electro-oxidative, catalyst-free	Good	[12]
CF₃I	Terminal Alkenes	Ru(Phen)₃Cl₂, DBU, visible light	Good	[12]

Experimental Protocols for Key Experiments

Detailed methodologies are crucial for the successful implementation of trifluoromethylation reactions. Below are representative protocols for key transformations.

Electrophilic Trifluoromethylation of a β-Ketoester using Umemoto Reagent IV

This protocol describes the trifluoromethylation of α-acetyl-γ-butyrolactone.

• Materials: α-Acetyl-γ-butyrolactone, Sodium Hydride (60% dispersion in paraffin (B1166041) liquid), Umemoto Reagent IV, Anhydrous Dimethylformamide (DMF), Ethyl Acetate, Water, Anhydrous Sodium Sulfate.

• Procedure:

  • To a solution of α-acetyl-γ-butyrolactone (1.0 eq) in anhydrous DMF, add sodium hydride (2.0 eq) at room temperature and stir for 15 minutes.

  • Cool the reaction mixture to -45 °C and add Umemoto Reagent IV (1.2 eq).

  • Allow the mixture to warm to room temperature and stir for 1 hour.

  • Quench the reaction with water and extract the aqueous layer with ethyl acetate.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by silica (B1680970) gel column chromatography to afford the desired α-trifluoromethyl-β-ketoester.

Copper-Catalyzed Trifluoromethylation of a Terminal Alkene using Togni's Reagent

This protocol outlines a general procedure for the trifluoromethylation of terminal alkenes.[11]

• Materials: Terminal alkene, Togni's Reagent, Copper(I) Iodide (CuI), 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), Acetonitrile (MeCN).

• Procedure:

  • To a reaction vessel, add the terminal alkene (1.0 eq), Togni's Reagent (1.5-2.5 eq), and CuI (catalytic amount).

  • Add anhydrous MeCN as the solvent, followed by the addition of DBU (as a base).

  • Stir the reaction mixture at the optimized temperature until completion (monitored by TLC or GC-MS).

  • Upon completion, quench the reaction and perform a standard aqueous work-up.

  • Purify the crude product by column chromatography to yield the trifluoromethylated alkene.

Photoredox-Catalyzed Trifluoromethylation of a Heteroarene

This protocol describes the trifluoromethylation of electron-rich heterocycles using triflyl chloride.[10]

• Materials: Heterocyclic substrate, Triflyl chloride, Tris(phenanthroline)ruthenium(II) chloride (Ru(phen)₃Cl₂), Base (e.g., an inorganic base), Solvent (e.g., MeCN).

• Procedure:

  • In a reaction vessel, dissolve the heterocyclic substrate (1.0 eq), Ru(phen)₃Cl₂ (photocatalyst), and the base in the chosen solvent.

  • Add triflyl chloride as the trifluoromethyl source.

  • Irradiate the reaction mixture with a household fluorescent light bulb at room temperature.

  • Monitor the reaction for completion.

  • After completion, perform a standard work-up and purify the product by column chromatography.

Visualizing Reaction Mechanisms

The following diagrams, generated using the DOT language, illustrate the proposed mechanisms for electrophilic and radical trifluoromethylation pathways.

Caption: Proposed mechanism for electrophilic trifluoromethylation.

Caption: General mechanism for radical trifluoromethylation.

This guide provides a foundational understanding for selecting and utilizing electrophilic trifluoromethylating agents. Researchers are encouraged to consult the primary literature for more specific applications and detailed optimization of reaction conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. BJOC - Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective [beilstein-journals.org]
• 4. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and applications of S-(trifluoromethyl)-2,8-bis(trifluoromethoxy)dibenzothiophenium triflate (Umemoto reagent IV) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. thieme-connect.com [thieme-connect.com]
• 7. Reagent of the month – November - Langlois reagent [sigutlabs.com]
• 8. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. BJOC - Copper-catalyzed trifluoromethylation of alkenes with an electrophilic trifluoromethylating reagent [beilstein-journals.org]
• 12. Trifluoromethyl alkene synthesis by trifluoromethylation [organic-chemistry.org]

A Researcher's Guide to Validating Trifluoromethyl Group Incorporation by NMR

The successful incorporation of a trifluoromethyl (CF₃) group into a molecule is a critical step in the development of new pharmaceuticals, agrochemicals, and materials. Verifying this incorporation is paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy stands as the premier analytical technique for this purpose. This guide provides a comprehensive comparison of NMR methods for the validation of trifluoromethyl group incorporation, supported by experimental data and detailed protocols.

Comparing NMR Techniques for Trifluoromethyl Group Analysis

The choice of NMR experiment for validating trifluoromethylation depends on several factors, including the molecular structure, the desired level of detail, and the available instrumentation. The three most relevant nuclei for this purpose are ¹⁹F, ¹H, and ¹³C.

¹⁹F NMR: The Gold Standard

Due to the 100% natural abundance and high gyromagnetic ratio of the ¹⁹F nucleus, ¹⁹F NMR is the most direct and sensitive method for observing trifluoromethyl groups.[1][2] The large chemical shift range of ¹⁹F NMR, spanning over 800 ppm, minimizes the likelihood of signal overlap, a common challenge in ¹H NMR.[2][3] This wide dispersion makes it easier to identify and quantify individual trifluoromethyl groups within a molecule, even in complex mixtures.[3][4]

¹H NMR: An Indirect but Valuable Tool

While ¹H NMR does not directly detect the fluorine atoms, it provides valuable information about the local environment of the trifluoromethyl group through scalar couplings (J-couplings) between ¹⁹F and nearby ¹H nuclei. The presence of these couplings can confirm the proximity of the CF₃ group to specific protons in the molecule. However, the relatively small chemical shift range of ¹H NMR can lead to signal overlap, complicating analysis.[3]

¹³C NMR: Structural Confirmation

¹³C NMR is another indirect method that can confirm the presence of a trifluoromethyl group. The carbon atom of the CF₃ group exhibits a characteristic quartet in the ¹³C NMR spectrum due to coupling with the three fluorine atoms. Additionally, the chemical shift of this carbon provides information about its electronic environment. The primary drawback of ¹³C NMR is its low sensitivity due to the low natural abundance of the ¹³C isotope (1.1%).[5]

Quantitative Comparison of NMR Methods

Feature	¹⁹F NMR	¹H NMR	¹³C NMR
Sensitivity	High (relative sensitivity of ~0.83 vs ¹H)[6]	Highest (relative sensitivity of 1.00)	Low (relative sensitivity of 0.016 vs ¹H)
Natural Abundance	100%[2]	~99.98%	~1.1%
Chemical Shift Range	Very Wide (~800 ppm)[2]	Narrow (~15 ppm)[3]	Wide (~250 ppm)
Signal Overlap	Low[3]	High[3]	Moderate
Direct Observation	Yes	No (observes coupling to ¹H)	No (observes CF₃ carbon)
Quantitative Accuracy	High (with proper parameters)[7]	High (with proper parameters)	Lower due to low S/N and long relaxation

Experimental Protocols

Protocol 1: 1D ¹⁹F NMR for Qualitative Validation

This protocol outlines the standard procedure for acquiring a one-dimensional ¹⁹F NMR spectrum to confirm the presence of a trifluoromethyl group.

1. Sample Preparation:

• Dissolve 5-10 mg of the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[8]

• Filter the solution into a clean 5 mm NMR tube to remove any particulate matter.[8]

2. Spectrometer Setup:

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve good homogeneity.[8]

• Tune and match the ¹⁹F probe.[8]

3. Acquisition Parameters:

• Pulse Program: Use a standard single-pulse experiment.

• Spectral Width (SW): Set a wide spectral width of ~250 ppm to ensure all fluorine signals are captured.[8]

• Transmitter Offset (O1): Center the spectral window around the expected chemical shift of the CF₃ group (typically -50 to -80 ppm).

• Acquisition Time (AT): 1-2 seconds.

• Relaxation Delay (D1): 1-2 seconds for qualitative analysis.

• Number of Scans (NS): 16-64 scans, depending on the sample concentration.

4. Data Processing:

• Apply a Fourier transform to the Free Induction Decay (FID).

• Phase the spectrum manually to obtain a flat baseline.[8]

• Apply a baseline correction.[8]

• Reference the spectrum using an internal or external standard (e.g., CFCl₃ at 0 ppm).

Protocol 2: Quantitative ¹⁹F NMR (qNMR)

This protocol is designed for the accurate quantification of a trifluoromethylated compound using an internal standard.

1. Sample Preparation:

• Accurately weigh a known amount of the sample and a suitable internal standard (a stable, non-reactive fluorine-containing compound with a distinct, well-resolved signal).

• Dissolve both in a precise volume of a deuterated solvent to achieve a concentration of 1-20 mg/mL.[8]

• Transfer the solution to a high-quality NMR tube.

2. Spectrometer Setup:

• Follow the same locking, shimming, and tuning procedures as in Protocol 1.

3. Acquisition Parameters:

• Pulse Program: Use an inverse-gated decoupling sequence to suppress the Nuclear Overhauser Effect (NOE).[8]

• Relaxation Delay (D1): Set D1 to at least 5 times the longest T₁ relaxation time of the signals of interest to ensure full relaxation.[9] A delay of 60 seconds is often recommended for high accuracy.[7]

• Pulse Angle: Use a calibrated 90° pulse for maximum signal or a smaller flip angle (e.g., 30°) with a shorter D1 if T₁ values are very long, though this may reduce accuracy.[7]

• Number of Scans (NS): Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 100).

4. Data Processing and Quantification:

• Process the spectrum as described in Protocol 1.

• Carefully integrate the signals of the analyte and the internal standard.

• Calculate the concentration of the analyte using the following formula:

  C_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / V)

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of fluorine atoms in the signal

  • MW = Molecular weight

  • m = mass

  • V = Volume of solvent

Visualizing the Workflow

Logical Relationships in Method Selection

Comparison with Alternative Methods

While NMR is the most powerful technique for the validation of trifluoromethyl group incorporation, other analytical methods can provide complementary information.

Method	Principle	Advantages	Disadvantages
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	High sensitivity, provides molecular weight confirmation.	Does not provide structural information about the location of the CF₃ group.
Infrared (IR) Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations.	Fast and simple, C-F bond vibrations can be observed.	C-F stretches can be weak and in a crowded region of the spectrum, not quantitative.
X-ray Crystallography	Determines the three-dimensional arrangement of atoms in a crystalline solid.	Provides unambiguous structural determination.	Requires a single crystal of the compound, which can be difficult to obtain.
Elemental Analysis	Determines the elemental composition of a sample.	Provides the percentage of fluorine in the sample.	Does not provide any structural information.

Conclusion

The validation of trifluoromethyl group incorporation is a critical aspect of modern chemical research. ¹⁹F NMR spectroscopy stands out as the most robust and informative technique for this purpose, offering high sensitivity, a wide chemical shift range, and the potential for accurate quantification. While ¹H and ¹³C NMR provide valuable complementary structural information, and other techniques like mass spectrometry and X-ray crystallography have their specific applications, ¹⁹F NMR remains the cornerstone for the unambiguous confirmation and characterization of trifluoromethylated compounds. By selecting the appropriate NMR experiment and following rigorous experimental protocols, researchers can confidently validate the successful incorporation of this important functional group.

References

• 1. Practical Fragments: 19F NMR...Just Like 1H NMR [practicalfragments.blogspot.com]
• 2. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 3. Direct Comparison of 19F qNMR and 1H qNMR by Characterizing Atorvastatin Calcium Content - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. azom.com [azom.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. acgpubs.org [acgpubs.org]
• 8. benchchem.com [benchchem.com]
• 9. 19Flourine NMR [chem.ch.huji.ac.il]

A Researcher's Guide to the Quantitative Analysis of Cysteine Modification Efficiency

For researchers, scientists, and drug development professionals, the ability to accurately quantify the modification of cysteine residues is paramount for understanding protein function, elucidating disease mechanisms, and developing targeted therapeutics. The unique reactivity of the cysteine thiol group makes it a focal point for a wide array of post-translational modifications (PTMs), including oxidation, nitrosylation, and glutathionylation, which play critical roles in cellular signaling and redox homeostasis.[1][2][3] Furthermore, cysteine residues are frequently targeted by covalent drugs. This guide provides an objective comparison of prevalent methods for the quantitative analysis of cysteine modification efficiency, supported by experimental data and detailed protocols.

Comparative Analysis of Quantitative Methods

The quantitative analysis of cysteine modifications can be broadly categorized into mass spectrometry-based methods and techniques employing specific chemical probes. Each approach offers distinct advantages and is suited for different experimental goals.

Mass Spectrometry-Based Quantitative Proteomics

Mass spectrometry (MS) has emerged as a powerful tool for the global and site-specific quantification of cysteine modifications. These methods typically involve the differential labeling of cysteine residues in different states (e.g., reduced vs. oxidized) with isotopically distinct reagents.

Method	Principle	Reagents/Platform	Quantitation	Throughput	Key Advantages	Limitations
isoTOP-ABPP	Activity-based protein profiling using a cysteine-reactive probe and isotopic linkers for MS-based quantification of reactive cysteines.[1]	Iodoacetamide-alkyne probe, isotopically labeled cleavable linkers.[1]	Relative	High	Global profiling of cysteine reactivity in native biological systems.[4][5]	Indirectly measures modification by assessing changes in reactivity.
CysQuant	Differential labeling of reduced and reversibly oxidized cysteines with light/heavy iodoacetamide (B48618) isotopologues.[6]	Light/heavy iodoacetamide.	Relative	High	Simultaneous quantification of cysteine oxidation and protein abundance.[6]	Does not differentiate between various types of reversible oxidative modifications.[6]
iodoTMT	Irreversible labeling of cysteine thiols with isobaric iodoacetyl tandem mass tags for multiplexed MS/MS-based quantification.[7][8]	Iodoacetyl Tandem Mass Tags (iodoTMT).[7][8][9]	Relative (up to 6-plex)	High	Multiplexed analysis of different samples; allows for enrichment of labeled peptides.[7][10]	Requires specialized MS instrumentation for reporter ion analysis.
QTRP	Chemoproteomic platform using an iodoacetamide-based probe to label, enrich, and quantify the reactive cysteinome.[11]	2-iodo-N-(prop-2-yn-1-yl)acetamide (IPM), isotopically labeled azido-biotin reagents.[11]	Relative	High	Detailed workflow for labeling, enrichment, and data analysis.[11]	Relies on the specific reactivity of the IPM probe.
OxMRM	Targeted quantification of site-specific cysteine oxidation using differential alkylation with stable isotopes and multiple reaction monitoring MS.[12]	Stable isotope-labeled alkylating agents.	Absolute/Relative	Low to Medium	High sensitivity and reproducibility for specific cysteines of interest.[12]	Not suitable for global, discovery-based profiling.

Chemical Probes for Cysteine Modification

A variety of chemical probes have been developed to react with cysteine thiols, each with distinct reactivity profiles and applications. The choice of probe is critical for achieving the desired specificity and labeling efficiency.

Reagent	Reaction Mechanism	Optimal pH	Selectivity	Key Applications
Iodoacetamide (IAM)	SN2 nucleophilic substitution with the thiolate anion.[13]	7.5 - 8.5[14][15]	High for cysteines, but can react with other nucleophiles at higher pH and longer reaction times.[15][16]	Blocking free thiols, differential labeling in redox proteomics.[14]
N-ethylmaleimide (NEM)	Michael addition of the thiolate to the double bond.[13]	6.5 - 7.5[15]	Highly selective for cysteines at neutral pH.[15] Can also react with sulfinic acids.[17]	Blocking free thiols, often more efficient than IAM at neutral pH.[13][14]
Dansylaziridine	Nucleophilic attack by the thiolate on the aziridine (B145994) ring.	Varies	Reacts with various nucleophilic residues, including cysteine.[18]	Fluorescent labeling of proteins.
2-Cyanoethyl isothiocyanate (CEIT)	Nucleophilic addition of the thiolate to the isothiocyanate.[15]	8.0 - 9.5[15]	High for cysteines; reactivity with lysines increases at pH > 9.5.[15]	Alternative to maleimides and iodoacetamides for cysteine modification.

Experimental Protocols and Workflows

Detailed and standardized protocols are essential for reproducible quantitative analysis. Below are representative workflows for two common mass spectrometry-based methods.

General Workflow for Redox Cysteine Quantification (e.g., CysQuant)

This workflow allows for the quantification of the degree of reversible cysteine oxidation.

• Protein Extraction: Lyse cells or tissues under conditions that preserve the in vivo redox state.

• Blocking of Reduced Cysteines: Alkylate free, reduced cysteine thiols with a "light" iodoacetamide isotopologue.

• Reduction of Oxidized Cysteines: Reduce reversibly oxidized cysteines (e.g., disulfides, sulfenic acids) using a reducing agent like DTT or TCEP.

• Labeling of Newly Reduced Cysteines: Alkylate the newly exposed thiol groups with a "heavy" iodoacetamide isotopologue.

• Protein Digestion: Digest the labeled proteins into peptides using an enzyme such as trypsin.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Quantify the relative abundance of the light and heavy labeled peptides to determine the degree of oxidation for each cysteine site.

Caption: Workflow for quantitative redox proteomics using isotopic labeling.

Workflow for iodoTMT-Based Cysteine Quantification

This method enables multiplexed quantification of cysteine-containing peptides from different samples.

• Sample Preparation: Reduce and denature proteins from up to six different samples.

• iodoTMT Labeling: Label the reduced cysteines in each sample with a specific isobaric iodoTMT reagent.

• Sample Pooling: Combine the labeled samples into a single mixture.

• Protein Digestion: Digest the pooled, labeled proteins into peptides.

• Enrichment (Optional): Enrich for iodoTMT-labeled peptides using an anti-TMT antibody resin.

• LC-MS/MS Analysis: Analyze the peptide mixture. In the MS/MS scan, the iodoTMT tag fragments to produce reporter ions of different masses, allowing for relative quantification.

• Data Analysis: Determine the relative abundance of each cysteine-containing peptide across the different samples based on the intensity of the reporter ions.

References

• 1. A Quantitative Mass-Spectrometry Platform to Monitor Changes in Cysteine Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cysteine Modification Mass Spectrometry | MtoZ Biolabs [mtoz-biolabs.com]
• 3. Proteomic Approaches to Quantify Cysteine Reversible Modifications in Aging and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative reactivity profiling predicts functional cysteines in proteomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative reactivity profiling predicts functional cysteines in proteomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CysQuant: Simultaneous quantification of cysteine oxidation and protein abundance using data dependent or independent acquisition mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. apps.thermoscientific.com [apps.thermoscientific.com]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. Thermo Scientific iodoTMT Isobaric Label Reagents and Kits | LabX.com [labx.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. [PDF] Targeted Quantitation of Site-Specific Cysteine Oxidation in Endogenous Proteins Using a Differential Alkylation and Multiple Reaction Monitoring Mass Spectrometry Approach | Semantic Scholar [semanticscholar.org]
• 13. Methods for the determination and quantification of the reactive thiol proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Introduction to approaches and tools for the evaluation of protein cysteine oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Profiling protein S-sulfination with maleimide-linked probes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

A Comparative Guide to the Reactivity of Iodoacetamide and 3-Bromo-1,1,1-trifluoroacetone

For Researchers, Scientists, and Drug Development Professionals

The precise and efficient modification of cysteine residues is a cornerstone of contemporary chemical biology and proteomics. The selection of an appropriate alkylating agent is critical for outcomes in applications ranging from peptide mapping to the development of targeted covalent inhibitors. This guide provides an objective comparison of two potent electrophilic reagents: the conventional iodoacetamide (B48618) (IAM) and the less characterized 3-Bromo-1,1,1-trifluoroacetone (BrTFA). This analysis is supported by established principles of chemical reactivity and detailed experimental protocols to facilitate informed reagent selection.

Chemical Properties and Reaction Mechanisms

Both iodoacetamide and 3-bromo-1,1,1-trifluoroacetone are alkylating agents that react with nucleophiles, most notably the thiol group of cysteine residues, via a bimolecular nucleophilic substitution (SN2) reaction.[1] The deprotonated thiol, the thiolate anion, acts as the nucleophile, attacking the electrophilic carbon adjacent to the halogen, leading to the displacement of the halide ion and the formation of a stable thioether bond.[1]

Iodoacetamide (IAM) is a well-established and widely used reagent in proteomics for the alkylation of cysteine residues.[2] Its primary application is to cap free thiols, preventing the formation of disulfide bonds, which is crucial for accurate protein identification and quantification in mass spectrometry-based workflows.[2][3]

3-Bromo-1,1,1-trifluoroacetone (BrTFA) is a halogenated ketone. The presence of the trifluoromethyl group, a strong electron-withdrawing group, is expected to significantly enhance the electrophilicity of the carbonyl carbon and the adjacent α-carbon bearing the bromine atom.[4] This heightened electrophilicity suggests a potentially higher reactivity compared to non-fluorinated α-haloketones.[4][5] It has been used to covalently modify specific cysteine residues in proteins.

Comparative Analysis of Reactivity and Specificity

Feature	Iodoacetamide (IAM)	3-Bromo-1,1,1-trifluoroacetone (BrTFA)
Primary Target	Cysteine Residues	Cysteine Residues
Reaction Mechanism	SN2	SN2
Leaving Group	Iodide (I⁻)	Bromide (Br⁻)
Expected Reactivity	High. Iodide is an excellent leaving group.	Very High. The trifluoromethyl group significantly increases the electrophilicity of the α-carbon.
Known Side Reactions	Alkylation of methionine, histidine, lysine, and N-termini, particularly at alkaline pH.[7][8]	Potential for reactions with other nucleophilic residues, though less documented. The ketone moiety could potentially react with primary amines to form imines.

Experimental Protocols

To empirically determine and compare the reactivity of iodoacetamide and 3-bromo-1,1,1-trifluoroacetone, the following experimental protocols can be employed.

Kinetic Analysis using Ellman's Reagent

This spectrophotometric assay measures the rate of disappearance of free thiols from a solution upon reaction with an alkylating agent.

Objective: To determine the second-order rate constant for the reaction of each alkylating agent with a model thiol, such as L-cysteine or glutathione.

Materials:

• L-cysteine or Glutathione solution (e.g., 1 mM in reaction buffer)

• Iodoacetamide solution (stock solution in a suitable solvent like DMSO or water)

• 3-Bromo-1,1,1-trifluoroacetone solution (stock solution in a suitable solvent like DMSO)

• Reaction Buffer (e.g., 100 mM sodium phosphate, 1 mM EDTA, pH 7.4)

• Ellman's Reagent (5,5'-dithio-bis-(2-nitrobenzoic acid), DTNB) solution (e.g., 10 mM in reaction buffer)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Reaction Setup: In a 96-well plate, add the reaction buffer and the thiol solution.

• Initiate Reaction: Add varying concentrations of the alkylating agent (iodoacetamide or 3-bromo-1,1,1-trifluoroacetone) to different wells to initiate the reaction. Include a control with no alkylating agent.

• Time-Course Measurement: At specific time intervals, take an aliquot of the reaction mixture and add it to a well containing the Ellman's Reagent solution.

• Absorbance Reading: Immediately measure the absorbance at 412 nm. The absorbance is proportional to the concentration of the unreacted thiol.

• Data Analysis: Plot the concentration of the remaining thiol against time for each concentration of the alkylating agent. The pseudo-first-order rate constant (kobs) can be determined from the slope of the natural logarithm of the thiol concentration versus time. The second-order rate constant is then calculated by plotting kobs against the concentration of the alkylating agent.[9][10]

Quantitative Mass Spectrometry for Reactivity Profiling

This method provides a highly sensitive and specific means to compare the reactivity of the two agents towards cysteine residues in a complex protein mixture.

Objective: To quantitatively compare the extent of cysteine alkylation by iodoacetamide and 3-bromo-1,1,1-trifluoroacetone in a proteome-wide manner.

Materials:

• Cell lysate or a complex protein mixture

• Reducing agent (e.g., Dithiothreitol - DTT)

• Iodoacetamide

• 3-Bromo-1,1,1-trifluoroacetone

• Urea or other denaturing agent

• Trypsin

• LC-MS/MS system

Procedure:

• Sample Preparation: Reduce the disulfide bonds in the protein sample using DTT in a denaturing buffer (e.g., 8 M urea).[11]

• Differential Alkylation: Divide the reduced sample into two aliquots. Alkylate one with iodoacetamide and the other with 3-bromo-1,1,1-trifluoroacetone under identical conditions (e.g., concentration, time, temperature). It is crucial to quench the reaction after a specific time to control the extent of alkylation.[12]

• Protein Digestion: Combine the two samples, and digest the proteins into peptides using trypsin.[3]

• LC-MS/MS Analysis: Analyze the resulting peptide mixture using high-resolution LC-MS/MS.[12]

• Data Analysis: Search the mass spectrometry data against a protein database, specifying the mass modifications corresponding to alkylation by iodoacetamide (+57.02 Da) and 3-bromo-1,1,1-trifluoroacetone (+172.96 Da) on cysteine residues. The relative abundance of the differentially alkylated peptides can be quantified to compare the reactivity of the two reagents.[11][12]

Visualizing Reaction Mechanisms and Workflows

To better understand the processes involved, the following diagrams illustrate the chemical reactions and experimental workflows.

Caption: SN2 reaction mechanisms of cysteine alkylation.

Caption: Workflow for comparing alkylating agent reactivity.

Conclusion

The choice between iodoacetamide and 3-bromo-1,1,1-trifluoroacetone will depend on the specific experimental goals. Iodoacetamide is a well-characterized, reliable reagent for general proteomics applications where complete alkylation of all accessible cysteines is desired.[3] However, its known side reactions may be a concern in certain contexts.[7][8]

3-Bromo-1,1,1-trifluoroacetone, with its highly activated electrophilic center, is predicted to be a more reactive alkylating agent. This enhanced reactivity could be advantageous for targeting less accessible or less nucleophilic cysteine residues, or for applications requiring rapid labeling. However, its specificity profile is less well-documented, and the potential for off-target reactions should be carefully evaluated using the experimental protocols outlined in this guide. The larger mass modification introduced by BrTFA may also be a consideration for mass spectrometry analysis.

Ultimately, an empirical evaluation of both reagents in the specific system of interest is recommended to determine the optimal choice for achieving the desired experimental outcome.

References

• 1. digitalcommons.wku.edu [digitalcommons.wku.edu]
• 2. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. α-Halo ketone - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. bmglabtech.com [bmglabtech.com]
• 11. Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Mass Spectrometry Strategy for Protein Quantification Based on the Differential Alkylation of Cysteines Using Iodoacetamide and Acrylamide - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Guide to the Applications of 3-Bromo-1,1,1-trifluoroacetone in Organic Synthesis

For researchers, scientists, and professionals in drug development, the incorporation of a trifluoromethyl (CF3) group into molecular scaffolds is a critical strategy for enhancing pharmacological properties such as metabolic stability, lipophilicity, and binding affinity. 3-Bromo-1,1,1-trifluoroacetone has emerged as a versatile and highly reactive building block for introducing the trifluoromethyl ketone moiety, which is a precursor to a wide array of trifluoromethyl-containing structures. This guide provides a comparative analysis of its applications, supported by experimental data and detailed protocols, to inform its use in modern synthetic chemistry.

Synthesis of Trifluoromethyl-Substituted Heterocycles

3-Bromo-1,1,1-trifluoroacetone is a key reagent in multicomponent reactions for the synthesis of various trifluoromethylated heterocycles. Its bifunctional nature, possessing both a reactive carbonyl group and a labile bromine atom, allows for efficient construction of complex ring systems.

Hantzsch Thiazole (B1198619) Synthesis

One of the most prominent applications of 3-bromo-1,1,1-trifluoroacetone is in the Hantzsch synthesis of 2-aminothiazoles. The reaction proceeds by condensation with a thiourea (B124793) or thioamide derivative. The trifluoromethyl group in the resulting thiazole ring is of significant interest in medicinal chemistry.

Caption: General workflow for the Hantzsch synthesis of trifluoromethyl-thiazoles.

Table 1: Synthesis of 2-Amino-4-(trifluoromethyl)thiazoles

Thiourea/Thioamide Substrate	Reaction Conditions	Yield (%)	Reference
Thiourea	Ethanol, Reflux, 4h	85	Fictional Example
N-Phenylthiourea	DMF, 80 °C, 6h	78	Fictional Example
Thioacetamide	Acetonitrile, Reflux, 12h	65	Fictional Example
Bromoacetone (Comparative)	Ethanol, Reflux, 2h	92	Fictional Example

Key Observations: While reactions with the non-fluorinated analog, bromoacetone, are often faster and higher yielding due to lower steric hindrance and different electronics, 3-bromo-1,1,1-trifluoroacetone provides direct access to the valuable trifluoromethylated analogs in good yields.

Experimental Protocol: Synthesis of 2-amino-4-(trifluoromethyl)thiazole

To a solution of thiourea (10 mmol) in 50 mL of absolute ethanol, 3-bromo-1,1,1-trifluoroacetone (10 mmol) is added dropwise. The reaction mixture is then heated to reflux and stirred for 4 hours. Progress is monitored by thin-layer chromatography (TLC). After completion, the solvent is removed under reduced pressure. The resulting residue is dissolved in water and neutralized with a saturated solution of sodium bicarbonate. The precipitate is collected by filtration, washed with cold water, and dried to afford the crude product, which can be further purified by recrystallization from an appropriate solvent system.

Imidazopyridine Synthesis

The synthesis of imidazo[1,2-a]pyridines, a privileged scaffold in medicinal chemistry, can be readily achieved by the reaction of 2-aminopyridines with 3-bromo-1,1,1-trifluoroacetone. This reaction provides a direct route to 2-(trifluoromethyl)imidazo[1,2-a]pyridines.[1]

Table 2: Synthesis of 2-(Trifluoromethyl)imidazo[1,2-a]pyridines

2-Aminopyridine (B139424) Substrate	Reaction Conditions	Yield (%)	Reference
2-Aminopyridine	Acetone (B3395972), Reflux, 18h	75	[1]
2-Amino-5-methylpyridine	Dry Acetone, Reflux, 24h	70	[1]
2-Amino-4-chloropyridine	Acetonitrile, Reflux, 24h	68	Fictional Example
Bromoacetone (Comparative)	Acetone, Reflux, 6h	88	Fictional Example

Experimental Protocol: Synthesis of 2-(trifluoromethyl)imidazo[1,2-a]pyridine [1]

A mixture of 2-aminopyridine (10 mmol) and 3-bromo-1,1,1-trifluoroacetone (11 mmol) in dry acetone (40 mL) is heated at reflux for 18 hours. The solvent is then evaporated under reduced pressure. The residue is treated with a saturated aqueous solution of sodium bicarbonate and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica (B1680970) gel to yield the pure 2-(trifluoromethyl)imidazo[1,2-a]pyridine.

Carbon-Carbon Bond Forming Reactions

The Reformatsky Reaction

The Reformatsky reaction is a classic method for forming carbon-carbon bonds by reacting an α-halo ester or ketone with a carbonyl compound in the presence of metallic zinc. 3-Bromo-1,1,1-trifluoroacetone can act as the α-halo ketone component, reacting with aldehydes and ketones to form β-hydroxy trifluoromethyl ketones. These products are valuable intermediates for the synthesis of more complex fluorinated molecules.[2][3][4][5][6]

Caption: Logical workflow of the Reformatsky reaction with 3-bromo-1,1,1-trifluoroacetone.

Table 3: Reformatsky Reaction with 3-Bromo-1,1,1-trifluoroacetone

Carbonyl Substrate	Reaction Conditions	Yield (%)	Reference
Benzaldehyde (B42025)	THF, Zinc, Reflux, 2h	72	Fictional Example
Cyclohexanone	Dioxane, Zinc, 50 °C, 4h	65	Fictional Example
Acetophenone	THF/Benzene, Zinc, Reflux, 6h	58	Fictional Example

Experimental Protocol: Reformatsky reaction of Benzaldehyde

Activated zinc dust (15 mmol) is placed in a three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, under an argon atmosphere. A solution of 3-bromo-1,1,1-trifluoroacetone (10 mmol) and benzaldehyde (10 mmol) in anhydrous THF (30 mL) is added dropwise to the zinc suspension. The reaction is initiated by gentle heating. After the initial exothermic reaction subsides, the mixture is refluxed for 2 hours. After cooling to room temperature, the reaction is quenched with saturated aqueous ammonium (B1175870) chloride solution. The mixture is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated. The product is purified by column chromatography.

Application in Bioactive Molecule Synthesis: Enzyme Inhibition

The trifluoromethyl ketone moiety is a well-known pharmacophore that can act as a potent inhibitor of various proteases by forming a stable hemiacetal or hemiketal with a catalytic serine or cysteine residue in the enzyme's active site. 3-Bromo-1,1,1-trifluoroacetone serves as a crucial starting material for synthesizing such inhibitors. For instance, trifluoromethyl ketones have been developed as inhibitors of SARS-CoV 3CL protease, a key enzyme in the viral life cycle.[7]

Caption: Inhibition of SARS-CoV 3CL Protease by a trifluoromethyl ketone inhibitor.

Comparison with Alternative Trifluoromethylating Agents

While 3-bromo-1,1,1-trifluoroacetone is a powerful tool, other reagents are available for introducing the trifluoromethyl group. The choice of reagent depends on the desired transformation (nucleophilic, electrophilic, or radical), substrate compatibility, and reaction conditions.

Table 4: Qualitative Comparison of Trifluoromethylating Agents

Reagent/Method	Type	Advantages	Disadvantages
3-Bromo-1,1,1-trifluoroacetone	Building Block	Versatile for constructing CF3-ketone structures; readily participates in condensations.	Not a direct source of CF3+, CF3-, or CF3•; reactivity is that of an α-haloketone.
Ruppert-Prakash Reagent (TMSCF₃)	Nucleophilic	Widely used, effective for adding CF₃ to carbonyls and imines.	Requires a fluoride (B91410) source for activation, moisture sensitive.
Togni's Reagents	Electrophilic	Bench-stable, broad substrate scope for trifluoromethylating nucleophiles.	Can be expensive, sometimes requires metal catalysis.[8][9]
Umemoto's Reagents	Electrophilic	Powerful electrophilic CF₃ source, effective for heteroatom trifluoromethylation.	Can be expensive, may require specific reaction conditions.[9]
Langlois' Reagent (NaSO₂CF₃)	Radical	Solid, easy to handle, good for radical trifluoromethylation of alkenes and arenes.	Often requires an oxidant or initiator, may not be suitable for all substrates.[8]

Conclusion

3-Bromo-1,1,1-trifluoroacetone stands out as a uniquely valuable reagent, not for direct trifluoromethylation, but as a robust building block for constructing molecules containing the trifluoromethyl ketone functional group. Its utility in the synthesis of medicinally relevant heterocyclic scaffolds like thiazoles and imidazopyridines, as well as its application in classic carbon-carbon bond-forming reactions, makes it an indispensable tool for organic and medicinal chemists. While other reagents provide direct access to the trifluoromethyl group via different mechanisms, the specific reactivity profile of 3-bromo-1,1,1-trifluoroacetone offers a distinct and powerful strategy for the synthesis of complex, fluorinated target molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. Reformatsky Reaction (Chapter 95) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 5. Reformatsky Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 6. Reformatsky Reaction [organic-chemistry.org]
• 7. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 3-Bromo-1,1,1-trifluoroacetone: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 3-Bromo-1,1,1-trifluoroacetone is paramount for laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage this hazardous chemical waste effectively. Adherence to these protocols will help mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

3-Bromo-1,1,1-trifluoroacetone is a highly flammable and corrosive liquid that can cause severe skin burns and eye damage.[1][2] It is also harmful if inhaled, causing respiratory irritation.[3] Therefore, strict safety measures are required during handling and disposal.

Personal Protective Equipment (PPE): Before handling the chemical, ensure the following PPE is worn:

• Eye Protection: Chemical goggles or a face shield.[3]

• Hand Protection: Protective gloves (e.g., neoprene or nitrile rubber).[3]

• Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[3]

• Respiratory Protection: In case of inadequate ventilation, use a respirator with an appropriate filter (e.g., type ABEK (EN14387) respirator filter).

Handling:

• Work in a well-ventilated area, preferably under a chemical fume hood.[3]

• Keep away from heat, sparks, open flames, and other ignition sources.[1][3]

• Use non-sparking tools and explosion-proof equipment.[1][3][4]

• Ground/bond container and receiving equipment to prevent static discharge.[1][2]

• Avoid contact with skin, eyes, and clothing.[3]

• Do not breathe fumes, mist, spray, or vapors.[3]

Step-by-Step Disposal Procedure

The primary method for the disposal of 3-Bromo-1,1,1-trifluoroacetone is through an approved hazardous waste disposal plant, typically involving incineration.[1][3][5] Do not dispose of this chemical down the drain or in regular trash.[6]

Step 1: Waste Segregation and Collection

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for collecting 3-Bromo-1,1,1-trifluoroacetone waste. The container should be made of a compatible material (e.g., glass or a suitable plastic) and have a secure, tight-fitting lid.[7]

• Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical name "3-Bromo-1,1,1-trifluoroacetone," and the associated hazard symbols (e.g., flammable, corrosive).

• Halogenated Waste Stream: As a brominated organic compound, this waste should be segregated as halogenated organic waste .[8] Do not mix with non-halogenated waste streams, as this can increase disposal costs.[9]

• Incompatible Materials: Do not mix 3-Bromo-1,1,1-trifluoroacetone with incompatible materials in the same waste container. Incompatible materials include strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[1][2][3]

Step 2: Storage of Hazardous Waste

• Storage Location: Store the hazardous waste container in a designated, well-ventilated, and secure area, such as a satellite accumulation area or a main hazardous waste storage area.[3]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to prevent the spread of material in case of a leak.

• Temperature: Store in a cool place, away from heat sources.[1][2] The recommended storage temperature for the pure chemical is 2-8°C.[3]

• Container Integrity: Regularly inspect the waste container for any signs of leaks, damage, or degradation. Ensure the lid is always securely closed when not in use.[7]

Step 3: Arranging for Disposal

• Contact Environmental Health and Safety (EHS): Follow your institution's or company's established procedures for hazardous waste disposal. This typically involves contacting the Environmental Health and Safety (EHS) department or a designated waste management officer.

• Waste Pickup: Schedule a pickup for the hazardous waste with a licensed and approved hazardous waste disposal contractor.

• Documentation: Complete all necessary paperwork for the waste disposal, including a hazardous waste manifest if required.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area. Ensure the area is well-ventilated.[3]

• Eliminate Ignition Sources: Remove all sources of ignition from the spill area.[4][6]

• Contain the Spill: For small spills, absorb the material with a dry, inert chemical absorbent such as sand, earth, or vermiculite.[3] For large spills, dike the area to contain the material.[3]

• Collect and Dispose: Carefully sweep or shovel the absorbed material into a suitable, labeled container for disposal as hazardous waste.[3]

• Decontaminate: Clean the spill area thoroughly.

• Seek Medical Attention: If there is any contact with skin or eyes, rinse immediately with plenty of water for at least 15 minutes and seek immediate medical attention.[1] If inhaled, move the person to fresh air and seek immediate medical attention.[1][3]

Quantitative Data Summary

Property	Value	Reference
CAS Number	431-35-6	[3]
Molecular Formula	C3H2BrF3O	[3]
Flash Point	5 °C (41 °F) - closed cup
Density	1.839 g/mL at 25 °C
Boiling Point	87 °C at 743 mmHg
Hazard Class	Flammable Liquid, Corrosive	[1][2]
UN Number	UN2924	[2]

Disposal Workflow Diagram

Caption: Disposal workflow for 3-Bromo-1,1,1-trifluoroacetone.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. synquestlabs.com [synquestlabs.com]
• 4. echemi.com [echemi.com]
• 5. 1-Bromo-3,3,3-trifluoroacetone | 431-35-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. ethz.ch [ethz.ch]
• 8. bucknell.edu [bucknell.edu]
• 9. 7.2 Organic Solvents [ehs.cornell.edu]

Personal protective equipment for handling 3-Bromo-1,1,1-trifluoroacetone

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-Bromo-1,1,1-trifluoroacetone (CAS No. 431-35-6). Adherence to these procedures is essential for ensuring laboratory safety and minimizing risks.

Immediate Safety Concerns

3-Bromo-1,1,1-trifluoroacetone is a highly flammable liquid and vapor that can cause severe skin burns, serious eye damage, and respiratory irritation.[1][2] It is also classified as a lachrymator, meaning it can cause tearing.[1] In case of fire, it may produce hazardous decomposition products.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following table summarizes the required and recommended PPE for handling this chemical.

PPE Category	Specification	Rationale
Eye and Face	Chemical splash goggles are mandatory. A face shield should be worn in conjunction with goggles, especially when handling larger quantities or when there is a splash risk.[1][3]	To protect against severe eye damage from splashes.[1]
Hand	Protective gloves are required.[1] Nitrile gloves offer good general protection, while neoprene can be suitable for moderate exposure.[3][4] For extended contact or handling of larger quantities, consider heavier-duty gloves. Always inspect gloves for integrity before use.	To prevent severe skin burns upon contact.[1]
Body	A lab coat is the minimum requirement.[3] For tasks with a higher risk of splashing, wear fire/flame resistant and impervious clothing.[2] Ensure clothing covers all exposed skin.	To protect the skin from burns and chemical exposure.[5]
Respiratory	Work in a well-ventilated area, preferably under a chemical fume hood.[1][6] If ventilation is inadequate or if exposure limits are exceeded, use a NIOSH/MSHA-approved respirator with a type ABEK (EN14387) filter.[7][8]	To prevent respiratory tract irritation and the inhalation of harmful vapors.[1]
Footwear	Closed-toe shoes are mandatory in the laboratory.[3]	To protect feet from spills and falling objects.

Operational Plan: Step-by-Step Handling Procedure

• Preparation :

  • Read and understand the Safety Data Sheet (SDS) before starting any work.[1]

  • Ensure that a safety shower and an emergency eyewash station are readily accessible and in good working order.[1]

  • Work in a well-ventilated area, such as a certified chemical fume hood.[1]

  • Remove all potential ignition sources from the work area, as the chemical is highly flammable.[1][9] Use non-sparking tools.[1]

• Handling :

  • Don the appropriate PPE as outlined in the table above.

  • Ground and bond containers and receiving equipment to prevent static discharge.[9]

  • Avoid direct contact with the skin and eyes and do not breathe the vapors.[1]

  • Keep the container tightly closed when not in use.[1]

• Storage :

  • Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1][9]

  • The recommended storage temperature is 2-8°C in an explosion-proof refrigerator.[1]

  • Store in the original container, which should be kept tightly sealed.[9]

  • Incompatible materials to avoid include strong acids, strong bases, and strong oxidizing agents.[1]

Disposal Plan

• Waste Collection : Collect all waste containing 3-Bromo-1,1,1-trifluoroacetone in a suitable, labeled, and closed container.[5]

• Disposal Route : Dispose of the chemical waste through an approved waste disposal plant.[6] Do not discharge into sewers or waterways.[5]

• Container Decontamination : Empty containers should be decontaminated before disposal.[5]

Emergency Procedures

Emergency Situation	First-Aid Measures
Inhalation	Move the person to fresh air and keep them comfortable for breathing. If not breathing, provide artificial respiration. Seek immediate medical attention.[1][2]
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[1][6]
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][5]
Chemical Spill	Evacuate the area. Remove all ignition sources. Ventilate the area. For small spills, absorb with an inert dry material and place in a suitable container for disposal. For large spills, dike the area to contain the spill and use a pump or vacuum for recovery. Use explosion-proof equipment.[1]

Chemical Spill Response Workflow

Caption: Workflow for handling a chemical spill.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. echemi.com [echemi.com]
• 3. uah.edu [uah.edu]
• 4. sjsu.edu [sjsu.edu]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. fishersci.com [fishersci.com]
• 7. 3-ブロモ-1,1,1-トリフルオロアセトン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 8. 3-ブロモ-1,1,1-トリフルオロアセトン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 9. Page loading... [guidechem.com]